TCO-PEG4-maleimide

Core Science & Biosynthesis

An In-depth Technical Guide to TCO-PEG4-Maleimide: Structure, Properties, and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterobifunctional crosslinker, TCO-PEG4-maleimide. It details its chemical structure, physicochemical properties, and its significant role in the field of bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics. This document also offers detailed experimental protocols for its use and visual representations of its reaction mechanisms and workflows.

Core Concepts: Chemical Structure and Properties

TCO-PEG4-maleimide is a versatile molecule composed of three key functional components: a trans-cyclooctene (TCO) group, a tetraethylene glycol (PEG4) spacer, and a maleimide group. This unique architecture allows for a two-step sequential or one-pot bioconjugation strategy.

The TCO moiety is a strained alkene that reacts with exceptional speed and selectivity with tetrazine-functionalized molecules through an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition. This "click chemistry" reaction is bioorthogonal, meaning it proceeds efficiently in complex biological media without interfering with native biochemical processes.[1]

The maleimide group provides a means for covalent attachment to biomolecules containing free sulfhydryl groups, such as cysteine residues in proteins and antibodies.[2] This reaction is highly efficient at physiological pH, forming a stable thioether bond.[3]

The PEG4 spacer is a hydrophilic linker that enhances the aqueous solubility of the molecule and the resulting conjugate.[4] It also provides spatial separation between the conjugated molecules, minimizing potential steric hindrance and preserving their biological activity.

Below is a diagram illustrating the chemical structure of TCO-PEG4-maleimide.

Caption: Chemical structure of TCO-PEG4-maleimide.

Physicochemical Properties

A summary of the key physicochemical properties of TCO-PEG4-maleimide is presented in the table below.

Property	Value	Reference(s)
Chemical Formula	C₂₃H₃₆N₂O₈	[5]
Molecular Weight	468.6 g/mol	[5]
CAS Number	2748945-56-2	[5]
Purity	>95%	[5]
Appearance	White to off-white solid	[6]
Solubility	Soluble in DMSO, DCM, DMF	[5]
Storage Conditions	-20°C, protected from light and moisture	[5][7]

Reactivity and Stability

The reactivity of TCO-PEG4-maleimide is central to its utility. The TCO group's reaction with tetrazine is characterized by exceptionally fast kinetics, with second-order rate constants reported to be in the range of 10³ to 10⁶ M⁻¹s⁻¹.[1][8] This reaction is significantly faster than other bioorthogonal "click" chemistries, enabling efficient conjugation at low concentrations.

The maleimide-thiol reaction is also highly efficient, proceeding readily at a pH range of 6.5-7.5.[9] It is important to note that at pH values above 7.5, the maleimide group can exhibit off-target reactivity towards primary amines and is also susceptible to hydrolysis.[9]

A critical consideration for the use of TCO-PEG4-maleimide is the stability of the TCO moiety. The strained trans-cyclooctene can isomerize to the more stable but significantly less reactive cis-cyclooctene (CCO).[5] This isomerization can occur over time, and thus, long-term storage of TCO-containing reagents is not recommended.[5] For optimal performance, fresh solutions should be prepared immediately before use.[10]

Experimental Protocols

This section provides detailed methodologies for the use of TCO-PEG4-maleimide in bioconjugation.

General Workflow for Two-Step Bioconjugation

The following diagram outlines a typical two-step workflow for conjugating a protein (e.g., an antibody) to a tetrazine-labeled payload using TCO-PEG4-maleimide.

Caption: A typical two-step bioconjugation workflow.

Detailed Protocol: Antibody Labeling with TCO-PEG4-Maleimide

This protocol describes the first step of the workflow: labeling an antibody with TCO-PEG4-maleimide.

Materials:

• Antibody (or other thiol-containing protein) at a concentration of 1-5 mg/mL.

• TCO-PEG4-maleimide.

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4.

• (Optional) Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP) solution.

• Desalting columns for purification.

Procedure:

• Antibody Preparation:

  • If the antibody has no free thiols, it may be necessary to reduce disulfide bonds. This can be achieved by incubating the antibody with a 5-10 fold molar excess of TCEP for 30-60 minutes at room temperature.

  • Remove the excess TCEP using a desalting column, exchanging the buffer to the Reaction Buffer.

• TCO-PEG4-Maleimide Stock Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-maleimide in anhydrous DMSO or DMF.[9] Vortex to ensure complete dissolution. Do not store the stock solution.[10]

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the TCO-PEG4-maleimide stock solution to the prepared antibody solution.[9]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, with gentle mixing.[9]

• Purification:

  • Remove excess, unreacted TCO-PEG4-maleimide using a desalting column, eluting with the desired buffer for the next step (e.g., PBS).

• Characterization (Optional but Recommended):

  • The degree of labeling (DOL), i.e., the average number of TCO molecules per antibody, can be determined using various methods, including MALDI-TOF mass spectrometry or by reacting the TCO-labeled antibody with a tetrazine-functionalized fluorescent dye and measuring the absorbance.

Detailed Protocol: TCO-Tetrazine Ligation

This protocol describes the second step: reacting the TCO-labeled antibody with a tetrazine-labeled payload.

Materials:

• TCO-labeled antibody (from the previous step).

• Tetrazine-labeled payload.

• Reaction Buffer: PBS, pH 7.4.

• Size-exclusion chromatography (SEC) system for purification.

Procedure:

• Reaction Setup:

  • Combine the TCO-labeled antibody and the tetrazine-labeled payload in the Reaction Buffer. A slight molar excess (1.5-2 fold) of the tetrazine-labeled payload is often used to ensure complete reaction of the TCO-labeled antibody.[11]

• Incubation:

  • Incubate the reaction mixture for 30-60 minutes at room temperature.[12] The reaction is typically very fast.

• Purification:

  • Purify the final conjugate from unreacted payload and other small molecules using size-exclusion chromatography (SEC).

• Characterization:

  • The final conjugate can be characterized by various analytical techniques, including SDS-PAGE to confirm the increase in molecular weight, and UV-Vis spectroscopy to confirm the presence of both the antibody and the payload (if the payload has a chromophore).

Signaling Pathways and Logical Relationships

The utility of TCO-PEG4-maleimide is rooted in the orthogonal reactivity of its functional groups. The following diagram illustrates the logical relationship of the reactions involved.

Caption: Orthogonal reactivity of TCO-PEG4-maleimide.

Conclusion

TCO-PEG4-maleimide is a powerful and versatile heterobifunctional crosslinker that has become an indispensable tool in bioconjugation and drug development. Its unique combination of a highly reactive TCO group for bioorthogonal click chemistry and a thiol-reactive maleimide group, connected by a hydrophilic PEG spacer, enables the precise and efficient construction of complex biomolecular conjugates. The detailed protocols and conceptual diagrams provided in this guide are intended to equip researchers and scientists with the necessary knowledge to effectively utilize TCO-PEG4-maleimide in their research endeavors, ultimately contributing to the advancement of targeted therapeutics and diagnostics.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mal-PEG4-tris-PEG3-TCO - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 5. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 6. TCO PEG Maleimide [nanocs.net]
• 7. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. benchchem.com [benchchem.com]
• 12. interchim.fr [interchim.fr]

TCO-PEG4-Maleimide: A Technical Guide to its Application in Bioconjugation and Bioorthogonal Research

For Researchers, Scientists, and Drug Development Professionals

TCO-PEG4-maleimide is a heterobifunctional crosslinker that has become an invaluable tool in life sciences research, particularly in the fields of bioconjugation and bioorthogonal chemistry. Its unique structure, combining a strained trans-cyclooctene (TCO) group and a thiol-reactive maleimide moiety, allows for a two-step sequential or parallel conjugation strategy. The integrated polyethylene glycol (PEG) spacer enhances solubility and minimizes steric hindrance, making it an ideal reagent for creating complex biomolecular architectures, such as antibody-drug conjugates (ADCs), and for advanced cellular imaging applications.

Core Applications in Research

The utility of TCO-PEG4-maleimide stems from its dual reactivity, enabling the precise linkage of biomolecules.

• Antibody-Drug Conjugates (ADCs): A primary application of TCO-PEG4-maleimide is in the construction of ADCs. The maleimide group allows for the site-specific conjugation of the linker to cysteine residues on an antibody. Subsequently, the TCO group can be reacted with a tetrazine-modified cytotoxic drug via an exceptionally fast and bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, often referred to as "click chemistry". This modular approach facilitates the rapid assembly and screening of different antibody-drug combinations.

• Bioorthogonal Labeling and Imaging: The TCO-tetrazine reaction is a cornerstone of bioorthogonal chemistry, allowing for chemical reactions to occur within living systems without interfering with native biochemical processes. TCO-PEG4-maleimide can be used to label proteins or other thiol-containing biomolecules. These TCO-labeled molecules can then be tracked or visualized in real-time within a cellular environment by introducing a tetrazine-functionalized probe, such as a fluorescent dye.[1][2]

• Bioconjugation and Protein-Protein Interactions: This crosslinker can be used to create specific protein-protein conjugations.[3] By labeling one protein with TCO-PEG4-maleimide and another with a tetrazine derivative, researchers can covalently link the two proteins to study their interactions or to create novel bifunctional proteins.

• Surface Modification and Probe Development: TCO-PEG4-maleimide is also employed in the functionalization of surfaces, nanoparticles, and diagnostic probes. The maleimide group can anchor the linker to a thiol-modified surface, while the TCO group provides a reactive handle for the subsequent attachment of targeting ligands, imaging agents, or other molecules of interest.[1]

Quantitative Data

The efficiency and kinetics of the conjugation reactions involving TCO-PEG4-maleimide are critical for experimental design. The following tables summarize key quantitative data for the maleimide-thiol and TCO-tetrazine reactions.

Parameter	Value/Range	Notes
Maleimide-Thiol Reaction
Optimal pH	6.5 - 7.5	Balances thiol reactivity while minimizing hydrolysis of the maleimide group and reaction with amines.[1]
Reaction Time	30 minutes - 2 hours	Can vary depending on the concentration and reactivity of the thiol.[4]
Conjugation Efficiency	58% - >90%	Highly dependent on reaction conditions, including molar ratio of reactants and the accessibility of the thiol group.[4]
TCO-Tetrazine Reaction
Second-Order Rate Constant	10³ - 10⁶ M⁻¹s⁻¹	Among the fastest bioorthogonal reactions, allowing for efficient conjugation at low concentrations.[2][5]
Reaction Time	Minutes	The reaction is often complete in less than an hour at room temperature.[6]
Conjugation Efficiency	>99%	The reaction is highly efficient and proceeds to completion under mild, physiological conditions.[3][6]
Stability
TCO-labeled IgG	~10.5% loss of reactivity after 4 weeks at 4°C	In phosphate buffer at pH 7.5.[6]
Maleimide-Cysteine Adduct	Half-life of ~4.3 hours in human plasma	Susceptible to retro-Michael reaction and thiol exchange, which can lead to deconjugation.[7] Ring-opening hydrolysis can improve stability.[8]

Table 1: Quantitative Data for TCO-PEG4-Maleimide Conjugation Reactions. This table provides a summary of key quantitative parameters for the two reactive moieties of the TCO-PEG4-maleimide crosslinker.

Experimental Protocols

The following are detailed methodologies for the key experiments involving TCO-PEG4-maleimide.

Protocol 1: Labeling of a Thiol-Containing Protein with TCO-PEG4-Maleimide

This protocol describes the conjugation of the maleimide group of TCO-PEG4-maleimide to a cysteine residue on a protein, such as an antibody.

Materials:

• Thiol-containing protein (e.g., antibody)

• TCO-PEG4-maleimide

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5, degassed.

• Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

• Anhydrous DMSO or DMF

• Quenching Reagent: N-acetylcysteine or β-mercaptoethanol

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • If the protein contains disulfide bonds that need to be reduced to expose free thiols, treat the protein with a 10- to 20-fold molar excess of TCEP in reaction buffer for 30-60 minutes at room temperature.

  • Remove excess TCEP using a desalting column equilibrated with degassed reaction buffer. The protein concentration should ideally be 1-5 mg/mL.[]

• TCO-PEG4-Maleimide Solution Preparation:

  • Immediately before use, dissolve TCO-PEG4-maleimide in anhydrous DMSO or DMF to prepare a 10 mM stock solution.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG4-maleimide stock solution to the protein solution.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching (Optional):

  • To stop the reaction, add a quenching reagent such as N-acetylcysteine to a final concentration of 1-10 mM and incubate for 15 minutes at room temperature.

• Purification:

  • Remove excess, unreacted TCO-PEG4-maleimide and quenching reagent by size-exclusion chromatography or dialysis.[][10]

• Characterization:

  • Determine the degree of labeling (DOL) using spectrophotometric methods or mass spectrometry.

Protocol 2: TCO-Tetrazine Click Chemistry Reaction

This protocol outlines the bioorthogonal reaction between a TCO-labeled protein and a tetrazine-modified molecule.

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-modified molecule (e.g., tetrazine-dye, tetrazine-drug)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation:

  • Prepare the TCO-labeled protein and the tetrazine-modified molecule in the reaction buffer.

• Click Reaction:

  • Mix the TCO-labeled protein and the tetrazine-modified molecule in a 1:1 to 1:1.5 molar ratio. A slight excess of the tetrazine component can help drive the reaction to completion.[2]

  • Incubate the reaction mixture for 30-60 minutes at room temperature.[6] The reaction is typically very fast.

• Purification (if necessary):

  • If there is a significant excess of the tetrazine-modified molecule, it can be removed by size-exclusion chromatography or dialysis.

• Analysis:

  • The formation of the conjugate can be confirmed by SDS-PAGE, mass spectrometry, or by monitoring the disappearance of the tetrazine's characteristic absorbance around 520 nm.[2]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Structure and reactivity of TCO-PEG4-maleimide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. interchim.fr [interchim.fr]
• 7. Rapid, Stable, Chemoselective Labeling of Thiols with Julia- Kocieński Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 10. furthlab.xyz [furthlab.xyz]

An In-depth Technical Guide to the Mechanism of Action of TCO-PEG4-Maleimide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterobifunctional linker, TCO-PEG4-maleimide, detailing its mechanism of action, and providing quantitative data and experimental protocols for its application in bioconjugation. This molecule incorporates three key components: a trans-cyclooctene (TCO) group, a maleimide group, and a polyethylene glycol (PEG4) spacer, enabling a powerful two-step sequential bioconjugation strategy.

Core Principles and Mechanism of Action

TCO-PEG4-maleimide is a versatile tool in bioconjugation, allowing for the covalent linkage of two different biomolecules. Its utility stems from the distinct reactivity of its two functional ends: the maleimide group, which selectively reacts with thiols (sulfhydryl groups), and the TCO group, which engages in a highly efficient and bioorthogonal reaction with tetrazines.[1][2][3] The PEG4 linker serves to enhance solubility and provide spatial separation between the conjugated molecules.[4][5]

Step 1: Maleimide-Thiol Conjugation (Michael Addition)

The first step in a typical workflow involving TCO-PEG4-maleimide is the reaction of the maleimide moiety with a thiol group, commonly found in the cysteine residues of proteins and peptides.[6] This reaction proceeds via a Michael addition mechanism, where the nucleophilic thiol attacks one of the carbon atoms of the maleimide's double bond.[6] This forms a stable thioether bond, covalently attaching the TCO-PEG4 portion of the linker to the first biomolecule.[7]

The efficiency of this reaction is highly pH-dependent. The optimal pH range for the maleimide-thiol conjugation is between 6.5 and 7.5.[7][8] Within this range, the thiol group is sufficiently nucleophilic to react efficiently with the maleimide, while minimizing side reactions such as the hydrolysis of the maleimide ring at higher pH or reaction with amines.[7][9] At a pH of 7.0, the reaction of maleimide with thiols is approximately 1,000 times faster than its reaction with amines.[7]

A potential side reaction to be aware of, particularly when conjugating to an N-terminal cysteine, is the formation of a thiazine rearrangement product. This rearrangement is more prominent at basic pH levels.[6][9]

Step 2: TCO-Tetrazine Ligation (Inverse-Electron-Demand Diels-Alder Reaction)

Once the TCO-PEG4-maleimide is conjugated to the first biomolecule, the exposed TCO group is available for reaction with a tetrazine-modified second biomolecule. This reaction is a cornerstone of bioorthogonal chemistry, known for its exceptional speed and specificity.[5][10] It proceeds through an inverse-electron-demand Diels-Alder (IEDDA) [4+2] cycloaddition.[10]

In this reaction, the electron-deficient tetrazine acts as the diene and the strained, electron-rich TCO acts as the dienophile. The initial cycloaddition is followed by a retro-Diels-Alder reaction, which results in the irreversible elimination of nitrogen gas (N₂) and the formation of a stable dihydropyridazine linkage.[10] This reaction is exceptionally fast, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹, making it one of the fastest bioorthogonal reactions known.[10] A key advantage of the TCO-tetrazine ligation is that it proceeds efficiently under physiological conditions without the need for a catalyst.[5][10]

The progress of the TCO-tetrazine ligation can be monitored spectrophotometrically by observing the disappearance of the characteristic absorbance of the tetrazine, which typically falls between 510 and 540 nm.[10]

Quantitative Data

The following tables summarize key quantitative data for the two key reactions involved in the use of TCO-PEG4-maleimide.

Table 1: TCO-Tetrazine Reaction Kinetics

Tetrazine Derivative	TCO Derivative	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Conditions
3-phenyl-1,2,4,5-tetrazine	TCO	~6,000 - 26,000	PBS, 37°C
Unsubstituted Tetrazine	TCO	~30,000	PBS, 37°C
Di-2-pyridyl-s-tetrazine	sTCO	3.3 x 10⁶	Aqueous/organic media
Diphenyl-s-tetrazine	sTCO	2.86 x 10⁵	Aqueous/organic media

Data compiled from multiple sources, and specific values can vary based on the exact structures of the tetrazine and TCO derivatives, solvent, and temperature.[11][12]

Table 2: Maleimide-Thiol Conjugation Efficiency and Conditions

Parameter	Value/Condition	Impact on Conjugation
Optimal pH Range	6.5 - 7.5	Maximizes thiol reactivity and minimizes hydrolysis and amine reactivity.[7]
Maleimide:Thiol Molar Ratio	2:1 to 20:1	An excess of maleimide is often used to drive the reaction to completion. The optimal ratio depends on the specific biomolecules and steric hindrance.[4][13]
Reaction Time	30 min - 2 hours	Generally sufficient for high conjugation efficiency at room temperature.[4][13]
Conjugation Efficiency	58% - 84%	Dependent on molar ratio, reaction time, and the nature of the biomolecules being conjugated.[4][13]

Experimental Protocols

The following are detailed methodologies for a typical two-step bioconjugation using TCO-PEG4-maleimide.

Protocol 1: Conjugation of TCO-PEG4-Maleimide to a Thiol-Containing Protein

Materials:

• Thiol-containing protein (e.g., an antibody with reduced cysteines or a protein with a single cysteine mutation)

• TCO-PEG4-maleimide

• Reaction Buffer: Phosphate-buffered saline (PBS) or other sulfhydryl-free buffer at pH 7.0-7.5.[2] It is recommended to include 5-10 mM EDTA to prevent reoxidation of thiols.[2]

• Reducing agent (if necessary): e.g., TCEP (tris(2-carboxyethyl)phosphine)

• Anhydrous DMSO or DMF

• Desalting column

Procedure:

• Protein Preparation:

  • Dissolve the thiol-containing protein in the reaction buffer to a concentration of 1-10 mg/mL.[14]

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10-100x molar excess of TCEP and incubate for 20-30 minutes at room temperature.[14]

  • If a reducing agent was used, remove the excess TCEP using a desalting column, exchanging the buffer with the reaction buffer.

• TCO-PEG4-Maleimide Preparation:

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-maleimide in anhydrous DMSO or DMF.

• Conjugation Reaction:

  • Add the TCO-PEG4-maleimide stock solution to the protein solution to achieve a 10-20 fold molar excess of the linker.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification:

  • Remove the excess, unreacted TCO-PEG4-maleimide using a desalting column, exchanging the buffer with a suitable storage buffer (e.g., PBS, pH 7.4).

Protocol 2: Ligation of TCO-Modified Protein to a Tetrazine-Modified Biomolecule

Materials:

• TCO-modified protein (from Protocol 1)

• Tetrazine-modified biomolecule

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation:

  • Ensure both the TCO-modified protein and the tetrazine-modified biomolecule are in the reaction buffer.

• Ligation Reaction:

  • Mix the TCO-modified protein and the tetrazine-modified biomolecule in a 1:1 to 1:1.5 molar ratio.

  • Incubate the reaction for 1 hour at room temperature.

• Analysis and Purification (Optional):

  • The progress of the reaction can be monitored by SDS-PAGE, which will show a shift in the molecular weight corresponding to the formation of the conjugate.

  • If necessary, the final conjugate can be purified from any unreacted starting materials using size-exclusion chromatography.

Visualizations

The following diagrams illustrate the key chemical transformations and a typical experimental workflow.

Caption: Mechanism of the Maleimide-Thiol Reaction.

Caption: Mechanism of the TCO-Tetrazine Ligation.

Caption: Experimental Workflow for Two-Step Bioconjugation.

References

• 1. Control of thiol-maleimide reaction kinetics in PEG hydrogel networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. vectorlabs.com [vectorlabs.com]
• 6. bachem.com [bachem.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. benchchem.com [benchchem.com]
• 9. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. dspace.library.uu.nl [dspace.library.uu.nl]
• 14. lumiprobe.com [lumiprobe.com]

A Technical Guide to TCO-Tetrazine Ligation: Principles and Applications in Bioconjugation Utilizing Maleimide Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the principles underlying the bioorthogonal ligation between trans-cyclooctene (TCO) and tetrazine, a cornerstone of modern bioconjugation. We will particularly focus on the strategic use of maleimide functional groups for the site-specific introduction of TCO moieties onto biomolecules, a common and powerful approach in the development of antibody-drug conjugates (ADCs), imaging agents, and other targeted therapeutics.

Core Principle: The Inverse-Electron-Demand Diels-Alder Reaction

The TCO-tetrazine ligation is a bioorthogonal reaction, meaning it proceeds with high efficiency and selectivity within complex biological environments without interfering with native biochemical processes.[1][2] The chemical foundation of this reaction is an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[1][3] In this reaction, the electron-deficient tetrazine (the diene) reacts rapidly with the strained, electron-rich TCO (the dienophile).[3] This initial cycloaddition is followed by a retro-Diels-Alder reaction, which results in the release of nitrogen gas (N₂) as the sole byproduct.[3][4] This irreversible step drives the reaction to completion, forming a stable dihydropyridazine conjugate.[3]

One of the most significant advantages of the TCO-tetrazine ligation is its exceptionally fast reaction kinetics, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹.[4][5] This allows for efficient conjugation even at low micromolar or nanomolar concentrations of reactants, which is critical for in vivo applications to minimize toxicity and off-target effects.[5][6] Furthermore, this reaction does not require a catalyst, such as the cytotoxic copper used in other "click chemistry" reactions, making it highly biocompatible for live-cell imaging and in vivo studies.[6][7]

The Role of Maleimide in TCO-Functionalization

While the TCO-tetrazine reaction itself is highly efficient, the practical application of this chemistry often begins with the site-specific introduction of either the TCO or the tetrazine moiety onto a biomolecule of interest. Maleimide chemistry is a widely employed strategy for introducing TCO groups onto proteins, peptides, and other molecules containing free sulfhydryl groups, such as those from cysteine residues.

The maleimide group reacts specifically and efficiently with free sulfhydryls at a pH range of 6.5-7.5 to form a stable thioether bond.[8] At pH 7, the reaction of a maleimide with a sulfhydryl is approximately 1,000 times more rapid than its reaction with an amine, providing a high degree of selectivity.[8] Reagents such as TCO-PEG-Maleimide are commercially available and allow for the straightforward labeling of biomolecules. The PEG (polyethylene glycol) linker in such reagents enhances solubility and can reduce steric hindrance.

Quantitative Data on TCO-Tetrazine Ligation

The efficiency of the TCO-tetrazine ligation is influenced by the specific structures of the TCO and tetrazine derivatives, as well as the reaction conditions. The following table summarizes key quantitative data from the literature.

Reactants	Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent/Buffer	Temperature (°C)	Reference(s)
TCO and 3,6-di-(2-pyridyl)-s-tetrazine	2000 ± 400	9:1 Methanol/Water	Not Specified	[2]
TCO-conjugated CC49 antibody and [¹¹¹In]In-labeled-Tz	(13 ± 0.08) x 10³	PBS	37	[9]
sTCO-acid and Tetrazine 11	420 ± 49	Acetonitrile	20	[10]
sTCO-acid and Tetrazine 11	23800 ± 400	25% Acetonitrile/PBS	20	[10]
Various Tetrazines and TCO	1100 - 73000	Buffered Aqueous Solution	37	[11]

Experimental Protocols

Protocol 1: Maleimide-Based TCO-Labeling of a Protein

This protocol describes the general procedure for labeling a protein containing free cysteine residues with a TCO-maleimide reagent.

Materials:

• Protein with free sulfhydryl group(s) in a suitable buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5)[8]

• TCO-PEG-Maleimide reagent

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[8]

• Spin desalting columns for buffer exchange and purification[1]

Procedure:

• Protein Preparation: If the protein is in a buffer containing primary amines (e.g., Tris) or sulfhydryl-containing components (e.g., DTT), perform a buffer exchange into a phosphate buffer (pH 6.5-7.5).[1][8] The protein concentration should typically be between 1-5 mg/mL.[8]

• Reagent Preparation: Immediately before use, prepare a 5-20 mM stock solution of the TCO-PEG-Maleimide reagent in anhydrous DMSO or DMF.[8]

• Labeling Reaction: Add a 20-fold molar excess of the TCO-maleimide reagent to the protein solution.[8]

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or for 2-8 hours at 4°C.[8]

• Purification: Remove the excess, unreacted TCO-maleimide reagent using a spin desalting column or through dialysis.[8]

Protocol 2: TCO-Tetrazine Ligation for Protein-Protein Conjugation

This protocol outlines the conjugation of a TCO-labeled protein with a tetrazine-labeled protein.

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-labeled protein (prepared using a suitable tetrazine-NHS ester or other appropriate chemistry)[4]

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Reactant Preparation: Ensure both the TCO-labeled and tetrazine-labeled proteins are in a compatible buffer, such as PBS.

• Conjugation Reaction: Mix the TCO-labeled protein and the tetrazine-labeled protein in a 1:1 to 1:1.5 molar ratio.[1][5] A slight excess of the tetrazine-functionalized protein can be beneficial.[1]

• Incubation: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature.[1] The reaction can also be performed at 4°C, which may require a longer incubation time.[1]

• Monitoring the Reaction (Optional): The progress of the ligation can be monitored by the disappearance of the characteristic pink/red color of the tetrazine, which has a visible absorbance maximum between 510 and 550 nm.[1][4]

• Purification (Optional): If necessary, the resulting protein-protein conjugate can be purified from any unreacted starting materials using size-exclusion chromatography (SEC).[1]

• Storage: Store the final conjugate at 4°C.[1]

Visualizing the Workflow and Mechanism

The following diagrams illustrate the key processes involved in TCO-tetrazine ligation utilizing maleimide chemistry.

Mechanism of the TCO-Tetrazine Ligation.

Workflow for Protein Conjugation using TCO-Maleimide.

Applications in Drug Development and Research

The combination of TCO-tetrazine ligation and maleimide chemistry provides a robust platform for a wide range of applications in drug development and biomedical research:

• Antibody-Drug Conjugates (ADCs): Site-specific conjugation of potent cytotoxic drugs to antibodies, creating targeted cancer therapies.[6][12]

• In Vivo Imaging: Radiolabeling of targeting molecules for PET imaging or attaching fluorescent probes for live-cell and in vivo optical imaging.[6][13]

• Targeted Drug Delivery: Construction of sophisticated drug delivery systems that release their payload in response to specific triggers.[6][14]

• Click-to-Release Chemistry: Development of prodrugs that are activated upon reaction with a TCO or tetrazine counterpart.[6][9]

• Biomolecule Conjugation: Linking various biomolecules, including proteins, peptides, nucleic acids, and lipids, for a multitude of research purposes.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. broadpharm.com [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. benchchem.com [benchchem.com]
• 8. interchim.fr [interchim.fr]
• 9. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Lipophilicity and Click Reactivity Determine the Performance of Bioorthogonal Tetrazine Tools in Pretargeted In Vivo Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tetrazine-trans-cyclooctene ligation: Unveiling the chemistry and applications within the human body - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Aqueous Environment: A Technical Guide to TCO-PEG4-Maleimide Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the solubility and stability of TCO-PEG4-maleimide in aqueous buffers, a critical consideration for its effective use in bioconjugation, drug delivery, and the development of antibody-drug conjugates (ADCs). TCO-PEG4-maleimide is a heterobifunctional crosslinker that combines the highly reactive trans-cyclooctene (TCO) moiety for bioorthogonal "click chemistry" with a maleimide group for selective conjugation to thiol-containing molecules. The inclusion of a hydrophilic tetraethylene glycol (PEG4) spacer is intended to improve its aqueous solubility and reduce steric hindrance. This guide consolidates available data on its solubility characteristics, provides guidance on optimal buffer conditions, and details experimental protocols for its use, ensuring researchers can maximize its potential in their applications.

Introduction to TCO-PEG4-Maleimide

TCO-PEG4-maleimide is a versatile reagent in the field of bioconjugation. Its dual functionality allows for a two-step conjugation strategy. First, the maleimide group reacts specifically with free sulfhydryl groups (-SH) on proteins, peptides, or other biomolecules. Subsequently, the TCO group can undergo a rapid and highly specific inverse-electron-demand Diels-Alder cycloaddition (IEDDA) with a tetrazine-functionalized molecule. This "click chemistry" reaction is bioorthogonal, meaning it proceeds efficiently in complex biological media without interfering with native biochemical processes. The PEG4 linker enhances the molecule's hydrophilicity, which is crucial for its handling and reactivity in aqueous environments.

Chemical Structure and Properties

The chemical structure of TCO-PEG4-maleimide is central to its function.

The Nexus of Precision: An In-depth Technical Guide to Bioorthogonal Chemistry with TCO Linkers

For Researchers, Scientists, and Drug Development Professionals

Bioorthogonal chemistry has revolutionized the study and manipulation of biological systems, offering a suite of chemical reactions that can proceed within living organisms without interfering with native biochemical processes. Among these, the inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine and a trans-cyclooctene (TCO) has emerged as a particularly powerful tool. Its exceptionally fast reaction kinetics and high specificity have made TCO linkers indispensable for applications ranging from cellular imaging to the development of targeted therapeutics like antibody-drug conjugates (ADCs). This guide provides a comprehensive technical overview of bioorthogonal chemistry centered on TCO linkers, complete with quantitative data, detailed experimental protocols, and visualizations to facilitate a deeper understanding.

Core Principles: The TCO-Tetrazine Bioorthogonal Ligation

The foundation of this technology lies in the highly efficient and specific reaction between a TCO, a strained alkene, and a 1,2,4,5-tetrazine.[1] This ligation proceeds via an IEDDA [4+2] cycloaddition, where the electron-deficient tetrazine acts as the diene and the electron-rich, strained TCO serves as the dienophile.[2] This initial cycloaddition is followed by a retro-Diels-Alder reaction, which irreversibly releases nitrogen gas (N₂) to form a stable dihydropyridazine product.[1][3]

Key characteristics that underscore the utility of the TCO-tetrazine ligation include:

• Exceptional Reaction Kinetics: This reaction is renowned for its extremely rapid rates, with second-order rate constants reaching up to 10⁷ M⁻¹s⁻¹.[1][4] This allows for efficient conjugation even at the low micromolar to nanomolar concentrations typically found in biological systems.[2]

• Biocompatibility: The reaction proceeds readily in aqueous media under physiological conditions (pH 6-9, room temperature to 37°C) without the need for cytotoxic catalysts like copper, which are often required for other "click chemistry" reactions.[1][5]

• High Specificity and Orthogonality: TCO and tetrazine groups are abiotic, meaning they do not react with naturally occurring functional groups in biomolecules such as amines, thiols, or carboxylates.[1] This ensures that the conjugation is highly specific and minimizes off-target reactions.[1]

• Irreversibility and Stability: The formation of the dihydropyridazine bond is irreversible, leading to a stable conjugate.[1] The stability of the TCO linker itself can vary depending on its structure, with some isomers showing greater stability in the presence of biological nucleophiles like thiols.[4]

Quantitative Data: A Comparative Look at TCO-Tetrazine Kinetics

The reaction rate between a TCO and a tetrazine is highly dependent on the specific structures of the reactants. Substituents on both the TCO and tetrazine rings can significantly influence the kinetics. The following table summarizes key kinetic data for various TCO-tetrazine pairs.

TCO Derivative	Tetrazine Derivative	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Features
TCO	3,6-dipyridyl-s-tetrazine	~2000[3][6]	Standard TCO linker.
TCO	Hydrogen-substituted tetrazines	up to 30,000[7]	Increased reactivity with less sterically hindered tetrazines.
TCO	Methyl-substituted tetrazines	~1000[7]	Commonly used tetrazine derivative.
sTCO (conformationally strained)	3,6-dipyridyl-s-tetrazine	(3,300 ± 40) x 10³[4]	The fastest TCO to date, but with a trade-off in stability.[4]
a-TCO	3,6-dipyridyl-s-tetrazine	(150 ± 8) x 10³[4]	Geminal substitution on the TCO core leads to increased olefinic strain and faster kinetics.[4]
d-TCO	Not Specified	Not Specified	Improved hydrophilicity and stability.[4]

Visualizing the Chemistry: Reaction Mechanisms and Workflows

To better understand the underlying processes, the following diagrams, created using the DOT language, illustrate the key chemical reaction and a typical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 4. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Tetrazine ligation: fast bioconjugation based on inverse-electron-demand Diels-Alder reactivity. | Sigma-Aldrich [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]

TCO-PEG4-Maleimide: A Technical Guide for Advanced Bioconjugation in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the properties and applications of TCO-PEG4-maleimide, a heterobifunctional linker critical for the development of next-generation biologics, including antibody-drug conjugates (ADCs). This document outlines its chemical and physical characteristics, provides detailed experimental protocols for its use in bioconjugation, and illustrates key workflows and mechanisms of action.

Core Properties of TCO-PEG4-Maleimide

TCO-PEG4-maleimide is a versatile chemical tool that incorporates two distinct reactive functionalities at either end of a hydrophilic tetraethylene glycol (PEG4) spacer. The trans-cyclooctene (TCO) group enables rapid and specific bioorthogonal conjugation with tetrazine-modified molecules via an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[1][2] Concurrently, the maleimide group allows for covalent attachment to thiol-containing molecules, such as cysteine residues in proteins and antibodies.[1][2] The PEG4 spacer enhances aqueous solubility, improves pharmacokinetics, and reduces steric hindrance during conjugation.[1]

Quantitative Data Summary

A summary of the key quantitative data for TCO-PEG4-maleimide is presented in the table below. This information is crucial for accurate experimental planning, including molar calculations for conjugation reactions and ensuring the stability and purity of the reagent.

Property	Value	Source(s)
Molecular Weight	468.54 g/mol (also cited as 468.6 g/mol )	[1][2][3][4]
Chemical Formula	C₂₃H₃₆N₂O₈	[1][2][3][5]
CAS Number	2748945-56-2	[1][2][5]
Purity	≥95%	[1][2]
Solubility	Soluble in DMSO, DMF, DCM	[2]
Storage Conditions	Store at -20°C, protected from moisture and light.	[1][2][6]

Experimental Protocols

The following section provides detailed methodologies for the creation of an antibody-drug conjugate (ADC) using a two-stage process: first, the conjugation of a thiol-containing cytotoxic payload to TCO-PEG4-maleimide, and second, the bioorthogonal ligation of the resulting complex to a tetrazine-modified antibody.

Protocol 1: Conjugation of a Thiol-Containing Payload to TCO-PEG4-Maleimide

This protocol details the reaction between the maleimide moiety of the linker and a sulfhydryl group on a cytotoxic drug.

Materials:

• TCO-PEG4-maleimide

• Thiol-containing cytotoxic payload

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.5, degassed

• Quenching Reagent: N-ethylmaleimide or free cysteine

• Reverse-phase HPLC system for purification

Procedure:

• Reagent Preparation:

  • Allow TCO-PEG4-maleimide to equilibrate to room temperature before opening.

  • Prepare a stock solution of TCO-PEG4-maleimide (e.g., 10 mM) in anhydrous DMF or DMSO.

  • Dissolve the thiol-containing payload in the reaction buffer. If the payload has limited aqueous solubility, it can be dissolved in a minimal amount of DMSO before dilution with the reaction buffer.

• Conjugation Reaction:

  • Add a 1.5 to 5-fold molar excess of the TCO-PEG4-maleimide stock solution to the payload solution. The exact ratio should be optimized for the specific payload.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Reaction Quenching (Optional):

  • To cap any unreacted maleimide groups, a quenching reagent such as N-ethylmaleimide can be added in excess and incubated for an additional 30 minutes.

• Purification:

  • Purify the TCO-PEG4-Payload conjugate using reverse-phase HPLC to remove unreacted payload and linker.

  • Lyophilize the pure fractions and store the final product at -20°C or below, under dessicated conditions.

• Characterization:

  • Confirm the identity and purity of the conjugate using LC-MS and/or NMR spectroscopy.

Protocol 2: Bioorthogonal Ligation to a Tetrazine-Modified Antibody

This protocol describes the "click" reaction between the TCO-functionalized payload and an antibody previously modified with a tetrazine group.

Materials:

• TCO-PEG4-Payload conjugate (from Protocol 1)

• Tetrazine-modified monoclonal antibody (mAb-Tz)

• Conjugation Buffer: PBS, pH 7.4

• Size-Exclusion Chromatography (SEC) system for purification

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the TCO-PEG4-Payload conjugate (e.g., 10 mM) in DMSO.

  • Dilute the mAb-Tz to a working concentration (e.g., 1-10 mg/mL) in the conjugation buffer.

• Bioorthogonal Ligation Reaction:

  • Add a 1.5 to 3.0 molar excess of the TCO-PEG4-Payload stock solution to the mAb-Tz solution. The optimal ratio should be determined experimentally to achieve the desired drug-to-antibody ratio (DAR).

  • Incubate the reaction for 30 minutes to 2 hours at room temperature. The reaction kinetics of TCO-tetrazine ligation are extremely fast.[1]

• Purification:

  • Remove the excess TCO-PEG4-Payload conjugate and any organic solvent by purifying the resulting ADC using a size-exclusion chromatography (SEC) column (e.g., Sephadex G-25) equilibrated with PBS.

• Characterization:

  • Determine the final protein concentration of the ADC using a spectrophotometer (A280).

  • Characterize the DAR and purity of the ADC using techniques such as UV-Vis spectroscopy, hydrophobic interaction chromatography (HIC), and/or mass spectrometry.

  • Store the purified ADC at 4°C for short-term use or at -80°C for long-term storage.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for ADC synthesis and the subsequent mechanism of action.

References

• 1. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 2. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 3. TCO-PEG4-maleimide [chembk.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. precisepeg.com [precisepeg.com]
• 6. lumiprobe.com [lumiprobe.com]

An In-depth Technical Guide to TCO-PEG4-Maleimide: Storage, Handling, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the storage, handling, and application of TCO-PEG4-Maleimide, a heterobifunctional crosslinker crucial for advanced bioconjugation techniques. The information herein is intended to support researchers in the fields of drug development, diagnostics, and molecular biology in harnessing the capabilities of this versatile reagent.

Core Concepts and Applications

TCO-PEG4-Maleimide is a chemical linker featuring two reactive moieties: a trans-cyclooctene (TCO) group and a maleimide group, separated by a hydrophilic polyethylene glycol (PEG4) spacer. This unique structure enables a two-step conjugation strategy that is central to the creation of complex biomolecular architectures, such as antibody-drug conjugates (ADCs).

The maleimide group reacts specifically with free sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins and peptides, to form a stable thioether bond. This reaction is highly efficient and proceeds readily under mild, physiological conditions.

The TCO group is a key component for "click chemistry," specifically the inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reaction with a tetrazine-functionalized molecule. This bioorthogonal reaction is characterized by its exceptionally fast kinetics and high specificity, allowing for rapid and clean conjugation in complex biological media without the need for a copper catalyst.[1]

The PEG4 spacer enhances the solubility of the linker and the resulting conjugate in aqueous buffers, reduces potential steric hindrance between the conjugated molecules, and can help minimize aggregation.[1]

Primary applications of TCO-PEG4-Maleimide include:

• Antibody-Drug Conjugate (ADC) Development: Linking a thiol-containing antibody to a tetrazine-modified cytotoxic drug.[1]

• Bioorthogonal Labeling: Attaching probes, such as fluorescent dyes or imaging agents, to proteins or other biomolecules for in vitro and in vivo studies.[1]

• Bioconjugation: Creating well-defined protein-protein, protein-peptide, or protein-small molecule conjugates.[1]

• Probe Development: Constructing multifunctional probes for diagnostic and research applications.[1]

Storage and Handling

Proper storage and handling of TCO-PEG4-Maleimide are critical to maintain its reactivity and ensure the reproducibility of experimental results. The TCO moiety, in particular, is susceptible to isomerization to its unreactive cis-cyclooctene (CCO) form, and the maleimide group can undergo hydrolysis.[2]

Quantitative Data Summary: Storage and Handling Conditions

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C[3][4]	Minimizes degradation and isomerization of the TCO and maleimide groups.
Storage Atmosphere	In a tightly sealed container, desiccated[3]	Protects from moisture, which can lead to hydrolysis of the maleimide group.
Light Exposure	Protect from light[3]	Prevents potential photo-induced degradation.
Solvent for Stock Solutions	Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[3][4]	Ensures stability of the reagent in solution. Stock solutions should be prepared fresh.
Shipping Condition	Ambient Temperature[3][4]	Short-term exposure to ambient temperatures during shipping is generally acceptable.
Long-term Storage	Not recommended[2]	The inherent instability of the TCO group suggests using the reagent promptly after receipt.

Experimental Protocols

The following protocols provide a generalized workflow for the use of TCO-PEG4-Maleimide in a two-step bioconjugation process. Optimization of reaction conditions, such as molar ratios and incubation times, may be necessary for specific applications.

Protocol 1: Conjugation of TCO-PEG4-Maleimide to a Thiol-Containing Protein (e.g., an Antibody)

This protocol describes the initial step of labeling a protein with the TCO moiety via the maleimide-thiol reaction.

Materials:

• Thiol-containing protein (e.g., antibody)

• TCO-PEG4-Maleimide

• Reaction Buffer: Phosphate-buffered saline (PBS) or other sulfhydryl-free buffer, pH 6.5-7.5. Degas the buffer before use.

• Anhydrous DMSO or DMF

• (Optional) Reducing agent: e.g., TCEP (tris(2-carboxyethyl)phosphine)

• (Optional) Quenching reagent: e.g., cysteine or DTT

• Purification tools: e.g., desalting columns or dialysis equipment

Procedure:

• Prepare the Protein:

  • Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

  • If the protein's sulfhydryl groups are in the form of disulfide bonds, reduction may be necessary. Add a 10-100 fold molar excess of TCEP to the protein solution and incubate for 20-30 minutes at room temperature.

  • Remove the excess TCEP using a desalting column.

• Prepare the TCO-PEG4-Maleimide Solution:

  • Immediately before use, prepare a stock solution of TCO-PEG4-Maleimide in anhydrous DMSO or DMF at a concentration of 5-20 mM.

• Perform the Conjugation Reaction:

  • Add the TCO-PEG4-Maleimide stock solution to the protein solution to achieve a 10-20 fold molar excess of the linker relative to the protein.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C. Protect the reaction from light.

• Quench the Reaction (Optional):

  • To stop the reaction, add a quenching reagent such as cysteine or DTT to a final concentration of 10-50 mM and incubate for 15 minutes at room temperature.

• Purify the TCO-Labeled Protein:

  • Remove the excess, unreacted TCO-PEG4-Maleimide and quenching reagent by size-exclusion chromatography (e.g., a desalting column) or dialysis.

Protocol 2: Bioorthogonal "Click" Reaction of a TCO-Labeled Protein with a Tetrazine-Functionalized Molecule

This protocol outlines the second step, where the TCO-labeled protein is conjugated to a molecule containing a tetrazine group.

Materials:

• Purified TCO-labeled protein (from Protocol 1)

• Tetrazine-functionalized molecule (e.g., a drug, a fluorescent dye)

• Reaction Buffer: PBS or other suitable buffer, pH 7.4

Procedure:

• Prepare the Reactants:

  • Dissolve the TCO-labeled protein in the reaction buffer.

  • Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO, DMF, or the reaction buffer).

• Perform the "Click" Reaction:

  • Add the tetrazine-functionalized molecule to the solution of the TCO-labeled protein. A molar ratio of 1.2-2 equivalents of the tetrazine-molecule to 1 equivalent of the TCO-protein is a common starting point.

  • Incubate the reaction for 30 minutes to 2 hours at room temperature. The reaction can also be performed at 4°C, which may require a longer incubation time.

• Purify the Final Conjugate:

  • If necessary, purify the final conjugate to remove any unreacted tetrazine-functionalized molecule using an appropriate method such as size-exclusion chromatography, dialysis, or affinity chromatography, depending on the properties of the conjugate.

Visualizing the Workflow and Reaction Mechanisms

The following diagrams, generated using the DOT language, illustrate the key processes involved in the use of TCO-PEG4-Maleimide.

References

• 1. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 2. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mal-PEG4-tris-PEG3-TCO - Conju-Probe: Enable Bioconjugation [conju-probe.com]

Protocols & Analytical Methods

TCO-PEG4-Maleimide Protocol for Antibody Labeling: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG4-Maleimide is a heterobifunctional crosslinker that enables a two-step antibody labeling strategy with high efficiency and specificity. This reagent incorporates a maleimide group for covalent attachment to thiol groups on an antibody and a trans-cyclooctene (TCO) group for subsequent bioorthogonal conjugation with tetrazine-modified molecules.[1] The integrated polyethylene glycol (PEG4) spacer enhances the hydrophilicity of the resulting conjugate, which can reduce aggregation and improve solubility.[2]

This dual-reactivity makes TCO-PEG4-Maleimide a versatile tool in various applications, including the development of antibody-drug conjugates (ADCs), fluorescent imaging probes, and targeted drug delivery systems.[3] The maleimide group selectively reacts with free sulfhydryl groups, typically introduced by the reduction of disulfide bonds within the antibody's hinge region, forming a stable thioether bond.[4][5] This reaction is most efficient at a pH range of 6.5-7.5.[4] The TCO moiety allows for a highly efficient and rapid "click chemistry" reaction with a tetrazine-labeled molecule, a bioorthogonal ligation that can be performed under mild, physiological conditions.[1][3]

This application note provides a detailed protocol for the labeling of antibodies with TCO-PEG4-Maleimide, including methods for antibody preparation, the conjugation reaction, purification of the conjugate, and determination of the degree of labeling.

Materials and Methods

Materials

• Antibody to be labeled (e.g., IgG)

• TCO-PEG4-Maleimide

• Tris(2-carboxyethyl)phosphine (TCEP)

• Phosphate-buffered saline (PBS), pH 7.2-7.4

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)[1]

• Spin desalting columns

• UV-Vis spectrophotometer

Antibody Preparation (Reduction of Disulfide Bonds)

To expose free thiol groups for conjugation, the interchain disulfide bonds of the antibody must be reduced.

• Prepare the antibody in a suitable buffer, such as PBS at a concentration of 1-10 mg/mL.[6]

• Add a 10- to 100-fold molar excess of TCEP to the antibody solution.

• Incubate the mixture for 20-30 minutes at room temperature.

• Remove the excess TCEP using a spin desalting column.[4]

TCO-PEG4-Maleimide Solution Preparation

Prepare the TCO-PEG4-Maleimide solution immediately before use, as the maleimide group can hydrolyze in the presence of moisture.[7]

• Allow the vial of TCO-PEG4-Maleimide to equilibrate to room temperature before opening to prevent moisture condensation.[7]

• Dissolve the TCO-PEG4-Maleimide in anhydrous DMSO or DMF to a stock concentration of 5-20 mM.[4]

Antibody Labeling Protocol

• To the reduced antibody solution, add the TCO-PEG4-Maleimide stock solution to achieve a final molar excess of 10-20 fold over the antibody.[4]

• Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 2-8 °C, with gentle stirring or rocking. Protect the reaction from light.

• (Optional) Quench the reaction by adding a thiol-containing reagent like cysteine to a final concentration of 10-50 mM and incubating for 15 minutes at room temperature.[4]

Purification of the TCO-Labeled Antibody

Remove unconjugated TCO-PEG4-Maleimide and other small molecules from the labeled antibody using size-exclusion chromatography (SEC).[1]

• Equilibrate the SEC column with PBS buffer.

• Apply the reaction mixture to the column.

• Elute the antibody-TCO conjugate with PBS buffer, collecting fractions.

• Monitor the elution profile by measuring the absorbance at 280 nm. The first peak corresponds to the labeled antibody.

Quantitative Data Summary

The following tables provide representative data for a typical TCO-PEG4-Maleimide antibody labeling experiment.

Molar Ratio (TCO-PEG4-Maleimide:Antibody)	Degree of Labeling (DOL)	Antibody Recovery (%)
5:1	2.1	95
10:1	4.3	92
20:1	7.8	88

Table 1: Effect of Reagent Molar Ratio on Degree of Labeling and Antibody Recovery. The degree of labeling increases with higher molar ratios of the labeling reagent, while antibody recovery may slightly decrease at very high ratios.

Storage Condition	DOL after 1 Month	% Activity Loss
4°C	3.8	~11.6%
-20°C	4.1	~4.6%
-80°C	4.2	~2.3%

Table 2: Stability of TCO-Labeled Antibody. The TCO-labeled antibody is most stable when stored at -80°C. A noticeable loss of TCO reactivity is observed at 4°C over one month.

Determination of Degree of Labeling (DOL)

The degree of labeling (DOL), which represents the average number of TCO molecules conjugated to each antibody, can be determined using UV-Vis spectrophotometry.

• Measure the absorbance of the purified TCO-labeled antibody at 280 nm (A280) and at the wavelength of maximum absorbance for the TCO label (if it has a distinct absorbance) or the subsequently clicked tetrazine-dye. For the purpose of this protocol, we will assume a subsequent reaction with a tetrazine-dye for DOL calculation.

• Calculate the concentration of the antibody using the Beer-Lambert law, correcting for the absorbance of the dye at 280 nm.

  • Corrected A280 = A280 - (A_dye_max * CF_dye)

  • Antibody Concentration (M) = Corrected A280 / (ε_antibody * path length)

• Calculate the concentration of the conjugated dye.

  • Dye Concentration (M) = A_dye_max / (ε_dye * path length)

• Calculate the DOL.

  • DOL = Dye Concentration / Antibody Concentration

Where:

• A280 is the absorbance of the conjugate at 280 nm.

• A_dye_max is the absorbance of the conjugate at the maximum absorbance wavelength of the dye.

• CF_dye is the correction factor for the dye's absorbance at 280 nm.

• ε_antibody is the molar extinction coefficient of the antibody at 280 nm (typically ~210,000 M⁻¹cm⁻¹ for IgG).

• ε_dye is the molar extinction coefficient of the dye at its maximum absorbance wavelength.

Visualizations

Caption: Experimental workflow for antibody labeling with TCO-PEG4-Maleimide.

Caption: Chemical reaction between a reduced antibody and TCO-PEG4-Maleimide.

References

• 1. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multiplexed Quantitative Analysis of Antibody-Drug Conjugates with Labile CBI-Dimer Payloads In Vivo Using Immunoaffinity LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Antibody Purification Methods | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. abberior.rocks [abberior.rocks]
• 7. biotium.com [biotium.com]

Application Notes and Protocols for Protein Conjugation with TCO-PEG4-Maleimide

Audience: Researchers, scientists, and drug development professionals.

Introduction

The conjugation of proteins with functional moieties is a cornerstone of modern biotechnology, enabling the development of antibody-drug conjugates (ADCs), advanced imaging agents, and targeted therapeutics. The TCO-PEG4-Maleimide linker is a heterobifunctional reagent designed for the precise, site-specific modification of proteins. This process involves a two-stage strategy:

• Site-Specific Thiol-Maleimide Ligation: The maleimide group exhibits high reactivity and selectivity towards the sulfhydryl (thiol) group of cysteine residues within a protein.[1][2][3] This reaction, a Michael addition, forms a stable covalent thioether bond under mild, physiological conditions (pH 6.5-7.5).[3][4] This specificity allows for controlled conjugation, particularly in proteins with a single accessible cysteine.

• Bioorthogonal TCO-Tetrazine "Click" Chemistry: Once the protein is labeled with the trans-cyclooctene (TCO) group, it can undergo an extremely rapid and selective inverse electron-demand Diels-Alder cycloaddition (IEDDA) with a tetrazine-functionalized molecule.[5][6][7][8] This "click" reaction is bioorthogonal, meaning it proceeds efficiently in complex biological environments without interfering with native biochemical processes.[5][6] The hydrophilic PEG4 (polyethylene glycol) spacer enhances the solubility of the linker and the resulting conjugate, reduces aggregation, and minimizes steric hindrance.[5]

This document provides a detailed, step-by-step guide for the successful conjugation of proteins using TCO-PEG4-Maleimide.

Signaling Pathway and Experimental Workflow

The overall experimental workflow for protein conjugation with TCO-PEG4-Maleimide is depicted below. The process begins with protein preparation, which may include an optional disulfide bond reduction step to expose free thiols. This is followed by the conjugation reaction with the maleimide linker and concludes with the purification of the final protein-TCO conjugate, which is then ready for downstream applications like tetrazine ligation.

References

• 1. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. escholarship.org [escholarship.org]
• 7. precisepeg.com [precisepeg.com]
• 8. Affinity Bioorthogonal Chemistry (ABC) Tags for Site-selective Conjugation, On-Resin Protein-Protein Coupling, and Purification of Protein Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating Antibody-Drug Conjugates Using TCO-PEG4-Maleimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a powerful class of biotherapeutics that leverage the specificity of monoclonal antibodies (mAbs) to deliver potent cytotoxic agents directly to cancer cells, thereby minimizing systemic toxicity.[1][2] The linker connecting the antibody and the cytotoxic payload is a critical component of an ADC, influencing its stability, pharmacokinetics, and efficacy.[3] This document provides detailed application notes and protocols for the creation of ADCs using TCO-PEG4-Maleimide, a heterobifunctional linker that enables a two-step conjugation strategy.

The TCO-PEG4-Maleimide linker features two key reactive groups: a maleimide group for covalent attachment to thiol groups on the antibody, and a trans-cyclooctene (TCO) group for a highly efficient and bioorthogonal "click" reaction with a tetrazine-modified drug.[4] The polyethylene glycol (PEG4) spacer enhances solubility and can improve the pharmacokinetic properties of the resulting ADC.[3][4][5] This two-step approach allows for the separate preparation and quality control of the antibody-linker intermediate and the drug-tetrazine conjugate before their final assembly.

Principle of the Two-Step Conjugation Strategy

The creation of an ADC using TCO-PEG4-Maleimide involves two main stages:

• Antibody Modification: The interchain disulfide bonds of a monoclonal antibody are partially or fully reduced to generate free thiol groups. The maleimide moiety of the TCO-PEG4-Maleimide linker then reacts with these thiol groups to form a stable thioether bond. This results in an antibody functionalized with TCO groups.

• Bioorthogonal "Click" Chemistry: The TCO-functionalized antibody is then reacted with a cytotoxic drug that has been pre-functionalized with a tetrazine group. The TCO and tetrazine groups undergo a rapid and highly specific inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction, forming a stable covalent bond and yielding the final ADC.[6] This "click" reaction is bioorthogonal, meaning it proceeds efficiently in aqueous environments without interfering with biological functional groups.[7]

Experimental Protocols

Protocol 1: Antibody Reduction and TCO-PEG4-Maleimide Conjugation

This protocol describes the generation of a TCO-functionalized antibody.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• TCO-PEG4-Maleimide

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: Phosphate-buffered saline (PBS) with 5-10 mM EDTA, pH 7.0-7.5

• Quenching Solution: N-acetylcysteine or cysteine solution

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation: If the antibody solution contains stabilizers like BSA or glycine, it should be purified first using an appropriate method such as protein A affinity chromatography. The buffer should be exchanged to the Reaction Buffer.

• Antibody Reduction (Thiol Generation):

  • Prepare a fresh stock solution of the reducing agent (e.g., 10 mM TCEP in Reaction Buffer).

  • To the antibody solution (typically 1-10 mg/mL), add the reducing agent. A 10-100 fold molar excess of TCEP is a common starting point for partial reduction.[8][9] For complete reduction of all four interchain disulfides to generate eight free thiols, a higher excess and longer incubation may be needed.[1]

  • Incubate the reaction for 30-60 minutes at room temperature.[8] The optimal reduction conditions (reagent excess, time, temperature) should be determined empirically for each antibody.

  • Remove the excess reducing agent using a desalting column, exchanging the buffer back into the Reaction Buffer.

• TCO-PEG4-Maleimide Conjugation:

  • Immediately before use, prepare a stock solution of TCO-PEG4-Maleimide (e.g., 10 mM in anhydrous DMSO).[8][][11]

  • Add a 10-20 fold molar excess of the TCO-PEG4-Maleimide stock solution to the reduced antibody solution while gently stirring.[8][9]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[8]

  • Quench the reaction by adding an excess of the Quenching Solution to cap any unreacted maleimide groups.[12] Incubate for 15 minutes at room temperature.

• Purification:

  • Purify the TCO-functionalized antibody using a desalting column or size-exclusion chromatography to remove excess TCO-PEG4-Maleimide and quenching reagent.[][11]

Protocol 2: Preparation of a Tetrazine-Functionalized Cytotoxic Drug

This protocol is a general guideline. The specific chemistry will depend on the functional groups available on the cytotoxic payload. Here, we describe the conjugation of a tetrazine-NHS ester to a drug containing a primary amine.

Materials:

• Cytotoxic Drug with a primary amine

• Tetrazine-NHS ester

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., PBS, pH 7.4-8.5)

• Purification system (e.g., HPLC)

Procedure:

• Dissolve Reagents: Dissolve the cytotoxic drug and the Tetrazine-NHS ester in a minimal amount of anhydrous DMSO or DMF.

• Conjugation Reaction:

  • Add the Tetrazine-NHS ester solution to the drug solution in a suitable reaction buffer. A slight molar excess of the NHS ester is typically used. The pH of the reaction buffer should be between 7.4 and 8.5 to facilitate the reaction with the primary amine.[]

  • Incubate the reaction at room temperature for 1-2 hours or until the reaction is complete, which can be monitored by HPLC.

• Purification: Purify the tetrazine-functionalized drug using reverse-phase HPLC to remove unreacted starting materials.

• Characterization: Confirm the structure and purity of the product by LC-MS and NMR.

Protocol 3: ADC Formation via TCO-Tetrazine Click Chemistry

This protocol describes the final step of ADC synthesis.

Materials:

• Purified TCO-functionalized antibody

• Purified tetrazine-functionalized cytotoxic drug

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup: Mix the TCO-functionalized antibody and the tetrazine-functionalized drug in the Reaction Buffer at room temperature. A slight molar excess (e.g., 1.5 to 3-fold) of the tetrazine-drug is typically used.[4]

• Incubation: The TCO-tetrazine click reaction is very fast.[6] Incubate the reaction mixture for 1 hour at room temperature.

• Purification: Purify the final ADC using size-exclusion chromatography to remove any unreacted tetrazine-drug.

• Characterization: Characterize the final ADC for purity, drug-to-antibody ratio (DAR), and aggregation.

Characterization of the ADC

Thorough characterization of the ADC is crucial to ensure its quality, efficacy, and safety.

• Drug-to-Antibody Ratio (DAR): The average number of drug molecules conjugated to each antibody is a critical quality attribute.[1] DAR can be determined by several methods, including:

  • UV/Vis Spectroscopy: By measuring the absorbance at 280 nm (for the antibody) and at the absorbance maximum of the drug, the DAR can be calculated if the extinction coefficients of both are known.[1]

  • Hydrophobic Interaction Chromatography (HIC): HIC can separate ADC species with different numbers of conjugated drugs, allowing for the determination of the DAR distribution.

  • Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the intact ADC or its subunits (light and heavy chains), from which the DAR can be calculated.[13]

• Purity and Aggregation: Size-exclusion chromatography (SEC) is used to assess the purity of the ADC and to quantify the presence of high molecular weight species (aggregates).

• In Vitro Cytotoxicity: The potency of the ADC is evaluated using cell-based assays. The half-maximal inhibitory concentration (IC50) is determined on antigen-positive and antigen-negative cancer cell lines to assess target-specific killing.[14]

• Plasma Stability: The stability of the ADC in plasma is a critical parameter. This is often assessed by incubating the ADC in plasma from different species (e.g., mouse, human) and measuring the amount of free drug released over time using techniques like LC-MS/MS.[][15]

Data Presentation

The following tables provide examples of the types of quantitative data that should be generated during the development of an ADC using TCO-PEG4-Maleimide. The data presented here are illustrative and based on findings for ADCs with similar linkers.

Table 1: Conjugation Efficiency and Drug-to-Antibody Ratio (DAR)

Antibody	Linker	Molar Excess of Linker	Average DAR
Anti-HER2 mAb	TCO-PEG4-Maleimide	10x	3.8
Anti-HER2 mAb	TCO-PEG4-Maleimide	20x	7.5
Anti-TAG72 Diabody	Maleimide-TCO-MMAE	Not specified	4.0[15]

Table 2: In Vitro Cytotoxicity of an Anti-HER2 ADC

Cell Line	HER2 Expression	IC50 (ng/mL)
SK-BR-3	High	15[16][17]
BT-474	High	25[16]
MDA-MB-468	Negative	>10,000[17]

Table 3: Plasma Stability of a Maleimide-Linked ADC

Plasma Source	Incubation Time (days)	% Free Payload Released
Human	6	< 1
Mouse	6	~2.5

Data adapted from a study on an ADC with a vc-MMAE payload conjugated via a maleimide-based linker.[]

Table 4: In Vivo Tumor Growth Inhibition of a Diabody-Drug Conjugate in a Mouse Xenograft Model

Treatment Group	Tumor Volume Change	Median Survival (days)
Vehicle Control	Rapid Growth	17
tc-ADC (5 mg/kg) + Activator	Tumor Regression	39
vc-ADC (5 mg/kg)	Transient Effect	20

Data adapted from Rossin et al., 2018, using a non-internalizing diabody with a TCO-MMAE linker (tc-ADC) and a protease-cleavable linker (vc-ADC).[15]

Visualizations

Experimental Workflow

Caption: Workflow for creating an ADC using TCO-PEG4-Maleimide.

HER2 Signaling Pathway

References

• 1. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. purepeg.com [purepeg.com]
• 4. benchchem.com [benchchem.com]
• 5. PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 9. resources.tocris.com [resources.tocris.com]
• 11. biotium.com [biotium.com]
• 12. Design and characterization of homogenous antibody-drug conjugates with a drug-to-antibody ratio of one prepared using an engineered antibody and a dual-maleimide pyrrolobenzodiazepine dimer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes: Site-Specific Protein Modification via TCO-PEG4-Maleimide Conjugation to Cysteine Residues

Audience: Researchers, scientists, and drug development professionals.

Introduction

The site-specific modification of proteins is a cornerstone of modern biotechnology and drug development, enabling the creation of advanced therapeutics like antibody-drug conjugates (ADCs), diagnostic agents, and precisely engineered protein constructs. The reaction between a maleimide functional group and the thiol (sulfhydryl) group of a cysteine residue is a widely adopted method for achieving such site-selectivity.[1][2][3] This bioconjugation technique, a form of Michael addition, is highly efficient and chemoselective under mild, physiological conditions.[3][4]

TCO-PEG4-maleimide is a heterobifunctional linker that leverages this powerful chemistry.[5] It contains a maleimide group for covalent attachment to cysteine residues and a trans-cyclooctene (TCO) group for subsequent bioorthogonal "click chemistry" reactions with tetrazine-modified molecules.[6][7] The polyethylene glycol (PEG4) spacer enhances solubility and reduces steric hindrance.[5] This application note provides a detailed protocol for the conjugation of TCO-PEG4-maleimide to cysteine residues on proteins or peptides.

Reaction Principle

The core of this protocol is the thiol-maleimide reaction, which forms a stable thioether bond.[1][3][8] This reaction is highly specific for thiols within a pH range of 6.5 to 7.5.[1][3][4] At a neutral pH of 7.0, the reaction rate with thiols is approximately 1,000 times faster than with amines (e.g., lysine residues), ensuring high selectivity.[1][4] It is critical to note that disulfide bonds, formed by the oxidation of two cysteine residues, are unreactive towards maleimides; therefore, a reduction step is often necessary prior to conjugation to ensure free thiol groups are available.[2][3]

Data Presentation: Reaction Condition Summary

Successful conjugation depends on the careful control of several parameters. The following table summarizes the recommended conditions for the TCO-PEG4-maleimide reaction with cysteine residues.

Parameter	Recommended Condition/Value	Notes	Reference(s)
pH	6.5 - 7.5	Optimal for thiol selectivity. Above pH 7.5, reactivity with amines increases, and maleimide hydrolysis becomes significant.	[1][4][9]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature reactions are faster (1-2 hours). 4°C (overnight) is recommended for sensitive proteins to minimize degradation.	[3][9][10]
Maleimide:Thiol Molar Ratio	10:1 to 20:1	A molar excess of the maleimide reagent drives the reaction to completion and maximizes labeling efficiency.	[3][9][11]
Protein Concentration	1 - 10 mg/mL (e.g., 50-100 µM)	Concentrations should be high enough to facilitate the reaction without causing protein aggregation.	[2][3][10]
Reaction Buffer	Phosphate (PBS), HEPES, Tris	Buffers must be free of thiol-containing compounds (e.g., DTT, β-mercaptoethanol). Degassing is recommended to prevent thiol re-oxidation.	[2][9][11]
Organic Co-solvent	DMSO or DMF	Used to dissolve the TCO-PEG4-maleimide reagent. The final concentration in the reaction should not exceed 10% to avoid protein denaturation.	[1][2]

Experimental Protocols

This section provides a detailed, step-by-step methodology for labeling a cysteine-containing protein with TCO-PEG4-maleimide.

Materials and Reagents

• Cysteine-containing protein or peptide

• TCO-PEG4-maleimide

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[11]

• Reaction Buffer: Thiol-free buffer, e.g., Phosphate-Buffered Saline (PBS), pH 7.2-7.4, degassed.

• (Optional) Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) for reducing disulfide bonds.[9][11]

• Purification System: Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-25), Dialysis cassette (MWCO appropriate for the protein), or HPLC system.[2][12]

• (Optional) Quenching Reagent: L-cysteine or β-mercaptoethanol.

Protocol: Protein Preparation and Disulfide Reduction (if necessary)

• Prepare Protein Solution: Dissolve the cysteine-containing protein in degassed Reaction Buffer to a final concentration of 1-10 mg/mL.[3]

• Reduce Disulfide Bonds:

  • This step is only necessary if the target cysteine(s) are in an oxidized, disulfide-bonded state.[2]

  • Add a 10- to 100-fold molar excess of TCEP to the protein solution. TCEP is recommended because it is thiol-free and does not need to be removed before adding the maleimide reagent.[3][11]

  • Incubate the mixture for 30-60 minutes at room temperature.[3]

  • Note: If using DTT, it must be completely removed via a desalting column before proceeding, as it will compete with the protein's thiols.[3][10]

Protocol: TCO-PEG4-Maleimide Conjugation

• Prepare Maleimide Stock Solution: Immediately before use, dissolve the TCO-PEG4-maleimide reagent in anhydrous DMSO or DMF to create a 10 mM stock solution.[11][13] Vortex briefly to ensure it is fully dissolved.

• Initiate Conjugation: While gently stirring or vortexing the protein solution, add the TCO-PEG4-maleimide stock solution to achieve a final molar excess of 10-20 fold over the protein.[9][13] Add the reagent dropwise to prevent protein precipitation.[10]

• Incubate: Protect the reaction mixture from light. Incubate under one of the following conditions:

  • For 1-2 hours at room temperature (20-25°C).[9][10]

  • Overnight (8-16 hours) at 4°C for sensitive proteins.[9][10]

• (Optional) Quench Reaction: To stop the reaction and consume any unreacted maleimide, a quenching reagent like L-cysteine can be added to a final concentration of 10-50 mM and incubated for 15 minutes. This step is often omitted if purification is performed immediately.

Protocol: Purification of the Conjugate

The removal of unreacted TCO-PEG4-maleimide and any reaction byproducts is critical.[12] The choice of method depends on the scale and the properties of the protein.

• Size Exclusion Chromatography (SEC) / Desalting:

  • Equilibrate a desalting column (e.g., PD-10 or a packed Sephadex G-25 column) with Reaction Buffer.

  • Apply the reaction mixture to the column.

  • Elute the protein conjugate with Reaction Buffer. The larger protein conjugate will elute first, while the smaller, unreacted maleimide reagent is retained and elutes later.

• Dialysis:

  • Transfer the reaction mixture to a dialysis cassette with a molecular weight cut-off (MWCO) that is appropriate for retaining the protein.

  • Dialyze against the Reaction Buffer at 4°C. Perform at least three buffer changes over 24 hours, with each buffer volume being at least 1000 times the sample volume.[12]

• High-Performance Liquid Chromatography (HPLC):

  • Reverse-phase (RP-HPLC) or Hydrophobic Interaction (HIC) HPLC can be used for both analysis and purification.[9][14]

  • This method offers high resolution and is particularly useful for separating the labeled protein from any remaining unlabeled protein.[15]

Storage of the Conjugate

• For short-term storage (up to one week), store the purified conjugate at 2-8°C, protected from light.[11]

• For long-term storage (up to one year), add a cryoprotectant like glycerol to a final concentration of 50% and store at -20°C.[11] Alternatively, adding a stabilizer like BSA (5-10 mg/mL) and a microbial inhibitor like sodium azide (0.01-0.03%) can also be effective for storage at 4°C.[11]

Visualizations

Reaction Scheme

Caption: Chemical reaction of a cysteine thiol with TCO-PEG4-maleimide.

Experimental Workflow

Caption: Workflow for TCO-PEG4-maleimide conjugation to proteins.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 5. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 6. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. biotium.com [biotium.com]
• 14. cellmosaic.com [cellmosaic.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Maleimide-Thiol Conjugation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and optimizing the buffer conditions for maleimide-thiol conjugation, a cornerstone of bioconjugation chemistry. This technique is instrumental in the synthesis of antibody-drug conjugates (ADCs), the fluorescent labeling of proteins, and the creation of other targeted biomolecules. Adherence to optimal reaction parameters is critical for maximizing conjugation efficiency, ensuring selectivity, and maintaining the stability of the final conjugate.

Core Principles of Maleimide-Thiol Conjugation

The conjugation of maleimides to thiol-containing molecules, such as proteins with cysteine residues, proceeds via a Michael addition reaction. This reaction forms a stable thioether bond. The efficiency and specificity of this reaction are highly dependent on the buffer conditions.

The Critical Role of pH

The pH of the reaction buffer is the most influential factor in maleimide-thiol conjugation. The reaction is highly selective for thiols within a narrow pH range.

• Optimal pH Range: The ideal pH for maleimide-thiol conjugation is between 6.5 and 7.5.[1][2] Within this range, the reaction with thiols is significantly faster—approximately 1,000 times faster—than with amines, ensuring high selectivity.[1][3][4]

• Below pH 6.5: The reaction rate is considerably reduced because the thiol group is predominantly protonated, which diminishes its nucleophilicity.[3][4]

• Above pH 7.5: The selectivity of the reaction decreases as the maleimide group begins to react competitively with primary amines, such as the side chains of lysine residues.[1][3] Furthermore, at alkaline pH, the maleimide group is susceptible to hydrolysis, forming a non-reactive maleamic acid.[2][3]

Reaction Mechanism

The thiol-maleimide reaction is a Michael addition where the nucleophilic thiol group attacks the electron-deficient double bond of the maleimide, resulting in a stable succinimidyl thioether linkage.[5]

Caption: Thiol-Maleimide Michael Addition Reaction.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for successful maleimide-thiol conjugation.

Parameter	Optimal Range/Value	Notes
pH	6.5 - 7.5	Balances thiol reactivity with minimizing amine reactivity and maleimide hydrolysis.[1][3][6]
Temperature	4°C - 25°C	Lower temperatures (4°C) are used for sensitive proteins and may require longer incubation times.[3][7] Room temperature (20-25°C) offers faster kinetics.[3]
Reaction Time	30 minutes - 2 hours (at room temp) Overnight (8-16 hours at 4°C)	Reaction times can be very fast for small molecules, with significant conjugation seen in minutes.[3][4]
Maleimide:Thiol Molar Ratio	10-20:1 (for proteins)	A molar excess of maleimide drives the reaction to completion.[3][4][8] For smaller peptides or nanoparticles, ratios may be lower (e.g., 2:1 or 5:1).[4][9][10][11]

Buffer Component	Recommended Concentration	Notes
Phosphate, HEPES, Tris	10 - 100 mM	These buffers are effective at maintaining the desired pH without interfering with the reaction.[8][12][13][14]
EDTA	1 - 5 mM	A chelating agent that sequesters divalent metal ions, which can catalyze the oxidation of thiols to non-reactive disulfide bonds.[4]
Co-solvents (DMSO, DMF)	< 10% of final volume	Used to dissolve maleimide reagents that have poor aqueous solubility.[1][13]

Detailed Experimental Protocols

This section provides a general protocol for the conjugation of a maleimide-functionalized molecule to a thiol-containing protein.

Materials

• Thiol-containing protein (1-10 mg/mL)[8][13][14]

• Maleimide-functionalized molecule

• Conjugation Buffer: 1X PBS, 10-100 mM Phosphate, Tris, or HEPES, pH 7.0-7.5.[8][12]

• Reducing Agent (optional): TCEP (tris(2-carboxyethyl)phosphine) or DTT (dithiothreitol)

• Anhydrous DMSO or DMF for dissolving the maleimide reagent

• Quenching Reagent: Cysteine or 2-mercaptoethanol

• Purification column (e.g., size-exclusion chromatography)

Experimental Workflow

Caption: General Experimental Workflow for Maleimide-Thiol Conjugation.

Step-by-Step Procedure

• Prepare Protein Solution : Dissolve the thiol-containing protein in the chosen conjugation buffer at a concentration of 1-10 mg/mL.[8][13][14] It is crucial to degas the buffer by applying a vacuum or by bubbling an inert gas (e.g., nitrogen or argon) through it to prevent the oxidation of thiols.[8][13][14]

• Reduction of Disulfide Bonds (Optional) : If the protein's thiol groups are present as disulfide bonds, they must be reduced.

  • Using TCEP : Add a 10-100 fold molar excess of TCEP to the protein solution and incubate for 20-30 minutes at room temperature.[8][12] TCEP is a non-thiol-containing reducing agent and does not need to be removed before the addition of the maleimide.[4]

  • Using DTT : Alternatively, DTT can be used. However, as a thiol-containing compound, excess DTT must be removed after reduction using a desalting column to prevent it from competing with the protein for the maleimide.[4][8]

• Prepare Maleimide Stock Solution : Immediately before use, dissolve the maleimide-functionalized molecule in anhydrous DMSO or DMF to a stock concentration of 10 mM.[8][12][15] Aqueous solutions of maleimides are prone to hydrolysis and should not be stored.[1][12]

• Conjugation Reaction : Add the maleimide stock solution to the protein solution to achieve the desired molar ratio (a 10-20 fold molar excess is a common starting point for proteins).[3][4][8] Add the maleimide solution slowly while gently stirring.

• Incubation : Flush the reaction vial with an inert gas, seal it tightly, and protect it from light.[8][13] Incubate the reaction for 2 hours at room temperature or overnight at 4°C.[3][8]

• Quench the Reaction : To stop the reaction and consume any unreacted maleimide, add a small molecule thiol such as cysteine or 2-mercaptoethanol.[4]

• Purification : Remove the excess maleimide reagent and other byproducts by purifying the conjugate using size-exclusion chromatography (SEC) or dialysis.[4][13]

• Characterization : Determine the degree of labeling (DOL), which is the average number of maleimide molecules conjugated per protein molecule, using UV-Vis spectrophotometry.[8][12]

Troubleshooting and Optimization

Issue	Potential Cause	Solution
Low or No Conjugation	Maleimide hydrolysis	Prepare maleimide stock solution immediately before use in anhydrous DMSO or DMF.[4][12]
Thiol oxidation	Degas all buffers and consider adding EDTA (1-5 mM) to chelate metal ions.[4] Ensure disulfide bonds are fully reduced.
Suboptimal pH	Ensure the reaction buffer is within the optimal pH range of 6.5-7.5.[4]
Loss of Selectivity	Reaction with amines	Keep the pH at or below 7.5. At pH 7.0, the reaction with thiols is about 1,000 times faster than with amines.[1][4]
Thiazine Rearrangement	N-terminal cysteine	This side reaction is more prominent at physiological or higher pH.[5][16] If possible, perform the conjugation at a more acidic pH (e.g., 5.0) or avoid using peptides with an N-terminal cysteine.[5]

By carefully controlling these buffer conditions and following the outlined protocols, researchers can achieve robust and reproducible maleimide-thiol conjugations for a wide range of applications in drug development and life sciences research.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - RU [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. bachem.com [bachem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 9. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 10. dspace.library.uu.nl [dspace.library.uu.nl]
• 11. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biotium.com [biotium.com]
• 13. lumiprobe.com [lumiprobe.com]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioconjugation of Peptides with TCO-PEG4-Maleimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bioconjugation of peptides with TCO-PEG4-maleimide is a powerful technique for the site-specific modification of cysteine-containing peptides. This method utilizes the highly selective and efficient Michael addition reaction between the maleimide group and the thiol side chain of a cysteine residue. The incorporation of a trans-cyclooctene (TCO) moiety opens the door to subsequent bioorthogonal "click chemistry" ligation with tetrazine-functionalized molecules. This two-step strategy is instrumental in the development of advanced peptide-based therapeutics, diagnostics, and research tools, including peptide-drug conjugates (PDCs), imaging agents, and targeted delivery systems.[1][2] The polyethylene glycol (PEG) linker enhances solubility and reduces immunogenicity of the final conjugate.[2]

This document provides detailed protocols and application notes for the successful conjugation of peptides with TCO-PEG4-maleimide and subsequent characterization.

Chemical Principle

The core of this bioconjugation strategy is the reaction between a maleimide and a thiol (sulfhydryl) group, which proceeds via a Michael addition mechanism.[1] The thiol group, typically from a cysteine residue within the peptide, acts as a nucleophile and attacks the electron-deficient carbon-carbon double bond of the maleimide ring.[1] This results in the formation of a stable, covalent thioether bond.[1] This reaction is highly chemoselective for thiols, especially within a pH range of 6.5 to 7.5.[1][3] At a pH of 7.0, the reaction with thiols is approximately 1,000 times faster than the competing reaction with amines.[1][4]

Following the successful conjugation of the TCO-PEG4-maleimide linker to the peptide, the TCO group is available for an inverse electron-demand Diels-Alder (IEDDA) reaction with a tetrazine partner.[2][5] This bioorthogonal reaction is exceptionally fast and selective, allowing for the efficient formation of a stable conjugate even in complex biological environments.[2][6]

Experimental Protocols

Materials and Reagents

• Cysteine-containing peptide

• TCO-PEG4-Maleimide

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Degassed conjugation buffer (e.g., Phosphate-Buffered Saline (PBS), Tris, or HEPES, pH 6.5-7.5)[7][8][9]

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

• Purification system (e.g., HPLC, FPLC, or gel filtration columns)[7][9]

• Analytical instruments (e.g., Mass Spectrometer, HPLC)

Experimental Workflow

Caption: Workflow for the bioconjugation of a peptide with TCO-PEG4-Maleimide.

Step-by-Step Protocol

• Peptide Preparation:

  • Dissolve the cysteine-containing peptide in a degassed conjugation buffer (e.g., PBS, Tris, or HEPES) at a pH between 6.5 and 7.5.[7][9] The optimal peptide concentration is typically between 1-10 mg/mL.[8][9]

  • If the peptide contains disulfide bonds, these must be reduced to free thiols. Add a 10-100 fold molar excess of TCEP to the peptide solution and incubate for 20-60 minutes at room temperature.[7][8][9] It is crucial to use a degassed buffer to prevent re-oxidation of the thiols.[8]

• TCO-PEG4-Maleimide Reagent Preparation:

  • Immediately before use, dissolve the TCO-PEG4-maleimide in anhydrous DMF or DMSO to prepare a stock solution (e.g., 1-10 mg in 100 µL).[7][9]

• Conjugation Reaction:

  • Add the TCO-PEG4-maleimide solution to the peptide solution. A 10-20 fold molar excess of the maleimide reagent over the peptide is commonly used to drive the reaction to completion.[7][10]

  • Mix the reaction thoroughly and incubate at room temperature for 1-4 hours or at 4°C overnight.[4][7][9] The reaction progress can be monitored by HPLC.

  • After the reaction is complete, quench any unreacted maleimide by adding a quenching reagent such as L-cysteine or β-mercaptoethanol.

• Purification of the Conjugate:

  • Purify the TCO-peptide conjugate from excess reagents and unconjugated peptide using a suitable method such as reverse-phase high-performance liquid chromatography (RP-HPLC), size-exclusion chromatography (SEC), or solid-phase extraction (SPE).[7][9]

• Characterization of the Conjugate:

  • Confirm the identity and purity of the final conjugate using analytical techniques such as mass spectrometry (to verify the mass of the conjugated peptide) and analytical HPLC (to assess purity).

Data Presentation

Table 1: Key Experimental Parameters for Peptide-TCO-PEG4-Maleimide Conjugation

Parameter	Recommended Condition	Rationale
pH	6.5 - 7.5	Optimal for selective reaction of maleimide with thiols while minimizing hydrolysis of the maleimide ring and reaction with amines.[1][3]
Buffer	PBS, Tris, HEPES (degassed)	Inert buffers that do not contain thiols. Degassing prevents oxidation of cysteine thiols.[7][8][9]
Reducing Agent	TCEP (10-100x molar excess)	Reduces disulfide bonds to free thiols for reaction. TCEP does not contain a thiol and thus does not compete in the conjugation reaction.[7][8][9]
Maleimide:Peptide Ratio	10-20:1 molar excess	Drives the conjugation reaction towards completion.[7][10]
Reaction Temperature	Room Temperature or 4°C	Mild conditions to maintain peptide integrity.[7][9]
Reaction Time	1 hour - overnight	Sufficient time for the reaction to proceed to completion.[7][9]

Table 2: Example Characterization Data for a Model Peptide Conjugation

Sample	Molecular Weight (Expected)	Molecular Weight (Observed, MS)	Purity (HPLC)
Unconjugated Peptide	1500.0 Da	1500.2 Da	>98%
TCO-PEG4-Maleimide	523.6 Da	N/A	N/A
Peptide-TCO Conjugate	2023.6 Da	2023.9 Da	>95%

Signaling Pathways and Logical Relationships

Chemical Reaction Scheme

Caption: Michael addition reaction between a cysteine-containing peptide and TCO-PEG4-Maleimide.

Conclusion

The bioconjugation of peptides with TCO-PEG4-maleimide is a robust and versatile method for the site-specific modification of peptides. The protocols outlined in this document provide a solid foundation for researchers to successfully implement this chemistry in their work. Careful control of reaction parameters, particularly pH, is critical for achieving high yields and purity. The resulting TCO-functionalized peptides are valuable intermediates for the construction of complex biomolecules with applications in drug delivery, diagnostics, and fundamental biological research. The subsequent highly efficient TCO-tetrazine click reaction allows for modular and precise assembly of these advanced constructs.[2][11]

References

• 1. benchchem.com [benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 4. interchim.fr [interchim.fr]
• 5. precisepeg.com [precisepeg.com]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 11. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]

TCO-PEG4-Maleimide in Pre-targeted Imaging Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of TCO-PEG4-maleimide in pre-targeted imaging applications. This powerful strategy leverages the bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (TCO) moiety and a tetrazine (Tz) probe. In this approach, a targeting molecule, such as an antibody, is first modified with TCO-PEG4-maleimide and administered in vivo. After sufficient time for the antibody to accumulate at the target site and for unbound conjugate to clear from circulation, a radiolabeled or fluorescently tagged tetrazine is introduced. The rapid and highly specific "click" reaction between the TCO and tetrazine enables high-contrast imaging of the target tissue. The inclusion of a PEG4 spacer enhances solubility and improves pharmacokinetic properties. This methodology offers significant advantages over conventional direct labeling techniques, including improved target-to-background ratios and the ability to use short-lived radionuclides for imaging long-circulating antibodies.[1][2][3][4][5]

Introduction

Pre-targeted imaging is a two-step approach designed to overcome the limitations of directly labeled targeting vectors, such as monoclonal antibodies (mAbs), which often exhibit slow pharmacokinetics.[5] The long circulation time of antibodies requires the use of long-lived radionuclides, leading to a higher radiation dose to the patient. Pre-targeting decouples the targeting and imaging steps.[5][6]

The IEDDA reaction between TCO and tetrazine is exceptionally fast and bioorthogonal, meaning it proceeds efficiently in a biological environment without interfering with native biochemical processes.[3][7] TCO-PEG4-maleimide is a heterobifunctional linker that facilitates the conjugation of the TCO group to a targeting molecule.[8][9] The maleimide group reacts specifically with thiol groups (e.g., from cysteine residues on a reduced antibody), while the TCO group provides the reaction partner for the subsequently administered tetrazine probe.[8][9][10] The PEG4 spacer increases the hydrophilicity of the conjugate, which can reduce aggregation and improve in vivo behavior.[7][8]

Principle of the Method

The pre-targeted imaging strategy using TCO-PEG4-maleimide consists of the following key steps:

• Conjugation: The maleimide group of TCO-PEG4-maleimide is covalently linked to a thiol group on the targeting biomolecule (e.g., a partially reduced antibody).

• Administration of the TCO-modified Biomolecule: The TCO-conjugated targeting molecule is administered to the subject.

• Accumulation and Clearance: A waiting period (typically 24-72 hours) allows the TCO-conjugate to accumulate at the target site (e.g., a tumor) and for the unbound conjugate to clear from the bloodstream.[11]

• Administration of the Tetrazine Probe: A small, rapidly clearing tetrazine probe, which is labeled with an imaging agent (e.g., a radionuclide for PET or SPECT, or a fluorophore), is administered.

• In Vivo Click Reaction: The tetrazine probe rapidly distributes throughout the body and undergoes a bioorthogonal click reaction with the TCO-modified biomolecule that has accumulated at the target site.

• Imaging: Unreacted tetrazine probe is quickly cleared from the body, leading to a high signal-to-noise ratio for imaging the target site.[11]

Visualization of the Pre-targeted Imaging Workflow

Caption: Workflow of the pre-targeted imaging strategy.

The TCO-Tetrazine Ligation

Caption: The bioorthogonal TCO-tetrazine click reaction.

Experimental Protocols

Protocol 1: Antibody Thiolation and Conjugation with TCO-PEG4-Maleimide

This protocol describes the partial reduction of an antibody to generate free thiol groups, followed by conjugation with TCO-PEG4-maleimide.

Materials:

• Antibody of interest (in a thiol-free buffer, e.g., PBS)

• TCO-PEG4-maleimide (stored at -20°C)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.2-7.4

• Spin desalting columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

• Amicon ultrafiltration units (30K MWCO)

Procedure:

• Antibody Preparation:

  • If the antibody solution contains extraneous proteins (e.g., BSA) or stabilizers with primary amines (e.g., glycine) or thiols, purify the antibody using an appropriate method such as protein A/G affinity chromatography or tangential flow filtration.

  • Buffer exchange the antibody into PBS. The final concentration should be between 1-10 mg/mL.[12]

• Antibody Reduction (to generate free thiols):

  • Add a 10-100 fold molar excess of TCEP to the antibody solution.[12]

  • Incubate for 20-30 minutes at room temperature.

  • Remove excess TCEP using a spin desalting column equilibrated with PBS.

• TCO-PEG4-Maleimide Solution Preparation:

  • Immediately before use, dissolve TCO-PEG4-maleimide in anhydrous DMSO to a concentration of 10 mg/mL.[13]

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the TCO-PEG4-maleimide solution to the reduced antibody solution while gently vortexing.[12]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[12]

• Purification of the TCO-Antibody Conjugate:

  • Remove unreacted TCO-PEG4-maleimide and byproducts by purifying the antibody conjugate using a spin desalting column equilibrated with PBS.[11]

  • The conjugate can be further concentrated using an Amicon ultrafiltration unit.

• Characterization:

  • Determine the degree of labeling (DOL), which is the number of TCO molecules per antibody. This can be achieved using MALDI-TOF mass spectrometry or by reacting the conjugate with an excess of a fluorescently-labeled tetrazine and measuring the absorbance.[11]

Protocol 2: In Vivo Pre-targeted Imaging in a Murine Xenograft Model

This protocol provides a general framework for a pre-targeted imaging study in mice bearing subcutaneous tumors.

Materials:

• TCO-modified antibody (from Protocol 1)

• Radiolabeled tetrazine probe (e.g., 68Ga-tetrazine, 89Zr-tetrazine)

• Tumor-bearing mice (e.g., xenograft model relevant to the antibody target)

• Sterile PBS

• Anesthetic (e.g., isoflurane)

• In vivo imaging system (e.g., PET/CT scanner)

Procedure:

• Administration of TCO-Antibody:

  • Administer the TCO-modified antibody to the tumor-bearing mice via intravenous (tail vein) injection. The dose will depend on the specific antibody and should be optimized. A typical dose might be 100 µg per mouse.[1]

• Accumulation and Clearance Period:

  • Allow the TCO-antibody to accumulate at the tumor site and clear from circulation. This period is typically 24 to 72 hours, depending on the pharmacokinetics of the antibody.[11]

• Administration of Radiolabeled Tetrazine Probe:

  • Dissolve the radiolabeled tetrazine probe in sterile PBS.

  • Administer the probe via intravenous injection. The amount of radioactivity will depend on the radionuclide and imaging system (e.g., ~1.85 MBq for 68Ga).[1]

• In Vivo Imaging:

  • Anesthetize the mice using isoflurane.

  • Place the mouse in the in vivo imaging system (e.g., PET/CT scanner).

  • Acquire images at various time points post-injection of the tetrazine probe (e.g., 1, 3, 4, 8, and 24 hours).[1][11]

• Biodistribution Studies (Optional but Recommended):

  • At the end of the imaging study, euthanize the mice.

  • Dissect tumors and major organs (e.g., blood, liver, kidneys, spleen, muscle).

  • Weigh the tissues and measure the radioactivity in each sample using a gamma counter.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g).

Quantitative Data from Pre-targeted Imaging Studies

The following tables summarize quantitative data from various pre-targeted imaging studies utilizing the TCO-tetrazine ligation.

Table 1: Tumor Uptake and Biodistribution Data

Targeting Antibody	Tumor Model	Radionuclide	Time Post-Tz Injection	Tumor Uptake (%ID/g)	Tumor-to-Muscle Ratio	Tumor-to-Liver Ratio	Reference
Cetuximab-TCO	A431 xenograft	68Ga	23 h	3.48	Not Reported	2.64	[1]
CC49-TCO	LS174T xenograft	111In	3 h	4.2	13:1	Not Reported	[1]
anti-huA33-TCO	LS174T xenograft	68Ga	1 h	3.9 ± 1.8	3.9 ± 1.8	Not Reported	[1]
anti-huA33-TCO	Not Specified	64Cu	1 h	4.1 ± 0.3	>10	Not Reported	[1]
anti-huA33-TCO	Not Specified	64Cu	24 h	7.4 ± 2.0	>20	Not Reported	[1]
5B1-TCO (anti-CA19.9)	Pancreatic Cancer Xenograft	177Lu	4 h	4.6 ± 0.8	Not Reported	Not Reported	[2]
5B1-TCO (anti-CA19.9)	Pancreatic Cancer Xenograft	177Lu	120 h	16.8 ± 3.9	Not Reported	Not Reported	[2]
U36-TCO (anti-CD44v6)	HNSCC Xenograft	89Zr	72 h	1.5 ± 0.2	23.49 ± 6.22	Not Reported	[3][14]

Table 2: Experimental Parameters

Targeting Antibody	TCOs per mAb	Antibody Dose	Time Interval (Ab to Tz)	Tetrazine Probe	Reference
Cetuximab-TCO	Not Reported	Not Reported	23 h	[68Ga]Ga-NOTA-tetrazine	[1]
CC49-TCO	7.4	100 µg	24 h	[111In]In-DOTA-tetrazine	[1]
anti-huA33-TCO	5.3	Not Reported	24 h	[68Ga]Ga-DOTA-tetrazine	[1]
anti-huA33-TCO	3	Not Reported	24 h	[18F]F-tetrazine-dextran	[1]
5B1-TCO	Not Reported	200 µg	72 h	[177Lu]Lu-DOTA-PEG7-Tz	[2]
U36-TCO	6.2 - 27.2	Not Reported	24 h and 48 h	[89Zr]Zr-DFO-PEG5-Tz	[3][14]

Conclusion

TCO-PEG4-maleimide is a versatile and effective reagent for the development of pre-targeted imaging agents. The protocols and data presented here provide a comprehensive guide for researchers and scientists in the field of drug development and molecular imaging. The ability to achieve high-contrast images with reduced radiation burden makes this a promising strategy for future clinical applications in diagnostics and theranostics.[1][2] Further optimization of antibody-TCO and tetrazine probe pairs will continue to advance the capabilities of this powerful imaging modality.

References

• 1. mdpi.com [mdpi.com]
• 2. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. TPC - Pretargeted PET imaging [turkupetcentre.net]
• 6. researchgate.net [researchgate.net]
• 7. Mal-PEG4-tris-PEG3-TCO - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 8. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 9. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 13. furthlab.xyz [furthlab.xyz]
• 14. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Functionalization of Nanoparticles with TCO-PEG4-Maleimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of nanoparticles with heterobifunctional linkers is a cornerstone of targeted drug delivery and advanced diagnostics. This document provides detailed application notes and protocols for the surface modification of nanoparticles with TCO-PEG4-maleimide. This linker imparts two key functionalities: a maleimide group for the covalent attachment of thiol-containing molecules (e.g., peptides, proteins, antibodies with available cysteine residues) and a trans-cyclooctene (TCO) group for subsequent bioorthogonal "click" reactions with tetrazine-modified molecules.[1][2] The polyethylene glycol (PEG4) spacer enhances solubility, reduces steric hindrance, and improves the biocompatibility of the final nanoparticle conjugate.[1][3]

These protocols are designed to be adaptable for various nanoparticle platforms, including gold nanoparticles, liposomes, and polymeric nanoparticles. Proper characterization and quantification of surface functionalization are critical for ensuring the quality and efficacy of the final product.[4][5]

Key Applications

The dual functionality of TCO-PEG4-maleimide opens up a wide range of applications in nanomedicine and bio-analysis:

• Targeted Drug Delivery: Nanoparticles can first be conjugated with a thiol-containing targeting ligand (e.g., an antibody fragment) via the maleimide group. Subsequently, a tetrazine-modified therapeutic agent can be "clicked" onto the TCO group, allowing for a modular and efficient approach to creating targeted drug delivery systems.[1]

• Pre-targeted Imaging and Therapy: A TCO-functionalized nanoparticle-antibody conjugate can be administered and allowed to accumulate at a target site. A smaller, fast-clearing tetrazine-labeled imaging agent or therapeutic can then be administered, which will rapidly "click" to the pre-localized nanoparticles, enhancing the signal-to-noise ratio in imaging or concentrating the therapeutic effect at the target site.

• Multifunctional Nanoparticles: The TCO group serves as a versatile handle for the attachment of various molecules, including fluorescent dyes, radiolabels, or additional therapeutic agents, enabling the creation of theranostic nanoparticles.[6]

• Controlled Surface Engineering: This method allows for precise control over the orientation and density of ligands on the nanoparticle surface, which is crucial for optimizing interactions with biological systems.[7]

Experimental Protocols

General Considerations

• Maleimide Stability: Maleimide groups can hydrolyze at high pH. It is recommended to perform conjugation reactions at a pH between 6.5 and 7.5.[8]

• Thiol Availability: For protein conjugation, ensure that free thiol groups (cysteines) are available. Disulfide bonds may need to be reduced using a mild reducing agent like TCEP (tris(2-carboxyethyl)phosphine). Avoid using DTT (dithiothreitol) as it needs to be removed before adding the maleimide-functionalized nanoparticles.

• TCO Stability: TCO moieties can isomerize to the less reactive cis-cyclooctene (CCO) over time. It is advisable to use TCO-PEG4-maleimide that has been stored properly and to use the functionalized nanoparticles in subsequent click reactions without undue delay.[2][3]

• Inert Atmosphere: Thiol groups can be sensitive to oxidation. For reactions involving free thiols, it is good practice to use degassed buffers and/or perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Functionalization of Gold Nanoparticles (AuNPs)

This protocol is adapted for citrate-stabilized gold nanoparticles.

Materials:

• Citrate-stabilized gold nanoparticles

• TCO-PEG4-maleimide

• Reaction Buffer: 10 mM Phosphate Buffer, pH 7.2, with 150 mM NaCl

• Quenching Solution: 10 mM cysteine in reaction buffer

• Washing Buffer: Reaction Buffer

• Storage Buffer: Reaction Buffer with 0.1% BSA (optional, for stability)

Procedure:

• Preparation of TCO-PEG4-maleimide Solution: Dissolve TCO-PEG4-maleimide in a compatible solvent (e.g., DMSO or DMF) to prepare a 10 mM stock solution.

• Reaction Setup: In a microcentrifuge tube, add the gold nanoparticle solution. While vortexing gently, add the TCO-PEG4-maleimide solution to achieve the desired final concentration (a 100-1000 fold molar excess of the linker to nanoparticles is a good starting point for optimization).

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring or shaking, protected from light.

• Purification:

  • Centrifuge the nanoparticle solution to pellet the functionalized AuNPs. The centrifugation speed and time will depend on the size of the nanoparticles.

  • Carefully remove the supernatant containing excess linker.

  • Resuspend the nanoparticle pellet in the washing buffer.

  • Repeat the centrifugation and resuspension steps at least two more times to ensure complete removal of unreacted linker.

• Final Resuspension: Resuspend the purified TCO-functionalized AuNPs in the desired storage buffer.

Protocol 2: Functionalization of Liposomes

This protocol assumes the use of pre-formed liposomes incorporating a maleimide-reactive lipid (e.g., DSPE-PEG-maleimide).

Materials:

• Pre-formed liposomes containing a defined molar percentage of maleimide-PEG-lipid (e.g., DSPE-PEG-maleimide)

• Thiol-containing molecule for conjugation (e.g., cysteine-terminated peptide)

• Reaction Buffer: 10 mM HEPES buffer, pH 7.0, with 150 mM NaCl

• Quenching Solution: 10 mM N-ethylmaleimide (NEM) in reaction buffer

• Purification: Size exclusion chromatography (SEC) column (e.g., Sepharose CL-4B)

Procedure:

• Preparation of Thiolated Molecule: If necessary, reduce disulfide bonds in the protein/peptide to be conjugated using TCEP. Purify the thiolated molecule to remove excess TCEP.

• Conjugation Reaction:

  • Add the thiolated molecule to the liposome suspension. The optimal molar ratio of thiol to maleimide will need to be determined empirically, but a starting point of 1:2 to 1:5 (thiol:maleimide) is recommended.[8]

  • Incubate the mixture for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Add the quenching solution to react with any unreacted maleimide groups on the liposome surface. Incubate for 30 minutes at room temperature.

• Purification: Separate the functionalized liposomes from unreacted molecules and quenching agent using size exclusion chromatography. The liposomes will elute in the void volume.

• Characterization: Collect the liposome-containing fractions and characterize for size, zeta potential, and conjugation efficiency.

Protocol 3: Functionalization of Polymeric Nanoparticles

This protocol is for polymeric nanoparticles that have been synthesized to incorporate maleimide groups on their surface (e.g., using a PLGA-PEG-maleimide co-polymer).[9]

Materials:

• Maleimide-functionalized polymeric nanoparticles

• Thiol-containing molecule

• Reaction Buffer: 100 mM CaCl2 buffer with 0.1% Tween-20, pH 7.4[9]

• Purification: Centrifugal filtration units (e.g., Amicon Ultra) with an appropriate molecular weight cutoff (MWCO).

Procedure:

• Nanoparticle Suspension: Disperse the maleimide-functionalized polymeric nanoparticles in the reaction buffer.

• Thiolated Molecule Addition: Add the thiol-containing molecule to the nanoparticle suspension. The optimal ratio of nanoparticle maleimide groups to the thiol-containing molecule should be optimized.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature with continuous stirring.

• Purification:

  • Transfer the reaction mixture to a centrifugal filtration unit.

  • Centrifuge according to the manufacturer's instructions to separate the nanoparticles from the solution containing unreacted molecules.

  • Wash the nanoparticles by resuspending them in fresh reaction buffer and repeating the centrifugation step. Perform at least three washing steps.

• Final Product: Resuspend the purified TCO-functionalized polymeric nanoparticles in a suitable buffer for storage and further applications.

Characterization and Quantification

Successful functionalization should be confirmed and quantified using a combination of techniques.

Parameter	Technique	Description
Size and Polydispersity	Dynamic Light Scattering (DLS)	Measures the hydrodynamic diameter and size distribution of the nanoparticles before and after functionalization. An increase in size is expected upon conjugation.
Surface Charge	Zeta Potential Measurement	Determines the surface charge of the nanoparticles. Changes in zeta potential can indicate successful surface modification.
Confirmation of Conjugation	Fourier-Transform Infrared Spectroscopy (FTIR) or X-ray Photoelectron Spectroscopy (XPS)	Can be used to detect the presence of characteristic chemical bonds from the TCO-PEG4-maleimide linker on the nanoparticle surface.[10]
Quantification of Surface Ligands	Thermogravimetric Analysis (TGA)	Measures the weight loss of the sample as a function of temperature, which can be used to quantify the amount of organic coating on inorganic nanoparticles.[11][12]
UV-Vis Spectroscopy	Can be used if the conjugated molecule has a chromophore. The amount of conjugated molecule can be determined by measuring the absorbance at a specific wavelength.
Fluorescence Spectroscopy	If a fluorescently labeled thiol-containing molecule is used, the conjugation efficiency can be determined by measuring the fluorescence of the purified nanoparticles.
Quantitative NMR (qNMR)	For some nanoparticle systems (e.g., silica), the particles can be dissolved, and the amount of functional ligand can be quantified by NMR using an internal standard.[4]
Ellman's Assay	This colorimetric assay can be used to indirectly quantify the number of maleimide groups by reacting them with an excess of a known concentration of a thiol-containing compound and then measuring the amount of unreacted thiol.[13]

Table 1: Summary of Characterization Techniques for Functionalized Nanoparticles.

Visualization of Workflows and Pathways

Experimental Workflow

Caption: General experimental workflow for nanoparticle functionalization.

Signaling Pathway Analogy: Modular Nanoparticle Assembly

References

• 1. Conjugation Chemistry Markedly Impacts Toxicity and Biodistribution of Targeted Nanoparticles, Mediated by Complement Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 3. TCO-PEG4-NHS ester, 1613439-69-2 | BroadPharm [broadpharm.com]
• 4. Analyzing the surface of functional nanomaterials—how to quantify the total and derivatizable number of functional groups and ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. media.sciltp.com [media.sciltp.com]
• 6. Making sure you're not a bot! [opus4.kobv.de]
• 7. wilhelm-lab.com [wilhelm-lab.com]
• 8. Ligation Strategies for Targeting Liposomal Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conjugation of Antibodies and siRNA Duplexes to Polymer Nanoparticles via Maleimide–Thiol Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. brieflands.com [brieflands.com]
• 11. Quantitation of Surface Coating on Nanoparticles Using Thermogravimetric Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Maleimide Functionalized Poly(ε-caprolactone)-b-poly(ethylene glycol) (PCL-PEG-MAL): Synthesis, Nanoparticle Formation, and Thiol Conjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: TCO-PEG4-Maleimide Conjugation

Welcome to the technical support center for TCO-PEG4-maleimide conjugation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions, ensuring the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for TCO-PEG4-maleimide conjugation?

A1: The optimal pH range for the maleimide-thiol conjugation is between 6.5 and 7.5.[1][2][3] Within this range, the thiol group is sufficiently reactive, while side reactions such as maleimide hydrolysis and reaction with primary amines are minimized.[1][4] At a pH of 7.0, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines.[2][3]

Q2: What molar ratio of TCO-PEG4-maleimide to my thiol-containing molecule should I use?

A2: A molar excess of the TCO-PEG4-maleimide reagent is generally recommended to drive the reaction to completion.[1] A common starting point is a 10 to 20-fold molar excess of the maleimide reagent.[1][5][6] However, the optimal ratio can depend on the specific molecules being conjugated. For a small peptide, a 2:1 maleimide to thiol ratio was found to be optimal, while for a larger nanobody, a 5:1 ratio yielded the best results.[1][7] It is advisable to perform small-scale optimization experiments with varying molar ratios (e.g., 2:1, 5:1, 10:1, 20:1) to determine the ideal conditions for your specific application.[6]

Q3: My protein has disulfide bonds. Do I need to reduce them before conjugation?

A3: Yes, maleimides react with free sulfhydryl (-SH) groups, not with disulfide bonds (S-S).[8][9] Therefore, if you intend to label cysteine residues that are involved in disulfide bridges, you must first reduce these bonds.[8] Tris(2-carboxyethyl)phosphine (TCEP) is a commonly used reducing agent for this purpose as it is effective over a broad pH range and does not need to be removed prior to the conjugation step.[1][5]

Q4: How should I store TCO-PEG4-maleimide?

A4: TCO-PEG4-maleimide should be stored at -20°C in a tightly sealed container, protected from moisture and light.[10] It is recommended to use anhydrous solvents like DMSO or DMF for reconstitution.[8][9] The TCO group has a limited half-life and can isomerize to the unreactive cis-cyclooctene (CCO), so long-term storage is not recommended.[10]

Q5: What are the common side reactions with maleimide conjugation and how can I avoid them?

A5: The most common side reactions are:

• Maleimide Hydrolysis: The maleimide ring can open in the presence of water, especially at pH values above 7.5, rendering it inactive. To minimize this, prepare maleimide solutions fresh in an anhydrous solvent (DMSO or DMF) and maintain the reaction pH between 6.5 and 7.5.[1][6]

• Reaction with Amines: At pH values above 7.5, maleimides can react with primary amines, such as the side chain of lysine residues.[2][3] Sticking to the optimal pH range of 6.5-7.5 will ensure high selectivity for thiols.[1]

• Retro-Michael Reaction: The thioether bond formed can be reversible, especially in the presence of other thiols. This can be a concern for in-vivo applications.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or No Conjugation	Inactive Maleimide: The maleimide group may have hydrolyzed due to moisture or improper storage.	Prepare a fresh solution of TCO-PEG4-maleimide in anhydrous DMSO or DMF immediately before use.[1]
Oxidized Thiols: The sulfhydryl groups on your protein or molecule may have oxidized to form disulfide bonds, which are unreactive with maleimides.	Perform a reduction step using TCEP prior to conjugation.[1] Include a chelating agent like EDTA (1-5 mM) in your buffer to prevent metal-catalyzed oxidation.[2][3]
Suboptimal pH: The reaction buffer pH is outside the optimal range of 6.5-7.5.	Ensure your reaction buffer is within the pH 6.5-7.5 range. Use buffers such as PBS, HEPES, or Tris.[5][8]
Insufficient Molar Ratio: The amount of TCO-PEG4-maleimide is too low to label all available thiol groups.	Increase the molar excess of the TCO-PEG4-maleimide reagent. Perform a titration to find the optimal ratio.[6]
Protein Aggregation/Precipitation	High Concentration of Organic Solvent: Many proteins will precipitate when the concentration of DMF or DMSO exceeds 10-15%.[3]	Keep the volume of the TCO-PEG4-maleimide stock solution added to the reaction mixture to a minimum.
Suboptimal Buffer Conditions: Incorrect pH or high ionic strength can affect protein stability.	Ensure the buffer conditions are suitable for your specific protein.
Inconsistent Results	Variable Reaction Conditions: Inconsistent molar ratios, reaction times, or temperatures can lead to variability.	Standardize all reaction parameters, including reagent preparation, incubation time, and temperature for each experiment.[6]
Incomplete Disulfide Bond Reduction: If applicable, incomplete or variable reduction will result in a fluctuating number of available thiols for conjugation.	Ensure the reduction step is complete and consistent. Consider quantifying free thiols before conjugation using methods like Ellman's assay.[6]

Data Presentation

Table 1: Recommended Reaction Conditions for TCO-PEG4-Maleimide Conjugation

Parameter	Recommended Range	Optimal	Notes
pH	6.5 - 7.5	7.0 - 7.2	Minimizes maleimide hydrolysis and reaction with amines.[1][2][3]
Maleimide:Thiol Molar Ratio	5:1 - 20:1	Varies (e.g., 2:1 for small peptides, 5:1 for nanobodies)	Should be optimized for each specific application.[1][6][7]
Temperature	4°C to 25°C (Room Temp)	Room Temperature	Room temperature reactions are typically faster (1-2 hours). 4°C may require overnight incubation.[1][5]
Reaction Time	1 - 16 hours	1 - 2 hours at RT, Overnight at 4°C	Dependent on temperature and the specific reactants.[1][5]
Buffer	PBS, HEPES, Tris	Phosphate Buffered Saline (PBS)	Must be free of thiol-containing compounds like DTT.[5][8]

Table 2: Influence of Molar Ratio on Conjugation Efficiency (Example Data)

Molecule	Maleimide:Thiol Molar Ratio	Incubation Time & Temp	Conjugation Efficiency (%)
cRGDfK (small peptide)	1:1	2 hours, RT	52 ± 7%[7]
cRGDfK (small peptide)	2:1	30 min, RT	84 ± 4%[7]
11A4 Nanobody	2:1	2 hours, RT	31 ± 9%[7]
11A4 Nanobody	5:1	2 hours, RT	58 ± 12%[7]

Experimental Protocols

Protocol 1: Disulfide Bond Reduction in Proteins

• Prepare Protein Solution: Dissolve your protein in a degassed reaction buffer (e.g., PBS, pH 7.2) to a concentration of 1-10 mg/mL.[8]

• Add TCEP: Add a 10-100 fold molar excess of TCEP to the protein solution.[5]

• Incubate: Incubate the mixture for 20-30 minutes at room temperature.

• Proceed to Conjugation: The reduced protein solution can be used directly in the conjugation reaction without the need to remove the TCEP.[1]

Protocol 2: TCO-PEG4-Maleimide Conjugation to a Protein

• Prepare TCO-PEG4-Maleimide Stock Solution: Immediately before use, dissolve TCO-PEG4-maleimide in anhydrous DMSO or DMF to a concentration of 10 mM.[9]

• Combine Reactants: Add the TCO-PEG4-maleimide stock solution to the reduced protein solution to achieve the desired molar excess (start with a 10-20 fold excess).[5]

• Incubate: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[1][5] Gentle mixing during incubation is recommended.[1]

• Quench Reaction (Optional): To stop the reaction, a small molecule thiol like cysteine or 2-mercaptoethanol can be added to react with any excess maleimide.[1]

• Purification: Remove excess TCO-PEG4-maleimide and other small molecules by size-exclusion chromatography (e.g., a desalting column) or dialysis.[11]

Protocol 3: Assessing Conjugation Efficiency by HPLC

• Sample Preparation: Analyze the reaction mixture before and after purification by analytical reverse-phase HPLC.

• HPLC Analysis:

  • Inject an aliquot of your sample onto a suitable C4 or C18 reverse-phase column.

  • Use a gradient of water and acetonitrile, both containing 0.1% TFA, as the mobile phase.

  • Monitor the elution profile using a UV detector at 220 nm or 280 nm.[11]

• Data Analysis:

  • The conjugated protein will typically have a different retention time than the unconjugated protein.[11]

  • Calculate the conjugation efficiency by comparing the peak area of the conjugated product to the total peak area of both the conjugated and unconjugated protein.[11]

Visualizations

Caption: General experimental workflow for TCO-PEG4-maleimide conjugation.

Caption: Troubleshooting logic for low conjugation yield.

References

• 1. benchchem.com [benchchem.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 4. benchchem.com [benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. dspace.library.uu.nl [dspace.library.uu.nl]
• 8. lumiprobe.com [lumiprobe.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 11. benchchem.com [benchchem.com]

troubleshooting low yield in TCO-PEG4-maleimide reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TCO-PEG4-Maleimide reactions. The following information is designed to help you overcome common challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the maleimide-thiol conjugation reaction?

A1: The optimal pH for the maleimide-thiol conjugation is between 6.5 and 7.5.[1][2][3][4] Within this range, the thiol group is sufficiently nucleophilic to react with the maleimide, while minimizing side reactions such as maleimide hydrolysis, which becomes more significant at higher pH.[2][3] At a pH of 7.0, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines.[2][3]

Q2: What molar ratio of TCO-PEG4-Maleimide to my thiol-containing molecule should I use?

A2: A common starting point is a 10 to 20-fold molar excess of the TCO-PEG4-Maleimide reagent relative to the thiol-containing molecule (e.g., a protein).[1][3] However, the optimal ratio is highly dependent on the specific molecules involved and should be determined empirically for your experiment.[3][5] In some cases, a lower molar excess, such as 2:1 or 5:1, may be sufficient.[3]

Q3: My protein has disulfide bonds. Do I need to reduce them before conjugation?

A3: Yes, maleimides react with free sulfhydryl (-SH) groups, not with disulfide bonds (S-S).[3][4] Therefore, if you intend to label cysteine residues that are part of a disulfide bridge, you must first reduce these bonds. A common reducing agent for this purpose is Tris(2-carboxyethyl)phosphine (TCEP), which is effective over a broad pH range and often does not need to be removed before the conjugation step.[3][4][]

Q4: How should I store my TCO-PEG4-Maleimide reagent?

A4: TCO-PEG4-Maleimide should be stored at -20°C in a tightly sealed container, protected from moisture and light.[7][8][9] It is recommended to use anhydrous solvents like DMSO or DMF for reconstitution and to prepare aqueous solutions of the reagent immediately before use to minimize hydrolysis.[4][8] The TCO moiety itself has a limited half-life as it can isomerize to the less reactive cis-cyclooctene (CCO).[7]

Q5: How can I confirm that the TCO group has been successfully conjugated to my molecule?

A5: The degree of labeling can be determined using techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) to analyze the modified molecule.[10] For antibodies, this may involve reducing the antibody to separate the heavy and light chains before MS analysis.[10]

Troubleshooting Guide

Issue 1: Low Conjugation Yield

Low yield in your TCO-PEG4-Maleimide reaction can be attributed to several factors. Use the following table to diagnose and address the potential causes.

Potential Cause	Recommended Action	Supporting Data/Rationale
Maleimide Hydrolysis	Prepare aqueous solutions of TCO-PEG4-Maleimide immediately before use. Store stock solutions in an anhydrous solvent like DMSO or DMF at -20°C.[4][8] Maintain the reaction pH between 6.5 and 7.5.[1][2][3]	The maleimide ring is susceptible to hydrolysis in aqueous solutions, especially at pH > 7.5, rendering it unreactive towards thiols.[2][11]
Oxidized Thiols	Pre-reduce your protein or peptide with a reducing agent like TCEP before conjugation.[3][4][] Ensure your buffers are degassed to minimize oxidation.	Maleimides only react with free thiols (-SH), not oxidized disulfide bonds (S-S).[3][4]
Suboptimal Stoichiometry	Empirically optimize the molar ratio of TCO-PEG4-Maleimide to your thiol-containing molecule. Start with a 10-20 fold molar excess of the maleimide reagent.[1][3]	An insufficient amount of the maleimide reagent will lead to incomplete conjugation.
Incorrect Reaction Buffer	Use a non-amine-containing buffer such as phosphate-buffered saline (PBS) within the optimal pH range of 6.5-7.5.[5][]	Amine-containing buffers (e.g., Tris) can compete with the thiol-maleimide reaction at higher pH values.[2]
TCO Isomerization	Use freshly acquired TCO-PEG4-Maleimide or reagent that has been stored properly at -20°C and protected from light.[7][8]	The trans-cyclooctene (TCO) can isomerize to the less reactive cis-cyclooctene (CCO), reducing its efficiency in subsequent click reactions.[7]

Issue 2: Poor Reactivity in Subsequent Tetrazine Click Reaction

Even with successful maleimide conjugation, you might face issues in the subsequent bioorthogonal reaction with a tetrazine-modified molecule.

Potential Cause	Recommended Action	Supporting Data/Rationale
Steric Hindrance	The PEG4 spacer in TCO-PEG4-Maleimide is designed to reduce steric hindrance.[8][12] If issues persist, consider a linker with a longer PEG chain.	The polyethylene glycol (PEG) spacer enhances aqueous solubility and provides flexibility to improve accessibility for the click reaction.[8]
Suboptimal Click Reaction Conditions	Ensure the TCO-tetrazine reaction is performed in a suitable buffer (e.g., PBS, pH 7.4).[5] While the reaction is fast, allow sufficient incubation time (e.g., 1 hour at room temperature).[5]	TCO-tetrazine ligation is exceptionally fast and can often be completed at room temperature.[5][13]
Incorrect Stoichiometry	For the click reaction, a slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule is often recommended.[5]	Optimizing the molar ratio of the click chemistry partners is crucial for achieving high reaction efficiency.[5]

Experimental Protocols

Protocol 1: Reduction of Antibody Disulfide Bonds

• Prepare the antibody solution in a degassed reaction buffer (e.g., 0.1 M sodium phosphate, 150 mM NaCl, 10 mM EDTA, pH 7.2).[3]

• Prepare a stock solution of Tris(2-carboxyethyl)phosphine (TCEP) in the same reaction buffer.

• Add the TCEP stock solution to the antibody solution to achieve a final concentration of 1-5 mM.[3]

• Incubate the reaction mixture at 37°C for 60-90 minutes.[3]

• If necessary, remove the excess TCEP using a desalting column equilibrated with the reaction buffer.[3]

Protocol 2: Maleimide-Thiol Conjugation

• Immediately before use, prepare a stock solution of TCO-PEG4-Maleimide in anhydrous DMSO.[3]

• Add the TCO-PEG4-Maleimide stock solution to the reduced and purified antibody solution to achieve the desired molar excess (e.g., 10-fold).[3]

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[3]

• Remove the unreacted TCO-PEG4-Maleimide using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).[3]

Visualizations

Caption: Workflow for conjugating TCO-PEG4-Maleimide to an antibody.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 7. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 8. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 9. TCO PEG Maleimide [nanocs.net]
• 10. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. TCO4-PEG3-Maleimide () for sale [vulcanchem.com]
• 13. vectorlabs.com [vectorlabs.com]

Technical Support Center: Preventing Maleimide Hydrolysis in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydrolysis of maleimides in aqueous solutions. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols to ensure the stability and reactivity of your maleimide-containing reagents.

Frequently Asked Questions (FAQs)

Q1: What is maleimide hydrolysis and why is it a concern?

A1: Maleimide hydrolysis is a chemical reaction in which the maleimide ring is opened by the addition of a water molecule. This reaction forms a maleamic acid derivative, which is unreactive towards thiols.[1] This loss of reactivity is a significant concern in bioconjugation and drug development, as it prevents the desired covalent bond formation with cysteine residues in proteins and peptides, leading to failed conjugations and inaccurate quantification.

Q2: What are the primary factors that influence the rate of maleimide hydrolysis?

A2: The two primary factors influencing the rate of maleimide hydrolysis are pH and temperature.

• pH: The rate of hydrolysis increases significantly with increasing pH. Maleimides are most stable at a pH of 6.5-7.5.[1] Above pH 7.5, the hydrolysis rate accelerates, and at alkaline pH, it becomes rapid.[2]

• Temperature: Higher temperatures accelerate the rate of hydrolysis. Storing maleimide solutions at lower temperatures (e.g., 4°C) can help to slow down degradation.[3]

Q3: How can I minimize maleimide hydrolysis in my aqueous solutions?

A3: To minimize hydrolysis, it is crucial to control the pH and temperature of your solutions.

• Work within the optimal pH range of 6.5-7.5 for maleimide-thiol conjugation. [1]

• Prepare maleimide solutions fresh whenever possible. Avoid long-term storage of maleimides in aqueous buffers.[1] If a stock solution is necessary, prepare it in an anhydrous solvent like DMSO or DMF and store it at -20°C or -80°C.

• Keep reactions and storage solutions at low temperatures (e.g., on ice or at 4°C) to the extent that the reaction kinetics are not unduly compromised. [3]

Q4: Can I still use a maleimide solution that has been stored for some time?

A4: It is not recommended, as the concentration of active maleimide will have decreased due to hydrolysis. If you must use an older solution, it is essential to quantify the remaining active maleimide concentration before proceeding with your conjugation reaction to ensure accurate stoichiometry.

Q5: Does the type of buffer used affect maleimide stability?

A5: Yes, the buffer composition can influence maleimide stability. It is crucial to use buffers that do not contain primary or secondary amines or free thiols (e.g., DTT, 2-mercaptoethanol), as these can react with the maleimide. Phosphate, HEPES, and MES buffers are commonly used for maleimide chemistry.

Troubleshooting Guides

Issue 1: Low or No Conjugation Efficiency

Possible Cause	Troubleshooting Step
Maleimide Hydrolysis	1. Verify pH: Ensure the reaction buffer is within the optimal pH range of 6.5-7.5. 2. Fresh Reagents: Prepare a fresh solution of the maleimide reagent immediately before use. 3. Temperature Control: Perform the reaction at room temperature or 4°C, avoiding elevated temperatures.
Oxidized Thiols	1. Reduce Disulfides: Treat the protein or peptide with a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) to ensure free thiols are available for reaction. 2. Degas Buffers: Remove dissolved oxygen from buffers to prevent re-oxidation of thiols. 3. Add Chelators: Include a chelating agent like EDTA in the buffer to sequester metal ions that can catalyze thiol oxidation.
Incorrect Stoichiometry	1. Quantify Maleimide: Use a spectrophotometric or HPLC-based method to determine the accurate concentration of active maleimide in your stock solution. 2. Optimize Molar Ratio: Empirically test different molar ratios of maleimide to thiol to find the optimal condition for your specific molecules.

Issue 2: Inconsistent Results Between Experiments

Possible Cause	Troubleshooting Step
Variable Maleimide Activity	1. Standardize Reagent Preparation: Always prepare maleimide stock solutions in the same manner (freshly or from a validated frozen stock) for each experiment. 2. Control Incubation Times: Ensure that the time between dissolving the maleimide and initiating the reaction is consistent.
Fluctuations in pH	1. Calibrate pH Meter: Regularly calibrate your pH meter to ensure accurate buffer preparation. 2. Buffer Capacity: Use a buffer with sufficient buffering capacity to maintain a stable pH throughout the reaction.
Temperature Variations	1. Use a Temperature-Controlled Environment: Perform reactions in a water bath or incubator to maintain a consistent temperature.

Quantitative Data on Maleimide Stability

The stability of maleimides is highly dependent on pH and temperature. The following tables summarize the hydrolysis rates under various conditions.

Table 1: Effect of pH on the Hydrolysis Rate Constant of Maleimides

pH	Temperature (°C)	Rate Constant (k, s⁻¹)	Reference
5.5	20	Extremely Slow	[3]
5.5	37	Extremely Slow	[3]
7.4	20	1.24 x 10⁻⁵	[3]
7.4	37	6.55 x 10⁻⁵	[3]

Table 2: Stability of Maleimide-Functionalized Nanoparticles After Storage

Storage Temperature (°C)	Storage Duration	Decrease in Reactivity	Reference
4	7 days	~10%	[4]
20	7 days	~40%	[4]

Experimental Protocols

Protocol 1: Quantification of Maleimide Hydrolysis by UV-Vis Spectroscopy

This protocol allows for the monitoring of maleimide hydrolysis by measuring the decrease in absorbance at approximately 300 nm.

Materials:

• Maleimide-containing compound

• Aqueous buffer at the desired pH (e.g., phosphate buffer)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of the maleimide compound in an appropriate anhydrous solvent (e.g., DMSO).

• Dilute the stock solution in the aqueous buffer to a final concentration that gives an initial absorbance reading between 0.5 and 1.0 at ~300 nm.

• Immediately after dilution, start monitoring the absorbance at ~300 nm over time at a constant temperature.

• Record absorbance values at regular intervals until the reading stabilizes, indicating complete hydrolysis.

• The rate of hydrolysis can be determined by plotting the natural logarithm of the absorbance versus time. The negative slope of this plot will be the first-order rate constant (k).

Protocol 2: Analysis of Maleimide Stability by High-Performance Liquid Chromatography (HPLC)

HPLC provides a more sensitive and specific method to quantify the remaining intact maleimide and the formation of the hydrolysis product.

Materials:

• Maleimide-containing compound

• Aqueous buffer at the desired pH

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a gradient of acetonitrile and water with 0.1% trifluoroacetic acid)

Procedure:

• Prepare a solution of the maleimide compound in the aqueous buffer of interest at a known concentration.

• Incubate the solution at a constant temperature.

• At various time points, inject an aliquot of the solution onto the HPLC system.

• Monitor the chromatogram at a wavelength where both the maleimide and its hydrolysis product can be detected (e.g., 214 nm or 254 nm).

• The intact maleimide and the hydrolysis product will have different retention times.

• Quantify the peak areas of the intact maleimide and the hydrolysis product at each time point.

• The percentage of remaining maleimide can be calculated as: (Peak Area of Maleimide at time t / (Peak Area of Maleimide at time t + Peak Area of Hydrolysis Product at time t)) * 100.

• Plot the percentage of remaining maleimide against time to determine the stability profile.

Visualizations

Caption: Desired vs. Undesired Reactions of Maleimide.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]

Optimizing TCO-PEG4-Maleimide Thiol Conjugation: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for optimizing the reaction between TCO-PEG4-Maleimide and thiol-containing molecules.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the maleimide-thiol conjugation reaction?

The optimal pH range for the maleimide-thiol reaction is 6.5 to 7.5 .[1][2][3][4] This range ensures high chemoselectivity for thiol groups over other nucleophiles like amines.[1][5] At a pH of 7.0, the reaction rate with thiols is approximately 1,000 times faster than with amines.[1][2][4]

Q2: What happens if the pH is too low or too high?

• Below pH 6.5: The reaction rate significantly decreases. This is because the thiol group (R-SH) is less likely to be in its more reactive deprotonated thiolate anion form (R-S⁻).[3]

• Above pH 7.5: The selectivity of the reaction diminishes. Two primary side reactions become prominent:

  • Reaction with Amines: The maleimide group begins to react with primary amines, such as the side chain of lysine residues.[1][2][6]

  • Maleimide Hydrolysis: The maleimide ring becomes susceptible to hydrolysis, opening to form a maleamic acid derivative which is unreactive towards thiols.[1][6][7] The rate of hydrolysis increases with pH.[1]

Q3: Can I store the TCO-PEG4-Maleimide reagent in an aqueous buffer?

No, it is strongly recommended not to store maleimide-containing reagents in aqueous solutions for any significant length of time due to the risk of hydrolysis.[1][3] For storage, keep the reagent as a dry solid at the recommended temperature (typically -20°C). For experiments, prepare fresh solutions in a dry, water-miscible, and biocompatible organic solvent like DMSO or DMF immediately before use.[1][3]

Q4: My protein has disulfide bonds. What should I do before conjugation?

Disulfide bonds are unreactive with maleimides and must be reduced to free sulfhydryl groups prior to the conjugation reaction.[3][4][6]

• Recommended Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) is the preferred reducing agent. It is highly effective, stable, odorless, and does not contain a thiol group itself, meaning it does not need to be removed before adding the maleimide reagent.[3][6]

• Alternative Reducing Agent: Dithiothreitol (DTT) is also a strong reducing agent, but any excess DTT must be completely removed after reduction and before adding the maleimide, as it will compete with the target thiol for reaction.[3][6] Removal can be accomplished using a desalting column.[4]

Q5: What are the best buffers to use for the reaction?

Phosphate-buffered saline (PBS), HEPES, or Tris buffers within the pH 6.5-7.5 range are suitable.[8]

• Crucially, ensure the buffer is free of any sulfhydryl-containing components (e.g., DTT, 2-mercaptoethanol).[2][4]

• It is also good practice to include a chelating agent like EDTA (1-5 mM) in the buffer to sequester divalent metal ions that can catalyze the re-oxidation of free thiols to disulfide bonds.[3][4]

Data Summary: pH Effects on Maleimide-Thiol Reaction

pH Range	Reaction Characteristics	Potential Issues	Recommendations
< 6.5	Slow reaction rate.[3]	Incomplete conjugation, low yield.	Increase pH to the optimal range.
6.5 - 7.5	Optimal Range. [1][2] Highly selective for thiols.[5] Reaction is ~1000x faster with thiols than amines.[1][5]	Minimal.	Maintain pH within this range for best results. Use buffers like PBS, HEPES, or Tris.[8]
> 7.5	Decreased selectivity.	Maleimide Hydrolysis: Ring-opening to form a non-reactive product.[1][7] Reaction with Amines: Competes with thiol reaction.[1][2]	Avoid this pH range unless specifically required and understood.
≥ 7.3	Increased rate of side reactions with specific molecules.	Thiazine Rearrangement: Occurs if conjugating to an N-terminal cysteine.[9][10]	For N-terminal cysteine conjugation, perform the reaction at a lower pH (~5.0) or acetylate the N-terminus.[3][10]

Experimental Protocols

General Protocol for TCO-PEG4-Maleimide Conjugation to a Thiol-Containing Protein

This protocol provides a general workflow. The molar excess of the maleimide reagent and reaction times may need to be optimized for specific applications.

1. Preparation of Protein Solution: a. Dissolve the protein in a degassed reaction buffer (e.g., PBS, 1 mM EDTA, pH 7.2) at a concentration of 1-5 mg/mL.[7][11] b. If the protein contains disulfide bonds, add TCEP to a final concentration of 5 mM.[4] Incubate for 30-60 minutes at room temperature.[3] Unlike DTT, TCEP does not need to be removed.[6] c. If using DTT, it must be removed completely using a desalting column before proceeding.[3]

2. Preparation of Maleimide Reagent: a. Immediately before use, allow the TCO-PEG4-Maleimide vial to equilibrate to room temperature. b. Prepare a 10-20 mM stock solution of the maleimide reagent in anhydrous DMSO or DMF.

3. Conjugation Reaction: a. Add a 10 to 20-fold molar excess of the dissolved TCO-PEG4-Maleimide reagent to the protein solution while gently stirring.[3] b. Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[4][8]

4. Quenching and Purification (Optional but Recommended): a. To quench any unreacted maleimide, add a small molecule thiol like cysteine or 2-mercaptoethanol to the reaction mixture and incubate for 15-30 minutes. b. Remove excess maleimide reagent and byproducts to purify the final conjugate. Common methods include:

• Size-Exclusion Chromatography (SEC) / Gel Filtration (e.g., Sephadex G-25).
• Dialysis or Tangential Flow Filtration (TFF).[3]

Visual Guides

Caption: Chemical reaction pathway for TCO-PEG4-Maleimide and a thiol.

Caption: Standard experimental workflow for thiol conjugation.

Troubleshooting Guide

Caption: Troubleshooting workflow for poor conjugation efficiency.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. interchim.fr [interchim.fr]
• 3. benchchem.com [benchchem.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 6. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. dspace.library.uu.nl [dspace.library.uu.nl]
• 8. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bachem.com [bachem.com]
• 11. interchim.fr [interchim.fr]

side reactions of TCO-PEG4-maleimide and how to avoid them

Technical Support Center: TCO-PEG4-Maleimide

Welcome to the technical support center for TCO-PEG4-Maleimide. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the use of this reagent, with a focus on identifying and mitigating potential side reactions.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG4-Maleimide and what is it used for?

TCO-PEG4-Maleimide is a heterobifunctional crosslinker used in bioconjugation.[1] It contains two reactive groups:

• Maleimide: This group reacts specifically with free sulfhydryl (thiol) groups, typically found on cysteine residues of proteins and peptides, to form a stable thioether bond.[2][3]

• trans-Cyclooctene (TCO): This is a highly reactive dienophile that participates in inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reactions with tetrazine-modified molecules.[4] This "click chemistry" reaction is known for its extremely fast kinetics and high specificity, proceeding rapidly without the need for a catalyst.[4][5]

The PEG4 linker is a short, hydrophilic polyethylene glycol spacer that improves solubility and reduces steric hindrance during conjugation.[5] This reagent is commonly used to label thiol-containing biomolecules with a TCO group for subsequent rapid and specific ligation to a tetrazine-labeled partner.

Q2: What is the optimal pH for reacting the maleimide group?

The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5.[2][6][7] Within this range, the reaction is highly chemoselective for thiols.[7] At a neutral pH of 7.0, the reaction rate with thiols is approximately 1,000 times faster than its reaction with amines.[7][8] At pH values below 6.5, the reaction rate decreases. Above pH 7.5, the rate of maleimide hydrolysis increases, and the competitive reaction with primary amines (e.g., on lysine residues) becomes more significant.[2][6][7]

Q3: How should I store and handle TCO-PEG4-Maleimide?

To prevent degradation, TCO-PEG4-Maleimide should be stored at -20°C with a desiccant, as the maleimide group is moisture-sensitive.[7][9] Before opening the vial, always allow it to equilibrate to room temperature to avoid moisture condensation.[7][9] Aqueous solutions of maleimide-containing reagents should be prepared immediately before use, as the maleimide ring is susceptible to hydrolysis.[6][7] For preparing stock solutions, use a dry, anhydrous, and biocompatible organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[6][9][10]

Q4: Is the bond formed by the TCO-tetrazine reaction stable?

Yes, the TCO-tetrazine ligation forms a stable dihydropyridazine bond, which is generally considered irreversible under biological conditions.[4][11] The reaction is highly efficient and proceeds with exceptional kinetics, making it an ideal choice for bioorthogonal labeling, even at low reactant concentrations.[4][5]

Troubleshooting Guide

This guide addresses common issues encountered during conjugation experiments with TCO-PEG4-Maleimide.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conjugation Efficiency	1. Hydrolyzed Maleimide: The maleimide group is inactive due to ring-opening hydrolysis from exposure to moisture or high pH.[6][7] 2. Oxidized/Inaccessible Thiols: The target cysteine residues on the protein have formed disulfide bonds and are not available to react.[6][10] 3. Incorrect Buffer pH: The reaction pH is outside the optimal 6.5-7.5 range.[2][6] 4. Presence of Thiols in Buffer: Components like DTT or β-mercaptoethanol in the buffer compete with the target protein for the maleimide.[2]	1. Always prepare fresh solutions of TCO-PEG4-Maleimide in anhydrous DMSO or DMF immediately before the experiment.[7][10] Avoid storing it in aqueous buffers.[7] 2. Pre-treat the protein with a 10-100 fold molar excess of a disulfide-free reducing agent like TCEP for 20-30 minutes at room temperature.[6][10] If using DTT, it must be removed via a desalting column before adding the maleimide reagent.[2][10] 3. Ensure the reaction buffer (e.g., PBS, HEPES, Tris) is adjusted to pH 7.0-7.5.[10] 4. Use thiol-free buffers. If a reducing agent is necessary, use TCEP as it does not contain a thiol and does not need to be removed prior to conjugation.[2]
Poor In-Vivo Stability / Loss of Payload	Retro-Michael Reaction (Thiol Exchange): The thiosuccinimide bond formed between the maleimide and cysteine is reversible. In a thiol-rich environment (e.g., in plasma with glutathione), the bond can break, and the payload can be transferred to other molecules.[6][12][13]	After the initial conjugation is complete, intentionally hydrolyze the thiosuccinimide ring to form a stable succinamic acid thioether, which is resistant to the retro-Michael reaction.[7][13] To do this, adjust the pH of the conjugate solution to 8.5-9.0 and incubate at room temperature or 37°C until hydrolysis is complete (monitor by mass spectrometry).[6] Then, re-neutralize the solution for storage or use.[6]
Off-Target Labeling / Lack of Specificity	Reaction with Amines: At pH values above 7.5, the maleimide group can lose its chemoselectivity and react with primary amines, such as the side chain of lysine residues.[6][7][14]	Strictly maintain the reaction pH between 6.5 and 7.5 to ensure the reaction is highly specific for thiols.[2][7]
Unexpected Conjugate Mass / Heterogeneity	Thiazine Rearrangement: If conjugating to a peptide or protein with an N-terminal cysteine, the initial conjugate can rearrange to form a stable six-membered thiazine ring, resulting in an isomeric product.[6][15][16]	This side reaction is promoted by basic pH.[15][16] To avoid it, perform the conjugation under acidic conditions (e.g., pH < 6.5), though this will slow the reaction rate.[15][16] Alternatively, if possible, avoid designs that utilize a free N-terminal cysteine for conjugation.[16] Acetylating the N-terminus of the peptide can also prevent the rearrangement.[16][17]
Low Reactivity of TCO Group After Conjugation	Isomerization or Masking of TCO: Highly strained TCO derivatives can be prone to isomerization to the unreactive cis-cyclooctene (CCO).[18][19] Additionally, the hydrophobic TCO group may be "masked" by non-covalent interactions with the protein surface, rendering it inaccessible.[20]	1. Store the TCO-reagent and the final TCO-conjugate properly (4°C in a stable buffer) to minimize isomerization.[19] 2. The PEG4 linker in TCO-PEG4-Maleimide helps improve the accessibility of the TCO group.[5][21] If masking is still suspected, characterization of the conjugate's reactivity with a tetrazine probe is recommended.

Data and Reaction Parameters

The following table summarizes key quantitative data for optimizing your experiments.

Parameter	Recommended Value / Condition	Notes
Storage Temperature	-20°C (with desiccant)	Equilibrate vial to room temperature before opening to prevent moisture condensation.[7][9]
Stock Solution Solvent	Anhydrous DMSO or DMF	Prepare fresh immediately before use. Do not store in aqueous solution.[6][7][10]
Maleimide-Thiol Reaction pH	6.5 – 7.5	Optimal for thiol selectivity. Reaction with amines and hydrolysis increase at pH > 7.5.[2][6][7]
Thiol vs. Amine Reactivity	~1,000x faster with thiols at pH 7.0	Maleimide is highly chemoselective for thiols at neutral pH.[7][8]
Molar Ratio (Maleimide:Protein)	10:1 to 20:1 (starting point)	This should be optimized for each specific protein and desired degree of labeling.[6][10]
Post-Conjugation Stabilization pH	8.5 - 9.0	Induces hydrolysis of the thiosuccinimide ring to prevent retro-Michael reaction.[6]
**TCO-Tetrazine Reaction Rate (k₂) **	1,000 - 3,300,000 M⁻¹s⁻¹	Varies with the specific TCO and tetrazine structures. It is among the fastest bioorthogonal reactions.[4][18][22]

Key Experimental Protocols

Protocol 1: General Protein Conjugation with TCO-PEG4-Maleimide

This protocol describes a general method for labeling a thiol-containing protein.

• Protein Preparation:

  • Prepare the protein to be conjugated at 1–10 mg/mL in a degassed, thiol-free buffer at pH 7.0–7.5 (e.g., PBS, HEPES).[10] Include 1-5 mM EDTA to prevent metal-catalyzed oxidation of thiols.

  • Optional (Reduction of Disulfides): If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10–100x molar excess of TCEP. Incubate for 20–30 minutes at room temperature.[6][10] TCEP does not need to be removed.[2]

• Reagent Preparation:

  • Allow the vial of TCO-PEG4-Maleimide to warm to room temperature.

  • Prepare a 10 mM stock solution in anhydrous DMSO.[10]

• Conjugation Reaction:

  • Add the TCO-PEG4-Maleimide stock solution to the protein solution to achieve a 10–20x molar excess of the reagent. This ratio should be optimized.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[10]

• Purification:

  • Remove excess, unreacted TCO-PEG4-Maleimide using a desalting column (e.g., Zeba™ Spin Desalting Columns), dialysis, or size-exclusion chromatography (SEC).[23][24]

• Quantification and Characterization (Optional but Recommended):

  • Determine the conjugation efficiency (degree of labeling). This can be done by quantifying the remaining free thiols using Ellman's reagent or by analyzing the mass of the conjugate via LC-MS.[25][26] HPLC can also be used to separate the conjugated from the unconjugated protein.[25]

Protocol 2: Post-Conjugation Stabilization (to prevent Retro-Michael Reaction)

Perform this protocol after purification if the conjugate is intended for use in thiol-rich environments (e.g., in vivo).

• Following purification (Protocol 1, Step 4), adjust the pH of the conjugate solution to 8.5–9.0 using a suitable buffer (e.g., borate or carbonate).

• Incubate at room temperature or 37°C. Monitor the hydrolysis of the thiosuccinimide ring by mass spectrometry until the reaction is complete (mass increase of 18 Da).[6]

• Re-neutralize the conjugate solution to pH 7.0–7.5 for storage or downstream applications.[6]

Visual Guides and Workflows

Reaction Pathways: Desired vs. Side Reactions

Caption: Key reaction pathways for TCO-PEG4-Maleimide chemistry.

Experimental Workflow for Protein Conjugation

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - NP [thermofisher.com]
• 3. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 4. broadpharm.com [broadpharm.com]
• 5. interchim.fr [interchim.fr]
• 6. benchchem.com [benchchem.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 11. trans-Cyclooctene — a stable, voracious dienophile for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creativepegworks.com [creativepegworks.com]
• 14. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bachem.com [bachem.com]
• 17. youtube.com [youtube.com]
• 18. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. escholarship.org [escholarship.org]
• 22. Conformationally strained trans-cyclooctene with improved stability and excellent reactivity in tetrazine ligation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 23. benchchem.com [benchchem.com]
• 24. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 25. benchchem.com [benchchem.com]
• 26. pubs.acs.org [pubs.acs.org]

purification of TCO-PEG4-maleimide labeled proteins

Welcome to the Technical Support Center for the purification of TCO-PEG4-Maleimide labeled proteins. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions.

Troubleshooting Guide

This section addresses common issues encountered during the purification of TCO-PEG4-Maleimide labeled proteins.

Problem	Possible Cause	Recommended Solution
Low or No Labeling	Incomplete reduction of disulfide bonds in the protein.	- Use a 10-100 fold molar excess of a reducing agent like TCEP. - Incubate for 30-60 minutes at room temperature.[1][2] - If using DTT, ensure its complete removal before adding the maleimide reagent as it will compete for the reaction.[1][2]
Hydrolysis of the maleimide group.	- Prepare the maleimide reagent solution immediately before use.[3] - Avoid storing maleimide stock solutions in aqueous buffers.[3] - Ensure the pH of the reaction buffer is between 6.5-7.5, as higher pH can increase hydrolysis.[4]
Interfering substances in the buffer.	- Use amine-free buffers such as PBS or HEPES, as Tris can react with maleimides at pH > 7.5.[1] - Ensure the buffer is free of thiols (e.g., DTT, beta-mercaptoethanol).[1]
Insufficient molar excess of TCO-PEG4-Maleimide.	- Start with a 5- to 20-fold molar excess of the maleimide reagent over the protein.[2][3] - For dilute protein solutions, a higher molar excess may be required.[3]
Low Protein Recovery After Purification	Protein precipitation during labeling or purification.	- If the TCO-PEG4-Maleimide reagent has low aqueous solubility, the concentration of organic solvent (DMSO or DMF) may be too high, causing protein precipitation.[4] Keep the final concentration of organic solvent below 10-15%.[5] - Optimize buffer conditions (pH, ionic strength) to maintain protein stability.[1]
Non-specific binding of the labeled protein to the purification resin.	- Adjust the purification strategy. For example, in affinity chromatography, modify the wash and elution buffers.[1] - Consider a different purification method like size-exclusion chromatography (SEC) or dialysis.[2][6]
Presence of Unlabeled Protein in Final Product	Inefficient labeling reaction.	- Increase the molar excess of the TCO-PEG4-Maleimide reagent.[7] - Increase the reaction incubation time.[4][5]
Difficulty in separating labeled from unlabeled protein.	- For small PEG chains, separation can be challenging due to the small mass difference.[7] - Consider using analytical techniques like reverse-phase HPLC or hydrophobic interaction chromatography (HIC) for separation.[1][7]
Loss of TCO Reactivity	Isomerization of TCO to the less reactive CCO (cis-cyclooctene).	- TCO compounds are not recommended for long-term storage.[8] - Store TCO-PEG4-Maleimide desiccated at -20°C and avoid frequent freeze-thaw cycles.[4]
Presence of azides in buffers.	- Avoid using buffers containing sodium azide, especially during storage of the TCO-labeled protein.[4]

Experimental Workflow for TCO-PEG4-Maleimide Protein Labeling and Purification

A flowchart of the experimental workflow for labeling and purification.

Frequently Asked Questions (FAQs)

Q1: What is the optimal buffer for the maleimide labeling reaction?

A1: It is recommended to use an amine-free buffer with a pH between 7.0 and 7.5, such as PBS (phosphate-buffered saline) or HEPES.[1][9] Buffers containing primary amines, like Tris, can compete with the thiol reaction at a pH above 7.5.[1][4] Also, ensure the buffer is free from any thiol-containing compounds.[1]

Q2: Do I need to reduce my protein before labeling?

A2: Yes, if your protein contains cysteine residues that form disulfide bonds, these bonds must be reduced to free sulfhydryl groups for the maleimide reaction to occur.[6] TCEP (tris(2-carboxyethyl)phosphine) is a common reducing agent for this purpose.[1][2]

Q3: How can I remove the unreacted TCO-PEG4-Maleimide after the labeling reaction?

A3: Excess reagent can be removed using several purification methods, including size-exclusion chromatography (e.g., desalting columns), dialysis, or HPLC.[2][5][6] The choice of method depends on the properties of your protein and the scale of your experiment.

Q4: How can I determine the degree of labeling (DOL)?

A4: The degree of labeling, or the ratio of the label to the protein, can be determined spectrophotometrically by measuring the absorbance of the protein (typically at 280 nm) and the absorbance of the TCO group (if it has a distinct absorbance) or a fluorescent tag if one is incorporated.[3][9]

Q5: How stable is the TCO group during and after the maleimide labeling and purification?

A5: The TCO group is susceptible to isomerization into its less reactive cis-cyclooctene (CCO) form, and this process can be accelerated by long-term storage.[8] TCO-labeled proteins can show a loss of reactivity over several weeks, even when stored at 4°C or -20°C.[4] It is also important to avoid azide-containing buffers for storage, as azides can react with the TCO group.[4]

Q6: What are the best storage conditions for my purified TCO-PEG4-Maleimide labeled protein?

A6: For short-term storage (up to one week), keep the labeled protein at 2-8°C in the dark.[9] For longer-term storage, consider adding a stabilizer like BSA (5-10 mg/mL) and a microbial inhibitor such as sodium azide (0.01-0.03%), or adding 50% glycerol and storing at -20°C for up to a year.[9] However, be mindful that azides can react with the TCO group, so for subsequent click chemistry reactions, azide-free storage is recommended.[4]

Experimental Protocols

Protocol 1: TCO-PEG4-Maleimide Labeling of a Protein

This protocol provides a general procedure for labeling a protein with TCO-PEG4-Maleimide. Optimization may be required for specific proteins.

Materials:

• Protein of interest

• TCO-PEG4-Maleimide

• Amine-free, thiol-free buffer (e.g., PBS, pH 7.2)

• TCEP (tris(2-carboxyethyl)phosphine)

• Anhydrous DMSO or DMF

• Desalting column

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a concentration of 1-5 mg/mL.[4]

• Reduction of Disulfides: If necessary, add a 10- to 100-fold molar excess of TCEP to the protein solution. Incubate for 30 minutes at room temperature.[2][3]

• Reagent Preparation: Immediately before use, dissolve the TCO-PEG4-Maleimide in anhydrous DMSO or DMF to create a 5-20 mM stock solution.[4]

• Labeling Reaction: Add a 20-fold molar excess of the TCO-PEG4-Maleimide solution to the protein solution.[4] Incubate for 1-4 hours at room temperature or 2-8 hours at 4°C.[4]

• Purification: Remove the excess TCO-PEG4-Maleimide using a desalting column equilibrated with the desired storage buffer.[4]

Signaling Pathway and Logical Relationship Diagrams

Thiol-Maleimide Conjugation Reaction

The reaction of a protein's thiol group with the maleimide moiety.

Troubleshooting Decision Tree for Low Labeling Efficiency

A decision tree for troubleshooting low labeling efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. interchim.fr [interchim.fr]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. researchgate.net [researchgate.net]
• 8. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Quenching Excess TCO-PEG4-Maleimide

Welcome to the technical support center for TCO-PEG4-Maleimide applications. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the critical step of quenching excess reagent after your conjugation reaction.

Troubleshooting Guide

This guide addresses common issues encountered when quenching unreacted TCO-PEG4-Maleimide.

Problem	Possible Cause	Solution
Low conjugation efficiency after quenching	Premature quenching of the maleimide reaction.	Ensure your primary conjugation reaction has proceeded to completion before adding the quenching agent. Recommended incubation times are typically 1-2 hours at room temperature or 2-8 hours at 4°C.[1][2]
Instability of the maleimide group.	Maleimides can hydrolyze and become non-reactive in aqueous solutions, especially at pH values above 7.5.[2][3][4][5] Prepare the TCO-PEG4-Maleimide solution immediately before use and maintain the reaction pH between 6.5 and 7.5.[2][3][4][5]
Precipitation observed during quenching	Poor solubility of the quenching agent or conjugated protein.	Ensure the chosen quenching agent is soluble in your reaction buffer. If the conjugate is precipitating, consider using a more hydrophilic quenching agent or adjusting the buffer composition.
High concentration of organic solvent.	If TCO-PEG4-Maleimide was dissolved in an organic solvent like DMSO or DMF, ensure the final concentration in the reaction mixture does not exceed 10-15%, as higher concentrations can cause protein precipitation.[2][6]
Unintended side reactions	Reaction of maleimide with primary amines.	At pH values above 8.5, maleimides can react with primary amines (e.g., lysine residues).[3] Maintain the reaction and quenching pH within the recommended range of 6.5-7.5 to ensure specificity for thiol groups.[2][3][4][5]
Interference from other buffer components.	Avoid using buffers that contain sulfhydryl-containing components (like DTT) during the primary conjugation reaction, as they will compete with your target molecule.[2][3][4]
Difficulty removing the quenching agent	Inefficient purification method.	After quenching, the excess quenching agent and the quenched TCO-PEG4-Maleimide should be removed. Size-exclusion chromatography (SEC) or dialysis are effective methods for separating the larger conjugate from these smaller molecules.[1][2]

Frequently Asked Questions (FAQs)

Reaction and Quenching

Q1: Why is it necessary to quench the excess TCO-PEG4-Maleimide?

A1: Quenching is a critical step to stop the reaction and deactivate any unreacted maleimide groups. This prevents the maleimide from reacting non-specifically with other thiol-containing molecules in downstream applications, which could lead to undesired cross-linking or labeling of other proteins.[1][3]

Q2: What are the recommended quenching agents for TCO-PEG4-Maleimide?

A2: Small molecule thiols are typically used to quench excess maleimide. Common choices include:

• Cysteine[1]

• 2-Mercaptoethanol (BME)[1]

• Dithiothreitol (DTT)[3]

• N-acetyl cysteine[7]

Q3: What concentration of quenching agent should I use?

A3: A final concentration of 10-50 mM of the quenching agent is generally recommended.[4][6] The optimal concentration can depend on the initial excess of TCO-PEG4-Maleimide used in your reaction.

Q4: How long should the quenching reaction proceed?

A4: An incubation time of 15-30 minutes at room temperature is typically sufficient to ensure all excess maleimide has reacted with the quenching agent.[1][6]

Experimental Conditions

Q5: What is the optimal pH for the maleimide-thiol reaction and quenching?

A5: The maleimide group reacts most specifically with sulfhydryl groups at a pH between 6.5 and 7.5.[2][3][4][5] At pH values above 8.5, the maleimide can also react with primary amines.[3] Therefore, it is crucial to maintain the pH within the 6.5-7.5 range for both the conjugation and quenching steps.

Q6: Can I use TCEP to reduce disulfide bonds before the maleimide reaction?

A6: Yes, Tris(2-carboxyethyl)phosphine (TCEP) is a suitable reducing agent because it does not contain thiols and therefore does not need to be removed before adding the TCO-PEG4-Maleimide.[1][3] In contrast, thiol-containing reducing agents like DTT must be completely removed before the maleimide reaction to prevent them from competing with your target molecule.[1][3]

Post-Quenching Purification

Q7: How do I remove the quenching agent and the quenched TCO-PEG4-Maleimide after the reaction?

A7: Purification methods that separate molecules based on size are ideal. Size-exclusion chromatography (SEC) or dialysis are commonly used to effectively remove the small molecular weight quenching agent and the quenched linker from the much larger, purified conjugate.[1][2]

Experimental Protocols

Protocol 1: General Quenching of TCO-PEG4-Maleimide

This protocol provides a general procedure for quenching excess TCO-PEG4-Maleimide after conjugation to a thiol-containing protein.

Materials:

• Conjugation reaction mixture containing excess TCO-PEG4-Maleimide

• Quenching agent stock solution (e.g., 1 M Cysteine in a compatible buffer, pH 7.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Following the completion of your conjugation reaction (typically 1-2 hours at room temperature), prepare to quench the excess TCO-PEG4-Maleimide.[1]

• Add the quenching agent to your reaction mixture to a final concentration of 10-50 mM.[4][6] For example, add 10-50 µL of a 1 M cysteine stock solution to a 1 mL reaction volume.

• Incubate the quenching reaction for 15-30 minutes at room temperature with gentle mixing.[6]

• Proceed immediately to the purification step to remove the quenched TCO-PEG4-Maleimide and the excess quenching agent.

• Load the quenched reaction mixture onto a size-exclusion chromatography column equilibrated with a suitable buffer (e.g., PBS).

• Collect the fractions containing your purified conjugate, which will typically elute first as it is the largest component.[1]

Quantitative Data Summary

The following table summarizes typical reaction parameters for quenching excess maleimide.

Parameter	Recommended Range	Reference
Quenching Agent	Cysteine, 2-Mercaptoethanol, DTT	[1][3]
Quencher Concentration	10-50 mM	[4][6]
Reaction Time	15-30 minutes	[6]
Reaction pH	6.5 - 7.5	[2][3][4][5]
Reaction Temperature	Room Temperature	[1]

Visualizations

Caption: Experimental workflow for TCO-PEG4-Maleimide conjugation and quenching.

Caption: Troubleshooting logic for low yield after quenching TCO-PEG4-Maleimide.

References

• 1. benchchem.com [benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of TCO-PEG4-maleimide and DBCO-PEG4-maleimide for Bioconjugation

For researchers, scientists, and drug development professionals, the choice of linker is a critical decision in the design of bioconjugates, influencing everything from reaction efficiency to the ultimate in vivo performance of the therapeutic or diagnostic agent. This guide provides an objective comparison of two widely used heterobifunctional linkers: TCO-PEG4-maleimide and DBCO-PEG4-maleimide.

Both linkers utilize a maleimide group for initial conjugation to thiol-containing biomolecules, such as proteins and antibodies, through a stable thioether bond. The key difference lies in their bioorthogonal reactive handles: the trans-cyclooctene (TCO) group, which reacts with tetrazines via the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, and the dibenzocyclooctyne (DBCO) group, which undergoes a strain-promoted alkyne-azide cycloaddition (SPAAC) with azides.

This comparison delves into the performance characteristics of each linker, supported by experimental data, to guide the selection process for specific bioconjugation needs.

Quantitative Performance Comparison

The following tables summarize key quantitative data for the bioconjugation reactions involving TCO-PEG4-maleimide and DBCO-PEG4-maleimide.

Parameter	TCO-PEG4-maleimide + Tetrazine	DBCO-PEG4-maleimide + Azide	Reference
Click Reaction Type	Inverse-Electron-Demand Diels-Alder (iEDDA)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	[1][2]
Second-Order Rate Constant (k₂)	Up to 10⁶ M⁻¹s⁻¹	~1 M⁻¹s⁻¹	[1][2]
Typical Reaction Time (Click Step)	Minutes	Hours	[3][4]
Biocompatibility	Excellent (copper-free)	Excellent (copper-free)	[1][2]
TCO Stability	Susceptible to isomerization to less reactive cis-cyclooctene (CCO) form, influenced by light and metals.	Generally stable.	[3]
DBCO Stability	Not Applicable	Good stability in biological media.	[3]
Maleimide-Thiol Conjugate Stability	The resulting succinimide ring is susceptible to retro-Michael reaction and hydrolysis.	The resulting succinimide ring is susceptible to retro-Michael reaction and hydrolysis.	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: General Protein Conjugation to Maleimide-PEG4 Linkers

This protocol describes the initial conjugation of a thiol-containing protein to either TCO-PEG4-maleimide or DBCO-PEG4-maleimide.

Materials:

• Protein with accessible thiol groups (e.g., reduced antibody)

• TCO-PEG4-maleimide or DBCO-PEG4-maleimide

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 6.5-7.5

• Reducing agent (e.g., TCEP)

• Quenching solution (e.g., cysteine or 2-mercaptoethanol)

• Desalting columns

Procedure:

• Protein Preparation: If the protein's thiol groups are in the form of disulfide bonds, reduce them using a suitable reducing agent like TCEP. Purify the reduced protein using a desalting column to remove the reducing agent.

• Linker Preparation: Immediately before use, dissolve the TCO-PEG4-maleimide or DBCO-PEG4-maleimide in an anhydrous organic solvent such as DMSO or DMF to a stock concentration of 10-20 mM.

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the dissolved maleimide linker to the protein solution. The final concentration of the organic solvent should be kept below 10% to avoid protein precipitation.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.

• Quenching: Quench any unreacted maleimide groups by adding a quenching solution to a final concentration of 10-50 mM and incubate for 15 minutes at room temperature.

• Purification: Remove excess, unreacted linker and quenching reagent using a desalting column or dialysis. The resulting protein-linker conjugate is now ready for the subsequent click chemistry reaction.

Protocol 2: Click Chemistry Reaction

This protocol outlines the bioorthogonal reaction of the protein-linker conjugate with its corresponding reactive partner.

For TCO-PEG4-Protein Conjugate:

Materials:

• TCO-PEG4-labeled protein

• Tetrazine-functionalized molecule (e.g., fluorescent dye, drug)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation: Dissolve the tetrazine-functionalized molecule in a compatible solvent.

• Click Reaction: Add a 1.5- to 5-fold molar excess of the tetrazine-functionalized molecule to the TCO-PEG4-labeled protein.

• Incubation: Incubate the reaction for 30-60 minutes at room temperature. The reaction progress can be monitored by the disappearance of the characteristic yellow color of the tetrazine.

• Purification: Purify the final bioconjugate using size-exclusion chromatography (SEC) or other appropriate methods to remove unreacted tetrazine.

For DBCO-PEG4-Protein Conjugate:

Materials:

• DBCO-PEG4-labeled protein

• Azide-functionalized molecule (e.g., fluorescent dye, drug)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation: Dissolve the azide-functionalized molecule in a compatible solvent.

• Click Reaction: Add a 1.5- to 10-fold molar excess of the azide-functionalized molecule to the DBCO-PEG4-labeled protein.[6]

• Incubation: Incubate the reaction for 4-12 hours at room temperature or overnight at 4°C.[6]

• Purification: Purify the final bioconjugate using SEC or other appropriate methods to remove unreacted azide.

Mandatory Visualizations

Chemical Structures and Reaction Pathways

Caption: Bioconjugation pathways for TCO and DBCO linkers.

Experimental Workflow Comparison

Caption: A generalized workflow for bioconjugation.

Concluding Remarks

The choice between TCO-PEG4-maleimide and DBCO-PEG4-maleimide is highly dependent on the specific requirements of the bioconjugation application.

TCO-PEG4-maleimide is the preferred choice when:

• Rapid reaction kinetics are essential. The exceptionally fast iEDDA reaction allows for quick labeling, which can be advantageous for sensitive biomolecules or in vivo applications where rapid target engagement is crucial.[3]

• Low reactant concentrations are necessary. The high reaction rate enables efficient conjugation even at low concentrations of the biomolecule and the tetrazine probe.

DBCO-PEG4-maleimide is a robust alternative when:

• Longer reaction times are acceptable. The SPAAC reaction is slower but still highly efficient and specific.

• Potential TCO instability is a concern. DBCO offers greater stability against isomerization compared to TCO.[3]

It is important to note that the stability of the initial maleimide-thiol linkage can be a concern for both linkers, with the potential for retro-Michael reactions leading to premature payload release.[5] Careful control of pH during conjugation and storage is crucial. Recent advancements in maleimide chemistry aim to improve the stability of this linkage.[7][8]

Ultimately, the optimal linker should be selected based on a thorough evaluation of both options in the context of the specific antibody, payload, and desired final product profile.[3] This guide provides a foundational understanding to aid in this critical decision-making process.

References

• 1. benchchem.com [benchchem.com]
• 2. Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]

A Head-to-Head Comparison of TCO and DBCO Click Chemistry Kinetics for Bioorthogonal Applications

Introduction

In the rapidly advancing fields of chemical biology, drug development, and materials science, the ability to specifically and efficiently connect molecules in complex biological environments is paramount. Bioorthogonal chemistry provides a powerful toolkit for these tasks, with "click" reactions being the cornerstone due to their high efficiency, selectivity, and biocompatibility. Among the most prominent copper-free click reactions are the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) and the Inverse-Electron-Demand Diels-Alder (IEDDA) reaction.

This guide provides an objective comparison of the kinetics of two workhorse reaction pairs in this domain: Dibenzocyclooctyne (DBCO) , which reacts with azides via SPAAC, and trans-Cyclooctene (TCO) , which reacts with tetrazines (Tz) via IEDDA. Understanding the kinetic differences between these systems is crucial for researchers in selecting the optimal bioorthogonal strategy for their specific application, from live-cell imaging to the development of antibody-drug conjugates (ADCs).

Reaction Mechanisms

The fundamental difference between TCO and DBCO chemistry lies in their reaction partners and underlying mechanisms.

TCO-Tetrazine Ligation: This reaction proceeds through an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition. The highly strained double bond of the TCO dienophile rapidly reacts with the electron-poor tetrazine diene. This is followed by a retro-Diels-Alder reaction that irreversibly eliminates nitrogen gas (N₂), forming a stable dihydropyridazine product.[1][2] This release of N₂ is a key driving force for the reaction's speed and irreversibility.[3]

Caption: Mechanism of the TCO-Tetrazine IEDDA ligation.

DBCO-Azide Ligation: This reaction is a strain-promoted alkyne-azide cycloaddition (SPAAC). The significant ring strain of the cyclooctyne in the DBCO molecule lowers the activation energy for the [3+2] cycloaddition with an azide.[4][5] This allows the reaction to proceed efficiently at physiological temperatures without the need for a cytotoxic copper(I) catalyst, which is required for the canonical azide-alkyne "click" reaction. The result is a stable triazole linkage.[4]

Caption: Mechanism of the DBCO-Azide SPAAC reaction.

Quantitative Kinetic Data Comparison

The most significant distinction between the TCO-tetrazine and DBCO-azide reactions is their speed. The IEDDA reaction involving TCO is, to date, the fastest bioorthogonal reaction reported.[3][6] This allows for efficient labeling at very low reactant concentrations, which is a major advantage for in vivo studies.[1][7]

The table below summarizes the reported second-order rate constants for these two chemistries.

Reaction Pair	Click Chemistry Type	Second-Order Rate Constant (k) [M⁻¹s⁻¹]	Notes
TCO + Tetrazine	IEDDA	210 - 30,000[8]	Rate is highly dependent on the specific TCO and tetrazine structures used.
axial-TCO + Pyridyl-Tz	IEDDA	~150,000[1]	The axial conformation of the TCO derivative enhances reactivity.
General TCO + Tetrazine	IEDDA	up to 1 x 10⁶[3][5][9]	Represents one of the fastest bioorthogonal reactions available.
DBCO + Azide	SPAAC	0.18 - 1.22[10]	Rate is influenced by buffer conditions; HEPES buffer can yield faster rates than PBS.[10]
General DBCO + Azide	SPAAC	10⁻² - 1[5][11]	Significantly slower than TCO-tetrazine ligation.

Experimental Protocols

Detailed methodologies are critical for reproducible results. Below are representative protocols for labeling biomolecules using these chemistries.

Protocol 1: TCO-Tetrazine Ligation for Protein-Protein Conjugation

This protocol is adapted from a general procedure for conjugating two proteins.[3]

• Protein Activation:

  • Protein 1 (TCO Activation): Dissolve 100 µg of Protein 1 in 100 µL of PBS buffer. Add 5 µL of 1M NaHCO₃ to adjust the pH for efficient NHS ester reaction. Add 20 nmol of a TCO-NHS ester reagent. Incubate at room temperature for 60 minutes.

  • Protein 2 (Tetrazine Activation): In a separate tube, dissolve 100 µg of Protein 2 in 100 µL of PBS buffer with 5 µL of 1M NaHCO₃. Add 20 nmol of a methyltetrazine-NHS ester. Incubate at room temperature for 60 minutes.

• Purification:

  • Remove unreacted TCO and tetrazine reagents from their respective protein solutions using a spin desalting column according to the manufacturer's instructions.

• Ligation:

  • Combine the purified TCO-activated Protein 1 and tetrazine-activated Protein 2 in a 1:1 molar ratio.

  • Allow the reaction to proceed by rotating the mixture for 1 hour at room temperature. The conjugate is now ready for use or further purification.

• Monitoring (Optional): The reaction progress can be monitored spectroscopically by following the disappearance of the tetrazine's characteristic absorbance between 510 and 550 nm.[3]

Protocol 2: DBCO-Azide Ligation for Antibody-Oligonucleotide Conjugation

This protocol provides a general workflow for SPAAC.[12]

• Antibody Activation (DBCO):

  • Dissolve a DBCO-NHS ester in DMSO to a concentration of 10 mM.

  • Prepare the antibody at a concentration of 1-10 mg/mL in an azide-free buffer (e.g., PBS, pH 7.4).

  • Add a 20- to 30-fold molar excess of the DBCO-NHS ester solution to the antibody solution. Ensure the final DMSO concentration remains below 20% to prevent protein precipitation.

  • Incubate at room temperature for 60 minutes.

• Purification:

  • Purify the DBCO-activated antibody using a desalting column to remove excess DBCO reagent.

• Ligation:

  • Mix the purified DBCO-antibody with a 2- to 4-fold molar excess of the azide-modified oligonucleotide.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C. Longer incubation times can improve yield, especially at lower concentrations.[13]

• Validation and Purification:

  • Confirm conjugate formation using SDS-PAGE, where the conjugated antibody will show a higher molecular weight band.

  • Purify the final antibody-oligonucleotide conjugate using an appropriate chromatography method (e.g., size exclusion or ion-exchange HPLC).

  • Monitoring (Optional): The reaction can be monitored by the decrease in the DBCO absorbance peak at approximately 310 nm.[12]

General Experimental Workflow

The logical flow for a typical bioconjugation experiment using either TCO or DBCO click chemistry involves sequential steps of biomolecule activation, purification, and the final ligation reaction.

Caption: General workflow for a bioconjugation experiment.

Conclusion and Recommendations

The choice between TCO and DBCO chemistries is primarily dictated by the kinetic requirements of the experiment.

• Choose TCO-Tetrazine Ligation when:

  • Extreme speed is required: It is the gold standard for applications demanding rapid conjugation, such as in vivo pre-targeting imaging, where reactants are highly diluted and time is limited.[6][11]

  • Working with very low concentrations: The ultrafast kinetics ensure high yields even at nanomolar to micromolar concentrations.[7]

  • Irreversibility is critical: The release of N₂ gas makes the reaction effectively irreversible.

• Choose DBCO-Azide Ligation when:

  • The reaction partner is an azide: Azides are simple to introduce into biomolecules and are exceptionally stable and bioorthogonal.

  • Reaction speed is not the primary constraint: While slower than TCO-tetrazine reactions, SPAAC is still highly efficient and typically completes within a few hours under common laboratory conditions.[13]

  • A more established and widely available toolkit is preferred: Azide and DBCO reagents are broadly commercially available for a vast range of applications.

Both TCO and DBCO represent outstanding tools in the bioorthogonal chemistry landscape. By understanding their distinct kinetic profiles and reaction mechanisms, researchers can make informed decisions to best suit their experimental designs, pushing the boundaries of what is possible in drug development and biological discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. broadpharm.com [broadpharm.com]
• 4. medium.com [medium.com]
• 5. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Bioorthogonal Reaction Pairs Enable Simultaneous, Selective, Multi-Target Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. precisepeg.com [precisepeg.com]
• 10. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. The inverse electron-demand Diels-Alder reaction as a new methodology for the synthesis of 225Ac-labelled radioimmunoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. benchchem.com [benchchem.com]

Navigating Bioconjugation: A Comparative Guide to the Stability of TCO-PEG4-Maleimide Linkage

For researchers, scientists, and drug development professionals, the choice of a linker is a critical decision in the design of stable and effective bioconjugates. The TCO-PEG4-Maleimide linker, a popular choice for its role in bioorthogonal "click" chemistry, presents a unique stability profile that warrants careful consideration. This guide provides an objective comparison of its performance with other alternatives, supported by experimental data, to facilitate informed decisions in your research and development endeavors.

The stability of a bioconjugate is paramount, directly impacting its efficacy, safety, and pharmacokinetic profile. The TCO-PEG4-Maleimide linker incorporates two distinct reactive moieties, the trans-cyclooctene (TCO) and the maleimide, connected by a polyethylene glycol (PEG4) spacer. The overall stability of the resulting conjugate is a function of the individual stabilities of these components.

The Maleimide-Thiol Linkage: A Tale of Two Reactions

The maleimide group is widely used for its highly efficient and selective reaction with thiol groups, typically from cysteine residues in proteins, forming a thiosuccinimide linkage. However, this linkage is susceptible to two competing reactions in a physiological environment:

• Retro-Michael Reaction: This reversible reaction can lead to the deconjugation of the payload, particularly in the presence of high concentrations of endogenous thiols like glutathione. This can result in off-target effects and reduced efficacy.

• Hydrolysis: The thiosuccinimide ring can undergo irreversible hydrolysis to form a stable ring-opened succinamic acid derivative. This is often a desired outcome as it "locks" the conjugate and prevents the retro-Michael reaction. The rate of this stabilizing hydrolysis is influenced by pH and the local chemical environment.

The Trans-Cyclooctene (TCO) Moiety: Balancing Reactivity and Stability

The TCO group is the reactive partner for tetrazines in the exceptionally fast and bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) "click" reaction. The primary stability concern for the TCO moiety is its potential to isomerize to the unreactive cis-cyclooctene (CCO) form. This isomerization can be catalyzed by thiols and copper-containing proteins found in serum. The rate of isomerization is a critical factor, as it directly reduces the concentration of the reactive TCO available for ligation. More strained, and therefore more reactive, TCO derivatives can be more prone to isomerization.

The inclusion of a PEG4 spacer in the TCO-PEG4-Maleimide linker is intended to enhance the hydrophilicity and bioavailability of the conjugate. However, the length and composition of the PEG linker can also influence the stability of the TCO group.

Quantitative Stability Comparison

The following tables summarize key quantitative data on the stability of maleimide-thiol linkages and TCO moieties from various studies. It is important to note that direct comparisons can be challenging due to variations in experimental conditions.

Linker Type	Condition	Stability Metric	Reference
Maleimide-PEG Conjugate	1 mM Glutathione, 37°C, 7 days	>30% deconjugation	[1]
Mono-sulfone-PEG Conjugate	1 mM Glutathione, 37°C, 7 days	<10% deconjugation	[1]
Maleimide-PEG ADC	PBS, pH 7.4, 37°C, 16 hours	~30% hydrolysis of the thiosuccinimide ring	[2]
Maleimide-PEG ADC	Borate Buffered Saline, pH 9.2, 37°C, 14 hours	Complete hydrolysis of the thiosuccinimide ring	[2]

Table 1: Comparative Stability of Maleimide-Thiol Linkages. This table highlights the susceptibility of the maleimide-thiol linkage to deconjugation in the presence of thiols and the influence of pH on the stabilizing hydrolysis reaction.

TCO Derivative	Condition	Half-life	Reference
s-TCO conjugated to a mAb	in vivo	0.67 days	[3]
TCO	Fresh mouse serum, 37°C	3.26 hours	[4]
TCO conjugated to a mAb	in vivo (attached via a short linker)	4 days	[4]
TCO-modified ASO	in vivo in mouse brain	3.3 days	[5]

Table 2: Stability of TCO Moieties. This table illustrates the isomerization-prone nature of TCO, particularly in biological media, and how conjugation to a large biomolecule can enhance its in vivo stability.

Experimental Protocols

A robust assessment of the stability of a TCO-PEG4-Maleimide conjugate requires a detailed experimental protocol that can monitor the key degradation pathways.

Protocol: Assessing the Stability of a TCO-PEG4-Maleimide Conjugated Antibody

Objective: To quantitatively assess the stability of the maleimide-thiol linkage (via retro-Michael reaction and hydrolysis) and the TCO moiety (via isomerization) of an antibody conjugated with TCO-PEG4-Maleimide in a physiologically relevant buffer and in serum.

Materials:

• TCO-PEG4-Maleimide conjugated antibody (purified)

• Phosphate-buffered saline (PBS), pH 7.4

• Human or mouse serum

• Glutathione (GSH)

• Quenching solution (e.g., 10% trifluoroacetic acid)

• LC-MS grade water and acetonitrile

• Analytical HPLC or UPLC system with a suitable reversed-phase column (e.g., C4, C8, or C18 for proteins)

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Procedure:

• Sample Preparation:

  • Prepare stock solutions of the TCO-PEG4-Maleimide conjugated antibody in PBS.

  • Set up incubation conditions:

    • Condition A: Conjugate in PBS (pH 7.4) at 37°C.

    • Condition B: Conjugate in PBS (pH 7.4) with 5 mM GSH at 37°C.

    • Condition C: Conjugate in human or mouse serum at 37°C.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), withdraw an aliquot from each incubation condition.

  • Immediately quench the reaction by adding the quenching solution to prevent further degradation.

• Sample Analysis by LC-MS:

  • Analyze the quenched samples by LC-MS.

  • For the maleimide-thiol linkage:

    • Monitor the intact conjugated antibody.

    • Monitor the deconjugated antibody (loss of the TCO-PEG4-payload).

    • Monitor the hydrolyzed, ring-opened form of the conjugate.

    • In Condition B and C, monitor for the formation of glutathione adducts or albumin adducts of the TCO-PEG4-Maleimide linker.

  • For the TCO moiety:

    • Develop an assay to assess the reactivity of the TCO group. This can be done by reacting an aliquot of the incubated sample with an excess of a tetrazine-fluorophore probe and quantifying the resulting fluorescently labeled antibody. A decrease in fluorescence intensity over time indicates TCO isomerization.

• Data Analysis:

  • Integrate the peak areas of the different species from the LC-MS chromatograms.

  • Calculate the percentage of intact conjugate, deconjugated antibody, hydrolyzed conjugate, and any adducts at each time point.

  • Plot the percentage of intact conjugate and reactive TCO over time to determine the stability profile and calculate half-lives.

Visualizing the Pathways

To better understand the processes involved, the following diagrams illustrate the key reaction pathways and the experimental workflow.

Caption: Competing Fates of the Thiosuccinimide Linkage.

Caption: Experimental Workflow for Stability Assessment.

Conclusion

The TCO-PEG4-Maleimide linker offers a powerful tool for bioconjugation, enabling the rapid and specific labeling of biomolecules through bioorthogonal chemistry. However, a thorough understanding of its stability profile is crucial for its successful application. The maleimide-thiol linkage presents a dynamic equilibrium between a reversible deconjugation pathway and an irreversible, stabilizing hydrolysis reaction. Concurrently, the TCO moiety is susceptible to isomerization, which abrogates its reactivity towards tetrazines. For applications requiring long-term stability, particularly in vivo, careful consideration of these factors and comparison with alternative, more stable linker technologies is essential. The provided experimental protocol offers a framework for the rigorous evaluation of TCO-PEG4-Maleimide conjugate stability, empowering researchers to make data-driven decisions in their bioconjugation strategies.

References

• 1. Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bostonsociety.org [bostonsociety.org]

A Comparative Guide to Thiol-Reactive Labeling: Alternatives to TCO-PEG4-Maleimide

For Researchers, Scientists, and Drug Development Professionals

The selective modification of thiol groups, particularly within cysteine residues of proteins and peptides, is a cornerstone of modern bioconjugation. TCO-PEG4-maleimide is a widely utilized reagent that combines a thiol-reactive maleimide with a TCO (trans-cyclooctene) moiety for subsequent bioorthogonal "click" chemistry. While effective, the stability of the maleimide-thiol linkage can be a concern in certain applications, particularly in vivo where thiol exchange with endogenous molecules like glutathione can lead to deconjugation. This guide provides an objective comparison of viable alternatives to TCO-PEG4-maleimide, focusing on the thiol-reactive moiety. We present a detailed analysis of their performance characteristics, supported by experimental data, to aid in the selection of the optimal reagent for your specific research needs.

Performance Comparison of Thiol-Reactive Chemistries

The choice of a thiol-reactive reagent is a critical decision that influences the efficiency, specificity, and stability of the resulting bioconjugate. The following tables summarize the key performance metrics of various alternatives to the conventional N-alkyl maleimide found in TCO-PEG4-maleimide.

Table 1: Reaction Kinetics and Efficiency of Thiol-Reactive Probes

Reactive Group	Target	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Typical Reaction Conditions	Conjugation Yield	Key Kinetic Considerations
N-Alkyl Maleimide	Cysteine	~10² - 10⁴	pH 6.5-7.5, Room Temp	>90%	Fast reaction with thiols.[1]
N-Aryl Maleimide	Cysteine	~2.5x faster than N-alkyl maleimides	pH 7.4, Room Temp	>90%	Accelerated reaction kinetics compared to N-alkyl maleimides.[2]
Vinyl Sulfone	Cysteine	~10¹ - 10²	pH 7.0-9.0, Room Temp	>90%	Rapid and selective reaction at neutral to slightly basic pH.[1]
Iodoacetamide	Cysteine	~10¹ - 10²	pH 7.0-8.5, Room Temp, In Dark	High	Slower than maleimides; reaction should be performed in the dark.[1]
Pyridyl Disulfide	Cysteine	Variable (Exchange Reaction)	pH 7.0	High	Reversible disulfide exchange reaction.
5-Hydroxy-pyrrolone (5HP2O)	Cysteine	-	pH 8.0, 37°C	High	Efficient conjugation, with full conversion observed in minutes to hours.[3]
Julia-Kocienski-like (e.g., Methylsulfonyl phenyloxadiazole)	Cysteine	Rapid	pH 5.8-8.0, Room Temp	High	Complete conversion observed within 30 minutes at pH 7.0-8.0.
Thiol-ene (Radical-mediated)	Alkene	High	Radical Initiator (UV, Thermal)	>95%	"Click" reaction with high efficiency and rate.[4]

Table 2: Stability of Thiol-Adducts

Reactive Group	Linkage Type	Stability	Key Stability Characteristics
N-Alkyl Maleimide	Thioether	Moderate	Prone to retro-Michael addition and thiol exchange, leading to deconjugation.[5]
N-Aryl Maleimide	Thioether	High	The thiosuccinimide ring undergoes rapid hydrolysis to a stable, ring-opened structure that prevents retro-Michael addition.[2][6]
Vinyl Sulfone	Thioether	High	Forms a stable, irreversible thioether bond.[7]
Iodoacetamide	Thioether	High	Forms a stable, irreversible thioether bond.
Pyridyl Disulfide	Disulfide	Low (Reversible)	The disulfide bond can be cleaved by reducing agents like DTT or glutathione.[8]
5-Hydroxy-pyrrolone (5HP2O)	Thioether	Very High	Conjugates are hydrolytically stable and show high resistance to thiol exchange.[3]
Julia-Kocienski-like (e.g., Methylsulfonyl phenyloxadiazole)	Thioether	Very High	Conjugates demonstrate superior stability in human plasma compared to maleimide conjugates.
Thiol-ene (Radical-mediated)	Thioether	Very High	Forms a highly stable and irreversible thioether linkage.[4]

Experimental Methodologies

Detailed and reproducible experimental protocols are essential for the successful application of these labeling chemistries.

Protocol 1: General Procedure for Thiol-Maleimide Conjugation

This protocol provides a general guideline for the conjugation of a thiol-containing protein with a maleimide-functionalized molecule.

Materials:

• Thiol-containing protein (1-10 mg/mL)

• Maleimide-functionalized molecule (10 mM stock in DMSO or DMF)

• Conjugation Buffer: 1x PBS, 10-100 mM Tris, or 10-100 mM HEPES, pH 7.0-7.5, degassed.

• (Optional) Reducing agent: TCEP (tris(2-carboxyethyl)phosphine)

• Quenching reagent: Free cysteine or N-acetyl cysteine

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Dissolve the protein in the degassed conjugation buffer. If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Conjugation Reaction: Add the maleimide stock solution to the protein solution to achieve a final molar ratio of 10:1 to 20:1 (maleimide:protein). The optimal ratio should be determined empirically for each specific protein.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching (Optional): Add a 10-fold molar excess of a free thiol (e.g., N-acetyl cysteine) to quench any unreacted maleimide groups.

• Purification: Remove excess, unreacted maleimide and other small molecules by size-exclusion chromatography or dialysis.

• Characterization: Determine the degree of labeling (DOL) by UV-Vis spectrophotometry or mass spectrometry.[9]

Protocol 2: General Procedure for Thiol-Vinyl Sulfone Conjugation

This protocol outlines the general steps for conjugating a thiol-containing molecule with a vinyl sulfone linker.

Materials:

• Thiol-containing protein (1-10 mg/mL)

• Vinyl sulfone-functionalized molecule (10 mM stock in a suitable solvent)

• Conjugation Buffer: pH 7.0-9.0 (e.g., phosphate or borate buffer)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Dissolve the thiol-containing protein in the conjugation buffer. Ensure the protein is stable at the chosen pH.

• Conjugation Reaction: Add the vinyl sulfone stock solution to the protein solution. The optimal molar ratio of vinyl sulfone to protein should be determined experimentally.

• Incubation: Incubate the reaction mixture at room temperature. The reaction time can vary from a few hours to overnight, depending on the reactivity of the specific vinyl sulfone and the protein.[10]

• Purification: Purify the conjugate using a suitable method like size-exclusion chromatography to remove unreacted reagents.

• Characterization: Analyze the conjugate to determine the degree of labeling.

Protocol 3: General Procedure for Thiol-Iodoacetamide Conjugation

This protocol is a general guideline for labeling proteins with iodoacetamide-based reagents.

Materials:

• Protein extract in a suitable buffer (e.g., 50 mM ammonium bicarbonate)

• Dithiothreitol (DTT) stock solution (e.g., 200 mM in water)

• Iodoacetamide (IAA) stock solution (e.g., 400 mM in water). Note: Prepare fresh and protect from light as iodoacetamide is light-sensitive and unstable in solution.

• Quenching reagent (e.g., DTT or L-cysteine stock solution)

Procedure:

• Reduction: Add DTT to the protein sample to a final concentration of 10 mM. Incubate for 1 hour at 56°C to reduce all disulfide bonds.

• Cooling: Allow the sample to cool to room temperature.

• Alkylation: Add iodoacetamide to a final concentration of 20-25 mM (a ~2-fold molar excess over DTT). Incubate for 45 minutes at room temperature in the dark.

• Quenching: Quench the excess iodoacetamide by adding DTT to a final concentration of 10 mM or L-cysteine. Incubate for 15-20 minutes at room temperature in the dark. This step is crucial to prevent the alkylation of any subsequent enzymes (e.g., trypsin) used for digestion.

• Downstream Processing: The protein sample is now ready for purification or further analysis like proteolytic digestion.[4]

Visualizing Workflows and Mechanisms

To better illustrate the chemical processes and experimental workflows, the following diagrams are provided in the DOT language for Graphviz.

Workflow for Thiol-Maleimide Conjugation

The diagram above illustrates the typical experimental workflow for labeling a thiol-containing protein with a maleimide reagent. The process begins with optional reduction of disulfide bonds, followed by the conjugation reaction, quenching of unreacted maleimide, and finally purification and characterization of the labeled protein.

Stability of Maleimide-Thiol Adducts

This diagram compares the stability pathways of N-alkyl versus N-aryl maleimide-thiol conjugates. The N-alkyl maleimide adduct is susceptible to a retro-Michael reaction, leading to deconjugation. In contrast, the N-aryl maleimide adduct undergoes rapid and irreversible hydrolysis of the succinimide ring, forming a stable, ring-opened structure that prevents the retro-Michael reaction.

Reaction Mechanisms of Thiol-Reactive Probes

This diagram illustrates the fundamental reaction mechanisms for three common thiol-reactive chemistries. Both maleimides and vinyl sulfones react via a Michael addition to form a stable thioether bond. In contrast, pyridyl disulfides undergo a thiol-disulfide exchange reaction to form a reversible mixed disulfide bond.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 5-Hydroxy-pyrrolone based building blocks as maleimide alternatives for protein bioconjugation and single-site multi-functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 5. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. organicreactions.org [organicreactions.org]
• 8. Lipid–peptide bioconjugation through pyridyl disulfide reaction chemistry and its application in cell targeting and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Protein labeling protocol [abberior.rocks]

A Comparative Guide to PEG Spacer Lengths in TCO Linkers for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a linker is a critical determinant of the efficacy and safety of bioconjugates, particularly in the development of Antibody-Drug Conjugates (ADCs). The trans-cyclooctene (TCO) linker, utilized in the highly rapid and bioorthogonal inverse-electron-demand Diels-Alder cycloaddition (iEDDA) with tetrazines, has become a valuable tool in this field. The incorporation of a polyethylene glycol (PEG) spacer within the TCO linker can profoundly influence the physicochemical and biological properties of the resulting conjugate. This guide provides a comparative analysis of different PEG spacer lengths in TCO linkers, supported by experimental data and detailed protocols, to aid in the selection of an optimal linker for specific research and drug development applications.

The Impact of PEG Spacer Length on TCO Linker Performance

The length of the PEG spacer in a TCO linker can significantly modulate several key attributes of a bioconjugate, including its reactivity, stability, solubility, and pharmacokinetic profile. A balance must be struck to optimize these properties for the intended application.

Physicochemical Properties and Stability

The inclusion of hydrophilic PEG spacers can mitigate the hydrophobicity of cytotoxic payloads, which in turn can reduce the tendency for aggregation and improve the solubility of the bioconjugate, a crucial factor for ADCs with a high drug-to-antibody ratio (DAR).[1] The length of the PEG chain directly correlates with the hydrophilicity of the linker.

Longer PEG chains can also create a protective hydrophilic shield around the payload, potentially reducing immunogenicity and enhancing systemic stability by minimizing non-specific interactions with plasma proteins and enzymes.[2][3]

Reaction Kinetics

The iEDDA reaction between TCO and tetrazine is known for its exceptionally fast kinetics.[4] The presence and length of a PEG spacer can influence this reactivity. A study demonstrated that the incorporation of a 4-unit PEG chain (PEG4) increased the reactivity of a TCO-modified antibody by more than four-fold compared to a linker without a PEG spacer.[5] This is attributed to the PEG chain's ability to prevent the hydrophobic TCO group from being shielded within the antibody's structure, thus maintaining its accessibility for reaction.[2][5]

Pharmacokinetics

The pharmacokinetic (PK) profile of a bioconjugate is significantly influenced by the PEG spacer length. Generally, longer PEG chains are associated with a longer circulation half-life due to an increased hydrodynamic radius, which reduces renal clearance.[1][6] However, this relationship is not always linear. One study showed that a 10 kDa PEG chain extended the half-life of an affibody-drug conjugate by 11.2-fold, whereas a 4 kDa PEG chain resulted in a 2.5-fold extension.[6] Conversely, another study suggested that a shorter PEG8 linker led to faster blood clearance compared to its non-PEGylated counterpart while maintaining tumor uptake, which is advantageous for imaging applications.[1]

Quantitative Data Summary

The following table summarizes the impact of different PEG spacer lengths on key performance parameters of TCO linkers, based on findings from various studies.

Performance Parameter	Short PEG Spacers (e.g., PEG1, PEG2, PEG4)	Medium PEG Spacers (e.g., PEG8, PEG12)	Long PEG Spacers (e.g., >PEG24, 2-10 kDa)
Reaction Kinetics	Moderate to high reactivity. A PEG4 spacer showed a >4-fold increase in reactivity compared to no PEG.[5]	Generally high reactivity.	High reactivity, assuming the TCO group remains accessible.
Solubility	Moderate improvement in solubility, beneficial for preventing aggregation.[7]	Significant improvement in solubility, especially for hydrophobic payloads.[8]	Substantial improvement in solubility.[6]
In Vitro Stability	Generally stable in plasma, though payload release can be influenced by the cleavable linker component.[1]	Good plasma stability. The PEG chain can offer some protection against enzymatic degradation.[2]	Enhanced plasma stability due to steric hindrance provided by the long PEG chain.[6]
In Vivo Half-Life	Shorter half-life compared to longer PEG spacers.[6]	Generally longer half-life, with an optimal length suggested around PEG8 in some cases.[1]	Significantly prolonged circulation half-life.[6]
Cytotoxicity (for ADCs)	Higher in vitro cytotoxicity compared to longer PEG spacers due to less steric hindrance.[6]	Moderate in vitro cytotoxicity.	Lower in vitro cytotoxicity, potentially due to steric hindrance affecting antigen binding or internalization.[6]
Tumor Uptake	Generally good tumor uptake.	Can be optimized for a balance between circulation time and tumor penetration.[1]	May show enhanced tumor accumulation due to the enhanced permeability and retention (EPR) effect with longer circulation.[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of different linker technologies. Below are protocols for key experiments used to evaluate the performance of bioconjugates with varying TCO-PEG linker lengths.

Protocol 1: In Vitro Plasma Stability Assay

This assay evaluates the stability of the bioconjugate in plasma by measuring the amount of intact conjugate or the release of free payload over time.[1]

Materials:

• Bioconjugate with different TCO-PEG linkers

• Human, rat, or mouse plasma

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Analytical method for quantification (e.g., ELISA, LC-MS)

Procedure:

• Prepare the bioconjugate at a stock concentration of 1 mg/mL in PBS.

• Incubate the bioconjugate in plasma at 37°C for a defined period (e.g., 0, 1, 6, 24, 48, 72 hours).

• At each time point, take an aliquot of the plasma-bioconjugate mixture.

• Immediately process the samples to stop any further degradation (e.g., by protein precipitation or freezing).

• Quantify the percentage of intact bioconjugate or the amount of released payload using a validated analytical method.

Protocol 2: In Vivo Pharmacokinetic Study

This study determines the clearance rate, half-life, and exposure of the bioconjugate in an animal model.[6]

Materials:

• Bioconjugate with different TCO-PEG linkers

• Relevant animal model (e.g., mice, rats)

• Intravenous (IV) administration equipment

• Blood collection supplies

• Analytical method for quantification (e.g., ELISA)

Procedure:

• Administer the bioconjugate intravenously to the animal model at a specific dosage.

• Collect blood samples at various time points post-administration (e.g., 5 min, 1, 4, 8, 24, 48, 72, 168 hours).

• Process the blood samples to isolate plasma.

• Quantify the concentration of the total antibody and/or the conjugated bioconjugate in the plasma samples using a validated analytical method.

• Calculate pharmacokinetic parameters such as clearance, volume of distribution, and half-life using appropriate software.

Protocol 3: In Vitro Cytotoxicity Assay (for ADCs)

This assay determines the potency (IC50) of an ADC on antigen-positive and antigen-negative cell lines to confirm target-specific cell killing.[9][10]

Materials:

• ADC with different TCO-PEG linkers

• Antigen-positive and antigen-negative cancer cell lines

• Complete cell culture medium

• 96-well cell culture plates

• MTT or XTT reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the ADC and control articles (unconjugated antibody, free payload).

• Treat the cells with the different concentrations of the ADC and controls.

• Incubate the plate for a period that allows for the cytotoxic effect to manifest (e.g., 72-120 hours).

• Add MTT or XTT reagent to each well and incubate for 2-4 hours.

• If using MTT, add the solubilization solution and incubate until the formazan crystals are dissolved.

• Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and plot the data to determine the IC50 value.

Visualizations

Experimental Workflow for ADC Development and Evaluation

Caption: A generalized workflow for the development and evaluation of an Antibody-Drug Conjugate (ADC) utilizing a TCO-PEG linker.

Signaling Pathway in CAR-T Cell Therapy

TCO linkers can be employed in the bioorthogonal labeling and tracking of Chimeric Antigen Receptor (CAR)-T cells, a revolutionary immunotherapy. The following diagram illustrates a simplified signaling cascade upon CAR activation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 5. escholarship.org [escholarship.org]
• 6. mdpi.com [mdpi.com]
• 7. interchim.fr [interchim.fr]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]

A Comparative Analysis of TCO-PEG4-Maleimide Performance in Biological Media

For researchers, scientists, and drug development professionals, the choice of linker is a critical decision in the design of bioconjugates, particularly antibody-drug conjugates (ADCs). The stability of the linker in various biological media directly impacts the efficacy, safety, and pharmacokinetic profile of the therapeutic. This guide provides a comprehensive comparison of the performance of TCO-PEG4-Maleimide, a popular heterobifunctional linker, in different biological environments, with a focus on its stability compared to alternative conjugation chemistries.

TCO-PEG4-Maleimide combines a trans-cyclooctene (TCO) group for rapid and specific bioorthogonal ligation with tetrazines, and a maleimide group for covalent attachment to thiol-containing molecules like antibodies.[1] The PEG4 spacer enhances solubility and reduces steric hindrance.[1] While the TCO-tetrazine reaction is known for its exceptional speed and selectivity, the stability of the maleimide-thiol linkage is a crucial factor in determining the overall performance of the resulting conjugate in biological systems.

Data Presentation: Stability of Maleimide-Based Linkers

The stability of the thioether bond formed between a maleimide and a cysteine residue is a key concern, as it can be susceptible to degradation in plasma. This can lead to premature release of the payload, potentially causing off-target toxicity and reducing the therapeutic index. The primary degradation pathways are a retro-Michael reaction, which is a reversal of the conjugation, and thioether exchange with other thiol-containing molecules in the biological milieu, such as albumin.[2]

Here, we present a summary of the stability of various linkers in biological media, with a focus on the performance of the maleimide group.

Table 1: Comparative Stability of Maleimide and Alternative Linkers in Human Plasma/Serum

Linker Type	Biological Medium	Incubation Time	Remaining Intact Conjugate (%)	Key Findings & References
Maleimide	Human Serum	8 days	~10%	Demonstrates significant instability with substantial payload transfer.[3]
Maleimide	Rat Serum	2 weeks	~50%	Shows significant loss of payload due to retro-Michael addition.[4]
Self-hydrolyzing Maleimide (DPR-based)	In vivo (mouse model)	-	Improved antitumor activity and reduced neutropenia	Rapid hydrolysis of the thiosuccinimide ring prevents deconjugation.[5]
Sulfone	Human Plasma	Not specified	Improved stability over maleimide	Phenyloxadiazole sulfone linkers show enhanced stability at labile conjugation sites.[6][7]
Quaternized Vinyl Pyridinium	Human Plasma	Not specified	"Fully stable"	Found to be completely stable in human plasma.[3]

Table 2: Half-life of Different ADC Linkers in Rodent Plasma

Linker Type	ADC Example	Animal Model	Linker Half-life	Reference
Val-Cit-PABC (cleavable)	cAC10-MMAE	Mouse	~144 hours (6.0 days)	[8]
Val-Cit-PABC (cleavable)	ITC6104RO	Mouse	Unstable	Lost >95% of conjugated payload after 14-day incubation.[8][9]
SMCC (non-cleavable)	Trastuzumab-DM1	Mouse	10.4 days	[8]
OHPAS Linker	ITC6103RO	Mouse	Stable	Stable in in vitro mouse plasma and in vivo pharmacokinetic studies.[9][10]

Experimental Protocols

Accurate assessment of linker stability is crucial for the development of robust bioconjugates. Below are detailed protocols for evaluating the stability of maleimide-based conjugates in biological media.

Protocol 1: HPLC-Based Analysis of Bioconjugate Stability

This protocol is used to determine the stability of a bioconjugate by monitoring its integrity over time using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

• Purified bioconjugate (e.g., antibody conjugated via TCO-PEG4-Maleimide)

• Phosphate Buffered Saline (PBS), pH 7.4

• Human or mouse serum/plasma

• HPLC system with a suitable column (e.g., size exclusion or reverse phase)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

2. Procedure:

• Incubate the bioconjugate in the biological medium of interest (e.g., human serum) at 37°C.

• At various time points (e.g., 0, 24, 48, 72 hours), take an aliquot of the sample.

• Analyze the samples by HPLC.

• Integrate the peak area of the intact bioconjugate at each time point.

• Calculate the percentage of intact conjugate remaining relative to the T=0 sample.

• Plot the percentage of intact conjugate versus time to determine the stability profile and calculate the half-life.[3]

Protocol 2: Mass Spectrometry-Based Analysis of ADC Stability in Plasma

This protocol provides a more detailed analysis of ADC deconjugation using Liquid Chromatography-Mass Spectrometry (LC-MS).

1. Materials and Reagents:

• Purified ADC

• Human or mouse plasma

• Protein A or Protein G magnetic beads for antibody capture

• Wash buffers

• LC-MS system (e.g., Q-TOF or Orbitrap) with a reverse-phase column suitable for intact protein analysis

2. Procedure:

• Spike the ADC into plasma at a known concentration (e.g., 100 µg/mL).

• Incubate the plasma sample at 37°C.

• At desired time points, take an aliquot of the plasma sample.

• Isolate the ADC from the plasma using Protein A or G beads.

• Wash the beads to remove non-specifically bound proteins.

• Elute the ADC from the beads.

• Analyze the eluate by LC-MS to determine the drug-to-antibody ratio (DAR) and identify any deconjugated species.[3][10]

Mandatory Visualization

The following diagrams illustrate the chemical structure of TCO-PEG4-Maleimide, its reaction mechanism, and a typical experimental workflow for its use in creating and evaluating an Antibody-Drug Conjugate (ADC).

Caption: Chemical structure of TCO-PEG4-Maleimide.

Caption: Experimental workflow for ADC creation and evaluation.

Caption: Bioorthogonal pre-targeting strategy using TCO-tetrazine ligation.

References

• 1. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Improving the serum stability of site-specific antibody conjugates with sulfone linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of TCO-PEG4-maleimide: A Guide for Laboratory Professionals

For immediate reference in case of a spill or exposure, consult your institution's Safety Data Sheet (SDS) repository and contact your Environmental Health and Safety (EHS) department. This guide provides detailed procedures for the safe and proper disposal of TCO-PEG4-maleimide, a bifunctional linker used in bioconjugation. Due to the absence of a specific, publicly available Safety Data Sheet for TCO-PEG4-maleimide, it is imperative to treat this compound and all associated waste as hazardous chemical waste.[1][2] Adherence to your institution's EHS guidelines is mandatory.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle TCO-PEG4-maleimide with appropriate care in a designated laboratory area.

• Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a lab coat, safety goggles, and chemical-resistant gloves.[3]

• Avoid Inhalation and Contact: Handle the compound in a well-ventilated area or a chemical fume hood to prevent the inhalation of any dust or aerosols. Direct contact with skin and eyes should be avoided.

• Storage: Unused TCO-PEG4-maleimide should be stored as recommended by the supplier, typically at -20°C in a desiccated, dark environment to maintain its stability. Ensure the container is tightly sealed when not in use.

Step-by-Step Disposal Protocol

The proper segregation of waste is the foundational step in ensuring safe and compliant disposal.[4] Do not mix TCO-PEG4-maleimide waste with other chemical waste streams unless explicitly permitted by your institution's EHS department.

Solid Waste

• Unused or Expired Solid TCO-PEG4-maleimide: Place the original container with the unused or expired solid compound into a clearly labeled, sealed, and chemical-resistant container for solid hazardous waste.[5]

• Contaminated Consumables: Items such as pipette tips, tubes, gloves, and absorbent paper that have come into contact with TCO-PEG4-maleimide should be collected in a designated, sealed plastic bag or container.[1] This container must be clearly labeled as "Hazardous Chemical Waste" and specify "TCO-PEG4-maleimide contaminated debris."

Liquid Waste

• Stock Solutions: Unused stock solutions of TCO-PEG4-maleimide, typically dissolved in organic solvents like DMSO or DMF, must be collected as hazardous liquid chemical waste.[1]

• Aqueous Solutions: All aqueous solutions containing TCO-PEG4-maleimide, including reaction buffers and washes, must be collected in a dedicated, leak-proof, and chemical-resistant container.[1]

• Labeling: All liquid waste containers must be clearly and accurately labeled with "Hazardous Chemical Waste," the full chemical name "TCO-PEG4-maleimide," the solvent used (e.g., DMSO, aqueous buffer), and an estimated concentration.[1]

Sharps Waste

• Contaminated Sharps: Needles, syringes, or any other sharps contaminated with TCO-PEG4-maleimide must be disposed of in a designated, puncture-proof sharps container that is clearly labeled as hazardous waste.

Waste Container Management and Storage

Proper management of waste containers is critical to maintaining a safe laboratory environment.

Requirement	Specification
Container Type	Use only containers that are compatible with the chemical waste being collected. The original container is often the best choice for unused product. For liquid waste, use leak-proof, screw-cap containers.[6]
Labeling	All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name of the contents. Include the date when waste was first added to the container.[7]
Segregation	Do not mix TCO-PEG4-maleimide waste with incompatible chemicals.[4] Always consult your institution's chemical compatibility charts.
Storage Location	Store waste in a designated, well-ventilated, and clearly marked hazardous waste accumulation area within the laboratory.[3]
Container Closure	Keep all waste containers securely closed except when adding waste.[6]

Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal of TCO-PEG4-maleimide waste.

Disposal workflow for TCO-PEG4-maleimide.

Final Disposal Procedures

Once the waste is properly segregated, collected, and stored, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and final disposal.[8] Do not attempt to dispose of TCO-PEG4-maleimide waste through standard laboratory drains or regular trash.[9] All hazardous waste must be handled and disposed of in accordance with local, state, and federal regulations.[2]

Disclaimer: This information is intended as a guide and should be supplemented by your institution's specific safety and disposal protocols. Always consult with your EHS department for guidance.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. mcneese.edu [mcneese.edu]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. acs.org [acs.org]

Safeguarding Your Research: A Guide to Handling TCO-PEG4-maleimide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical reagents like TCO-PEG4-maleimide. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment. By adhering to these procedural, step-by-step instructions, you can minimize risks and ensure the integrity of your work.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are the first line of defense against chemical exposure. For handling TCO-PEG4-maleimide, which combines the reactivity of a maleimide group with the properties of a PEGylated compound, a comprehensive PPE strategy is crucial.

PPE Category	Specification
Hand Protection	Wear chemical-resistant gloves. Nitrile gloves are a common choice, but it is advisable to consult the glove manufacturer's compatibility data for specific breakthrough times.[1][2]
Eye Protection	Chemical safety goggles are mandatory to protect against splashes.[1][3] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[1][3][4]
Skin and Body	A lab coat should be worn to protect skin and clothing.[1][5] Ensure it is fully buttoned. For tasks with a higher risk of splashes, a chemical-resistant apron may be necessary.[4]
Respiratory	Work in a well-ventilated area.[1] For procedures that may generate dust or aerosols, a chemical fume hood is required.[6][7] If ventilation is inadequate, appropriate respiratory protection, such as an N95 respirator or a respirator with an organic vapor cartridge, should be used in accordance with a comprehensive respiratory protection program.[3][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling TCO-PEG4-maleimide will minimize the risk of exposure and contamination.

1. Preparation:

• Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[1]

• Verify that a safety shower and eyewash station are readily accessible and operational.[1][6]

• Confirm that all necessary PPE is available and in good condition.

• Equilibrate the vial of TCO-PEG4-maleimide to room temperature before opening to prevent moisture condensation.[8]

2. Handling the Compound:

• TCO-PEG4-maleimide is often a solid.[1] Handle it carefully to avoid creating dust.[1][4]

• Weigh and handle the compound within a chemical fume hood to minimize inhalation exposure.[7]

• Use anhydrous solvents like DMSO or DMF to dissolve the compound, as it may not be readily soluble in water.[8][9] The maleimide group is moisture-sensitive and can hydrolyze.[8]

• Avoid direct contact with skin, eyes, and clothing.[1]

3. Storage:

• Store TCO-PEG4-maleimide at –20°C in a tightly sealed container, protected from moisture and light.[9][10]

• The TCO group has a limited half-life, so long-term storage is not recommended.[9]

Disposal Plan

Proper disposal of TCO-PEG4-maleimide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Category	Disposal Procedure
Unused Compound	Dispose of as hazardous chemical waste in a designated, clearly labeled container.[1]
Contaminated Labware	Disposable items such as pipette tips, tubes, and gloves that have come into contact with the compound should be collected in a designated hazardous waste container.[1]
Contaminated Solvents	Solvents used to dissolve or rinse glassware containing TCO-PEG4-maleimide should be collected in a designated hazardous waste container for solvents.
Spill Cleanup Materials	Any materials used to clean up a spill, such as absorbent pads or paper towels, are also considered hazardous waste and must be disposed of accordingly.[7]

Spill Response:

• Minor Spills: In a fume hood, use absorbent pads to clean up the spill. Decontaminate the area with an appropriate solvent. Place all cleanup materials in a sealed bag and dispose of as hazardous waste.

• Major Spills: Evacuate the area and notify the appropriate safety personnel.[7]

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of TCO-PEG4-maleimide, from receiving the compound to its final disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. americanchemistry.com [americanchemistry.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. maxedoutcompounds.com [maxedoutcompounds.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. m.youtube.com [m.youtube.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]
• 10. TCO-PEG4-maleimide | CAS:2748945-56-2 | AxisPharm [axispharm.com]